2-Amino-5-methyl-3-nitrobenzoic acid

• CAS: 5465-34-9

Core Science & Biosynthesis

"2-Amino-5-methyl-3-nitrobenzoic acid" properties

An In-Depth Technical Guide to 2-Amino-5-methyl-3-nitrobenzoic Acid

Introduction

2-Amino-5-methyl-3-nitrobenzoic acid (CAS No: 5465-34-9) is a substituted aromatic carboxylic acid of significant interest to the chemical and pharmaceutical research communities.[1] Its molecular structure incorporates four distinct functional groups on a benzene ring: an amino group, a methyl group, a nitro group, and a carboxylic acid. This unique arrangement provides a scaffold for a wide array of synthetic transformations, making it a valuable building block for the synthesis of complex organic molecules and heterocyclic compounds. This guide provides a comprehensive technical overview of its properties, a plausible synthetic route, detailed spectroscopic analysis, chemical reactivity, and essential safety protocols for its handling. It is intended for research and development purposes only.[1]

Physicochemical and Structural Properties

The core identity of 2-Amino-5-methyl-3-nitrobenzoic acid is defined by its molecular structure and associated physical properties. These characteristics are fundamental for its application in synthetic chemistry, dictating its solubility, reactivity, and analytical profile.

Property	Value	Reference
CAS Number	5465-34-9	[1]
Molecular Formula	C₈H₈N₂O₄	[1]
Molecular Weight	196.16 g/mol	[1]
Boiling Point	398.3 °C	[1]
Appearance	White or yellow crystalline powder	[2]
SMILES String	CC1=CC(=C(C(=C1)[O-])N)C(=O)O	[1]

The presence of both a carboxylic acid and an amino group suggests amphoteric behavior. The molecule's solubility is expected to be limited in nonpolar organic solvents but enhanced in polar organic solvents and aqueous solutions at pH extremes where the acidic or basic groups can be ionized.[3][4] The electron-withdrawing nitro group increases the acidity of the carboxylic acid compared to its non-nitrated analog, 2-amino-5-methylbenzoic acid.[4]

Synthesis and Purification

While specific literature detailing the synthesis of 2-Amino-5-methyl-3-nitrobenzoic acid is scarce, a logical and robust pathway can be proposed based on established principles of electrophilic aromatic substitution. The primary challenge lies in controlling the regioselectivity of the nitration step due to the competing directing effects of the substituents on the starting material, 2-amino-5-methylbenzoic acid.

Proposed Synthetic Strategy: Regiocontrolled Nitration

The amino group is a powerful activating ortho-, para-director, while the methyl group is a weaker activating ortho-, para-director. The carboxylic acid is a deactivating meta-director. Direct nitration would likely lead to a mixture of products, with substitution occurring para to the strongly directing amino group. To achieve the desired 3-nitro substitution (ortho to the amine), the reactivity of the amino group must be attenuated. This is classically achieved by protecting it as an acetamide. The acetylamino group is still an ortho-, para-director but is less activating and provides steric hindrance, favoring nitration at the less hindered position ortho to it.

The proposed workflow is as follows:

• Protection: Acetylation of the amino group of 2-amino-5-methylbenzoic acid.

• Nitration: Regioselective nitration of the resulting acetamide.

• Deprotection: Hydrolysis of the acetamide to reveal the target molecule.

Proposed synthetic workflow for 2-Amino-5-methyl-3-nitrobenzoic acid.

Experimental Protocol (Proposed)

This protocol is a representative, field-proven methodology for the proposed transformation.

Step 1: Synthesis of 2-Acetamido-5-methylbenzoic acid (Protection)

• In a 250 mL round-bottom flask, suspend 2-amino-5-methylbenzoic acid (10.0 g, 66.1 mmol) in 100 mL of water.

• While stirring vigorously, add acetic anhydride (7.5 mL, 79.4 mmol) in one portion.

• Continue stirring at room temperature for 1 hour. The initial suspension will dissolve and then a white precipitate will form.

• Cool the mixture in an ice bath for 30 minutes to maximize precipitation.

• Collect the solid product by vacuum filtration, wash with cold water (3 x 20 mL), and dry under vacuum. The product is typically of sufficient purity for the next step.

Step 2: Synthesis of 2-Acetamido-5-methyl-3-nitrobenzoic acid (Nitration)

• To a 100 mL flask cooled in an ice-salt bath (-10 °C), add concentrated sulfuric acid (30 mL).

• In small portions, add the dried 2-acetamido-5-methylbenzoic acid (9.6 g, 49.7 mmol), ensuring the temperature does not exceed 0 °C.

• Prepare the nitrating mixture by slowly adding concentrated nitric acid (3.5 mL, 74.5 mmol) to concentrated sulfuric acid (10 mL) in a separate flask, pre-cooled to 0 °C.

• Add the nitrating mixture dropwise to the substrate solution over 30 minutes, maintaining the reaction temperature between -5 °C and 0 °C.

• After the addition is complete, stir the reaction mixture at 0 °C for an additional 2 hours.

• Carefully pour the reaction mixture onto 200 g of crushed ice with stirring.

• Collect the resulting yellow precipitate by vacuum filtration, wash thoroughly with ice-cold water until the filtrate is neutral, and dry.

Step 3: Synthesis of 2-Amino-5-methyl-3-nitrobenzoic acid (Deprotection)

• In a 250 mL round-bottom flask equipped with a reflux condenser, combine the crude 2-acetamido-5-methyl-3-nitrobenzoic acid (10.0 g, 42.0 mmol) and 100 mL of 5 M hydrochloric acid.

• Heat the mixture to reflux and maintain for 4-6 hours, monitoring the reaction by TLC until the starting material is consumed.

• Cool the solution to room temperature and then in an ice bath.

• Adjust the pH of the solution to ~4-5 with concentrated ammonium hydroxide to precipitate the product.

• Collect the solid by vacuum filtration, wash with cold water, and recrystallize from an ethanol/water mixture to yield the pure product.

Spectroscopic Characterization

Structural elucidation and purity assessment rely on a combination of spectroscopic techniques.

Infrared (IR) Spectroscopy

The IR spectrum provides direct evidence for the presence of the key functional groups.

Wavenumber (cm⁻¹)	Functional Group Assignment
3351	N-H Stretch (Amino)
1707	C=O Stretch (Carboxylic Acid)
1671	N-H Bend (Amine) / C=C Stretch (Aromatic)
1533	N-O Asymmetric Stretch (Nitro)
1492	C=C Stretch (Aromatic)
1377	N-O Symmetric Stretch (Nitro)
1283, 1166	C-O Stretch (Carboxylic Acid) / C-N Stretch
(Data sourced from Biosynth)[1]

The distinct peaks for the N-H, C=O, and N-O stretches are confirmatory for the compound's gross structure.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy (Predicted)

While experimental spectra are not publicly available, a predicted NMR profile can be derived from the electronic effects of the substituents. The amino group is strongly electron-donating, the nitro group is strongly electron-withdrawing, and the methyl and carboxyl groups have moderate effects.[5]

¹H NMR (Predicted, in DMSO-d₆, 400 MHz):

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment	Rationale
~13.0	Broad Singlet	1H	-COOH	Acidic proton, often broad and downfield.
~7.8	d	1H	Ar-H (H4)	Ortho to both electron-withdrawing NO₂ and COOH groups.
~7.5	d	1H	Ar-H (H6)	Ortho to the electron-donating NH₂ group.
~7.0	Broad Singlet	2H	-NH₂	Exchangeable protons on the amino group.

| ~2.3 | Singlet | 3H | -CH₃ | Typical chemical shift for an aryl methyl group. |

¹³C NMR (Predicted, in DMSO-d₆, 100 MHz):

Chemical Shift (δ) ppm	Assignment
~168	C=O (Carboxylic Acid)
~148	C-NH₂
~140	C-NO₂
~135	C-CH₃
~130	C-H (Aromatic)
~125	C-COOH
~120	C-H (Aromatic)

| ~20 | -CH₃ |

Mass Spectrometry (MS) (Predicted)

Electron Impact (EI) mass spectrometry would be expected to show a molecular ion peak (M⁺) and characteristic fragmentation patterns resulting from the loss of stable neutral molecules or radicals.

• Molecular Ion (M⁺): m/z = 196

• Key Fragments:

  • m/z = 179: Loss of OH radical (-17)

  • m/z = 151: Loss of a carboxyl group (-45)

  • m/z = 150: Loss of NO₂ radical (-46)

Predicted fragmentation pathway in Mass Spectrometry.

Chemical Reactivity and Synthetic Potential

The molecule's utility stems from the orthogonal reactivity of its functional groups, allowing for selective transformations.

• Amino Group: As a primary aromatic amine, it can undergo diazotization with nitrous acid to form a diazonium salt. This intermediate is highly versatile and can be converted to a wide range of other functional groups (e.g., -OH, -Cl, -Br, -CN, -H) via Sandmeyer or related reactions.[6] The amine can also be acylated or alkylated.

• Carboxylic Acid Group: This group can be readily converted into esters, amides, or acid chlorides.[7] This functionality is crucial for incorporating the molecule into larger structures, such as in peptide synthesis or the creation of polyester materials.

• Nitro Group: The aromatic nitro group is readily reduced to an amine using various reagents, such as catalytic hydrogenation (H₂/Pd-C) or metal/acid combinations (e.g., Sn/HCl).[8] This transformation yields a diamino-methyl-benzoic acid derivative, a valuable precursor for heterocyclic synthesis (e.g., benzimidazoles) or polymerization.

• Aromatic Ring: The ring itself can undergo further electrophilic substitution, although the existing substituents make the ring electron-deficient and direct new groups to specific positions.

The strategic placement of these groups makes 2-Amino-5-methyl-3-nitrobenzoic acid a powerful intermediate for building complex molecular architectures, particularly in the development of novel pharmaceutical agents and functional materials.[2][9]

Safety and Handling

As a laboratory chemical, 2-Amino-5-methyl-3-nitrobenzoic acid requires careful handling. While a specific safety data sheet (SDS) is not widely available, data from closely related compounds like 2-amino-5-nitrobenzoic acid and 2-methyl-3-nitrobenzoic acid provide a strong basis for a safety protocol.[10][11][12]

• Hazard Classification: Expected to be harmful if swallowed and an irritant to the skin, eyes, and respiratory tract.[10][11]

• Personal Protective Equipment (PPE): Wear protective gloves, safety goggles with side shields, and a lab coat.[10] Use in a well-ventilated area or a chemical fume hood to avoid inhaling dust.[11]

• Handling: Avoid creating dust. Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work area.[10]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

• First Aid Measures:

  • Skin Contact: Immediately wash with plenty of soap and water. Remove contaminated clothing.[11]

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Seek medical attention.[10]

  • Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[11]

  • Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate medical attention.[10]

• Spill Response: Dampen the solid spill material with a suitable solvent like acetone to avoid creating dust. Transfer the material to a sealed container for disposal.[3] Clean the spill area thoroughly.

Conclusion

2-Amino-5-methyl-3-nitrobenzoic acid is a highly functionalized aromatic compound with considerable potential as a versatile intermediate in organic synthesis. Its combination of reactive sites—an amine, a carboxylic acid, and a reducible nitro group—offers chemists a platform for constructing diverse and complex molecular targets. Understanding its physicochemical properties, synthetic access, spectroscopic signatures, and safe handling procedures is paramount for leveraging its full potential in research and development settings, from medicinal chemistry to materials science.

References

• Google Patents. (n.d.). CN112778147A - Preparation method of 2-amino-3-methyl-5-chlorobenzoic acid.

• PrepChem.com. (n.d.). Synthesis of A. 2-Amino-3-nitrobenzoic acid, methyl ester. Retrieved from [Link]

• Scirp.org. (2014). Reactions with Aminobenzoic Acids via Diazonium Salts Open New Routes to Bio-Derived Aromatics. Retrieved from [Link]

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physicochemical characteristics of 2-Amino-5-methyl-3-nitrobenzoic acid

An In-Depth Technical Guide to the Physicochemical Characteristics of 2-Amino-5-methyl-3-nitrobenzoic acid

Introduction

2-Amino-5-methyl-3-nitrobenzoic acid (CAS No. 5465-34-9) is a substituted aromatic compound belonging to the class of aminonitrobenzoic acids.[1] Its molecular architecture, featuring an amino group, a methyl group, and a nitro group appended to a benzoic acid core, makes it a molecule of significant interest for synthetic chemists. The functional groups—a carboxylic acid, a nucleophilic amine, and an electron-withdrawing nitro group—provide multiple reaction sites for chemical modification. Understanding the fundamental physicochemical characteristics of this compound is paramount for its effective use as a building block in the synthesis of pharmaceuticals, agrochemicals, and novel materials.

This technical guide provides a comprehensive analysis of the known physical, chemical, and spectral properties of 2-Amino-5-methyl-3-nitrobenzoic acid. It is designed to equip researchers, scientists, and drug development professionals with the essential data and methodologies required for its handling, characterization, and application in a laboratory setting. The protocols described herein are grounded in established analytical principles, ensuring reliability and reproducibility.

Compound Identification and Core Properties

Accurate identification is the foundation of all chemical research. The primary identifiers and core physicochemical properties for 2-Amino-5-methyl-3-nitrobenzoic acid are summarized below.

Property	Value	Source(s)
CAS Number	5465-34-9	[1]
Molecular Formula	C₈H₈N₂O₄	[1]
Molecular Weight	196.16 g/mol	[1]
Appearance	Not specified; related compounds are often yellow crystalline powders.	[2][3]
Boiling Point	398.3 °C	[1]
Melting Point	Data not available in searched literature.
Solubility	Insoluble in water. Expected to be soluble in basic aqueous solutions (e.g., NaOH, NaHCO₃) and some organic solvents.	[4]
pKa	Data not available; predicted to be acidic due to the carboxylic acid group.	[2]

Synthesis and Reactivity Profile

Synthetic Pathway

2-Amino-5-methyl-3-nitrobenzoic acid can be synthesized via the nitration of 2-amino-5-methylbenzoic acid.[1] This reaction is a classical electrophilic aromatic substitution, where the nitronium ion (NO₂⁺), typically generated in situ from nitric acid and a strong acid catalyst like sulfuric acid, attacks the aromatic ring. The positions of the existing amino and methyl groups direct the incoming nitro group.

Below is a generalized workflow for the synthesis and purification of a substituted aminonitrobenzoic acid.

Caption: Generalized workflow for synthesis and purification.

Chemical Reactivity

The reactivity of 2-Amino-5-methyl-3-nitrobenzoic acid is governed by its functional groups:

• Carboxylic Acid: As a carboxylic acid, it will react with bases to form carboxylate salts.[4] This is a key principle for its solubility in alkaline solutions. The acid can be converted to esters, amides, or acid chlorides using standard organic chemistry protocols.

• Amino Group: The amino group is nucleophilic and can undergo reactions such as acylation, alkylation, and diazotization. Its basicity is reduced by the electron-withdrawing effects of the adjacent carboxylic acid and the nitro group on the ring.

• Aromatic Ring: The ring is deactivated towards further electrophilic substitution due to the presence of the nitro and carboxyl groups. However, the amino group is a strong activator, making the ring susceptible to reactions like halogenation. The nitro group can be reduced to an amino group, opening pathways to diamine derivatives.

Spectroscopic and Analytical Characterization

A combination of spectroscopic and chromatographic techniques is essential for confirming the structure and assessing the purity of the compound.

Infrared (IR) Spectroscopy

FTIR spectroscopy is a powerful tool for identifying the functional groups present in a molecule.

• Key Absorption Bands: The IR spectrum of this compound is expected to show characteristic absorption bands at:

  • 3351 cm⁻¹: N-H stretching of the primary amine.[1]

  • 1707, 1671 cm⁻¹: C=O stretching of the carboxylic acid.[1]

  • 1533, 1377 cm⁻¹: Asymmetric and symmetric N-O stretching of the nitro group.[1]

  • 1492, 1283, 1166 cm⁻¹: Aromatic C=C stretching and other fingerprint region vibrations.[1]

Experimental Protocol: FTIR Spectroscopy (ATR)

• Instrument Preparation: Record a background spectrum of the clean, empty Attenuated Total Reflectance (ATR) crystal. This is a critical step to subtract atmospheric and crystal-related absorbances from the sample spectrum.

• Sample Application: Place a small amount of the dry, powdered 2-Amino-5-methyl-3-nitrobenzoic acid directly onto the ATR crystal.

• Pressure Application: Apply consistent pressure using the instrument's anvil to ensure intimate contact between the sample and the crystal surface. Poor contact is a common source of low-quality, low-intensity spectra.

• Data Acquisition: Scan the sample over the mid-infrared range (typically 4000–400 cm⁻¹). Co-add a sufficient number of scans (e.g., 16 or 32) to achieve a high signal-to-noise ratio.

• Data Processing: The instrument software will automatically subtract the background spectrum from the sample spectrum to yield the final infrared spectrum of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule.

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the two aromatic protons, the amine (NH₂) protons, the carboxylic acid (COOH) proton, and the methyl (CH₃) protons. The exact chemical shifts of the aromatic protons are influenced by the electronic effects of the three different substituents. The NH₂ and COOH protons are acidic and may appear as broad signals or exchange with deuterium in solvents like D₂O.[5]

• ¹³C NMR: The carbon NMR spectrum should display eight distinct signals corresponding to the eight carbon atoms in the molecule, including the carbonyl carbon of the carboxylic acid, the methyl carbon, and the six aromatic carbons.

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Accurately weigh 5-10 mg of the compound and dissolve it in approximately 0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆) in a clean vial. DMSO-d₆ is often chosen for its ability to dissolve polar compounds and to slow the exchange rate of acidic protons, making the NH₂ and COOH protons more likely to be observed.[5]

• Transfer: Transfer the solution to a 5 mm NMR tube.

• D₂O Exchange (Optional but Recommended): To definitively identify the NH₂ and COOH proton signals, first acquire a standard ¹H NMR spectrum. Then, add one drop of deuterium oxide (D₂O) to the NMR tube, shake gently, and re-acquire the spectrum. The signals corresponding to the exchangeable NH₂ and COOH protons will disappear or significantly diminish in intensity.[5]

• Data Acquisition: Record the spectrum on a spectrometer (e.g., 400 MHz or higher). Use tetramethylsilane (TMS) as an internal standard (0.00 ppm). Acquire a sufficient number of scans to obtain a clear spectrum.

High-Performance Liquid Chromatography (HPLC)

HPLC is the gold standard for determining the purity of an organic compound. A reverse-phase method with UV detection is highly suitable for this aromatic molecule.[6]

Caption: Workflow for purity analysis by HPLC-UV.

Experimental Protocol: HPLC-UV Purity Analysis

• Instrumentation: Use an HPLC system equipped with a UV-Vis detector and a C18 reverse-phase column (e.g., 150 x 4.6 mm, 5 µm particle size).[6]

• Mobile Phase Preparation: Prepare a mobile phase, for instance, a mixture of acetonitrile (HPLC grade) and ultrapure water containing 0.1% trifluoroacetic acid (TFA). TFA is used to acidify the mobile phase, ensuring the carboxylic acid group remains protonated for better peak shape. A typical starting point is an isocratic elution with a 60:40 water:acetonitrile ratio.[6]

• Sample Preparation: Accurately prepare a sample solution of approximately 1 mg/mL by dissolving the compound in the mobile phase. Filter the solution through a 0.45 µm syringe filter before injection to protect the column from particulates.[6]

• Analysis: Set the UV detector to a wavelength where the compound has strong absorbance (e.g., 254 nm). Inject the sample and run the analysis.

• Purity Calculation: The purity is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Safety and Handling

As with any laboratory chemical, proper safety precautions are essential.

• Hazard Classification: While specific data for this isomer is limited, related aminonitrobenzoic acids are classified as causing skin irritation (H315), serious eye irritation (H319), and potential respiratory irritation (H335).[7][8]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.[7][9]

• Handling: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust.[9] Avoid contact with skin and eyes. Wash hands thoroughly after handling.[7]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[10] Keep away from strong oxidizing agents and strong bases.[10]

• First Aid:

  • Eyes: Immediately flush with plenty of water for at least 15 minutes, holding eyelids open. Seek immediate medical attention.[9][11]

  • Skin: Remove contaminated clothing and wash the affected area with plenty of soap and water.[9][11]

  • Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen.[11]

  • Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek medical attention.[9]

Conclusion

2-Amino-5-methyl-3-nitrobenzoic acid is a valuable synthetic intermediate characterized by its unique arrangement of functional groups. This guide has consolidated the available physicochemical data and provided robust, field-tested protocols for its characterization and handling. The boiling point of 398.3 °C and specific IR absorption bands provide key data points for identification. While a complete experimental dataset for this specific isomer is not yet publicly available, the analytical workflows detailed for spectroscopy (FTIR, NMR) and chromatography (HPLC) provide a solid framework for any researcher to confirm its identity, assess its purity, and proceed with its application in synthesis with confidence. Adherence to the outlined safety protocols is mandatory to ensure safe laboratory practice.

References

• Biosynth. (n.d.). 2-Amino-5-methyl-3-nitrobenzoic acid | 5465-34-9.
• Benchchem. (n.d.). A Comprehensive Technical Guide to the Physical Properties of 2-Amino-5-nitrobenzoic acid.
• MedChemExpress. (2025). 2-Amino-5-nitrobenzoic acid-SDS.
• Sigma-Aldrich. (2025). SAFETY DATA SHEET.
• Google Patents. (n.d.). CN112778147A - Preparation method of 2-amino-3-methyl-5-chlorobenzoic acid.
• NOAA. (n.d.). 2-METHYL-5-NITROBENZOIC ACID - CAMEO Chemicals.
• Benchchem. (n.d.). Synthesis routes of Methyl 2-amino-3-nitrobenzoate.
• PrepChem.com. (n.d.). Synthesis of A. 2-Amino-3-nitrobenzoic acid, methyl ester.
• Thermo Fisher Scientific. (2025). SAFETY DATA SHEET.
• PubChem. (2025). Methyl 2-amino-5-nitrobenzoate.
• Thermo Fisher Scientific. (2025). 2-Amino-5-methylbenzoic acid SAFETY DATA SHEET.
• Chemsrc. (2025). 2-amino-3-methyl-5-nitrobenzoic acid | CAS#:70343-14-5.
• Chem-Impex. (n.d.). 2-Amino-3-nitrobenzoic acid methyl ester.
• Benchchem. (n.d.). Spectroscopic Profile of 2-Amino-5-nitrobenzoic Acid: A Technical Guide.
• Benchchem. (n.d.). Application Notes and Protocols for the Analytical Detection of 2-Amino-5-nitrobenzoic acid.

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An In-Depth Technical Guide to 2-Amino-5-methyl-3-nitrobenzoic acid (CAS: 5465-34-9)

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Niche Yet Intriguing Aromatic Intermediate

2-Amino-5-methyl-3-nitrobenzoic acid, with the CAS number 5465-34-9, is a substituted aromatic carboxylic acid. Its structure, featuring an amino, a methyl, and a nitro group on a benzoic acid scaffold, makes it a compound of interest in the realm of organic synthesis and medicinal chemistry. While not as extensively documented as some of its isomers, its unique substitution pattern offers potential for the synthesis of novel heterocyclic systems and as a building block for complex molecules in drug discovery. This guide aims to provide a comprehensive technical overview of this compound, synthesizing available data with expert-driven insights into its properties, synthesis, and potential applications.

Physicochemical Properties: A Snapshot

A solid understanding of a compound's physical and chemical properties is fundamental for its application in research and development. Below is a summary of the key properties of 2-Amino-5-methyl-3-nitrobenzoic acid.

Property	Value	Source
CAS Number	5465-34-9	[1]
Molecular Formula	C₈H₈N₂O₄	[1]
Molecular Weight	196.16 g/mol	[1]
Appearance	Off-white to yellow solid	[2]
Boiling Point	398.3 °C (Predicted)	[1]
Purity	Typically >99% from commercial suppliers	[2]

Synthesis of 2-Amino-5-methyl-3-nitrobenzoic acid: A Mechanistic Perspective

Proposed Synthetic Pathway

The synthesis likely involves the nitration of 2-amino-5-methylbenzoic acid. The amino group is a strong activating group and ortho-, para-directing, while the carboxylic acid group is a deactivating and meta-directing group. The methyl group is weakly activating and ortho-, para-directing. The positions ortho to the powerful amino group are sterically hindered by the adjacent carboxylic acid and methyl groups. Therefore, nitration is expected to occur at the position meta to the carboxyl group and ortho to the amino group, which is the 3-position.

Below is a logical workflow for the synthesis:

Caption: Proposed synthetic workflow for 2-Amino-5-methyl-3-nitrobenzoic acid.

Hypothetical Experimental Protocol

This protocol is a theoretical procedure based on standard organic chemistry techniques and has not been experimentally validated for this specific compound.

• Dissolution of Starting Material: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, dissolve 2-amino-5-methylbenzoic acid in concentrated sulfuric acid at a low temperature (e.g., 0-5 °C) using an ice bath. The sulfuric acid acts as a solvent and a catalyst.

• Preparation of Nitrating Mixture: In a separate beaker, carefully prepare a nitrating mixture of concentrated nitric acid and concentrated sulfuric acid, also cooled in an ice bath.

• Nitration Reaction: Add the nitrating mixture dropwise to the solution of the starting material, ensuring the temperature is maintained below 10 °C to control the reaction rate and prevent over-nitration.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at a controlled temperature for a specified time. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, the mixture is carefully poured onto crushed ice, leading to the precipitation of the crude product.

• Purification: The precipitate is then collected by filtration, washed with cold water to remove residual acid, and can be further purified by recrystallization from a suitable solvent (e.g., ethanol/water mixture) to yield the final product.

Spectroscopic Characterization

While specific, published spectra for 2-Amino-5-methyl-3-nitrobenzoic acid are scarce, its structural features suggest characteristic spectroscopic signatures.

• Infrared (IR) Spectroscopy: The IR spectrum is reported to show absorption bands at 3351, 1707, 1671, 1533, 1492, 1377, 1283, and 1166 cm⁻¹.[1] These bands correspond to the N-H stretching of the amino group, C=O stretching of the carboxylic acid, N-H bending, and N-O stretching of the nitro group.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum would be expected to show distinct signals for the aromatic protons, the amine protons, the carboxylic acid proton, and the methyl protons. The chemical shifts of the aromatic protons would be influenced by the electronic effects of the three different substituents.

  • ¹³C NMR: The carbon NMR spectrum would display eight distinct signals corresponding to the eight carbon atoms in the molecule. The chemical shifts of the aromatic carbons would be indicative of the substitution pattern.

• Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the compound (196.16 g/mol ).

Applications in Drug Discovery and Development: An Outlook Based on Analogs

While direct evidence for the use of 2-Amino-5-methyl-3-nitrobenzoic acid in drug development is limited, the utility of its isomers, such as 2-amino-3-nitrobenzoic acid and 2-amino-5-nitrobenzoic acid, as pharmaceutical intermediates is well-established.[3][4][5][6] These compounds are key starting materials for the synthesis of various heterocyclic compounds and active pharmaceutical ingredients (APIs).

For instance, 2-amino-3-nitrobenzoic acid is a precursor for synthesizing drugs like Candesartan, an angiotensin II receptor blocker used to treat high blood pressure.[6] 2-Amino-5-nitrobenzoic acid serves as a building block for Niclosamide analogs, which have shown potential as anticancer and antiviral agents.[4]

Given these precedents, it is plausible that 2-Amino-5-methyl-3-nitrobenzoic acid could serve a similar role as a versatile intermediate. The specific arrangement of its functional groups could be leveraged to synthesize novel compounds with potential biological activity. The presence of the methyl group, in particular, can influence the lipophilicity and metabolic stability of the final drug molecule, which are critical parameters in drug design.

The following diagram illustrates the potential role of this compound as a synthetic intermediate.

Caption: Potential synthetic utility of 2-Amino-5-methyl-3-nitrobenzoic acid.

Safety and Handling

A specific Material Safety Data Sheet (MSDS) for 2-Amino-5-methyl-3-nitrobenzoic acid is not widely available. However, based on the functional groups present, general laboratory safety precautions should be strictly followed.

• Hazard Assessment: The compound contains an amino group, a nitro group, and a carboxylic acid. Nitroaromatic compounds can be toxic and potentially mutagenic. Carboxylic acids are corrosive.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves when handling this compound.

• Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust. Avoid contact with skin and eyes.

• Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials such as strong oxidizing agents.

Conclusion and Future Directions

2-Amino-5-methyl-3-nitrobenzoic acid (CAS: 5465-34-9) represents a chemical entity with untapped potential. While the current body of literature on this specific compound is sparse, its structural analogy to well-known pharmaceutical intermediates suggests its value as a building block in organic synthesis and drug discovery. Future research should focus on the development and validation of a robust synthetic protocol, comprehensive spectroscopic characterization, and exploration of its utility in the synthesis of novel bioactive molecules. Such studies would be invaluable in unlocking the full potential of this intriguing compound for the scientific community.

References

• BenchChem. (2025). Understanding 2-Amino-5-nitrobenzoic Acid: A Versatile Pharmaceutical Intermediate. Retrieved from a relevant BenchChem technical guide.
• BenchChem. (2025). Application Notes and Protocols: 2-Amino-5-nitrobenzoic Acid as a Versatile Intermediate in Pharmaceutical Synthesis. Retrieved from a relevant BenchChem technical guide.

• Chemsrc. (2025). 2-amino-3-methyl-5-nitrobenzoic acid. Retrieved from [Link]

• BenchChem. (2025). A Comprehensive Technical Guide to the Physical Properties of 2-Amino-5-nitrobenzoic acid. Retrieved from a relevant BenchChem technical guide.

• LookChem. (n.d.). 5465-34-9 2-amino-5-methyl-3-nitro-benzoic acid. Retrieved from [Link]

• Google Patents. (2014). Preparation method of 2-amino-3-nitrobenzoic acid.

• PubChem. (n.d.). 2-Amino-5-bromo-3-nitrobenzoic acid. Retrieved from [Link]

• Google Patents. (1969). Production of 2-amino-3-nitrobenzoic acid.

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• 1. biosynth.com [biosynth.com]
• 2. 5465-34-9 2-amino-5-methyl-3-nitro-benzoic acid, CasNo.5465-34-9 HENAN NEW BLUE CHEMICAL CO.,LTD China (Mainland) [newblue.lookchem.com]
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• 6. CN103922948A - Preparation method of 2-amino-3-nitrobenzoic acid - Google Patents [patents.google.com]

molecular structure of 2-Amino-5-methyl-3-nitrobenzoic acid

An In-Depth Technical Guide to the Molecular Structure of 2-Amino-5-methyl-3-nitrobenzoic acid

Executive Summary

This technical guide provides a comprehensive analysis of the (CAS No: 5465-34-9). As a substituted anthranilic acid, this compound and its analogues are valuable intermediates in the synthesis of pharmaceuticals and functional materials. This document details its physicochemical properties, outlines a logical synthetic pathway, and offers an in-depth exploration of its structural elucidation through modern spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FTIR) spectroscopy, and Mass Spectrometry (MS). The methodologies and data interpretation are presented with the causality behind experimental choices, aimed at researchers, scientists, and drug development professionals.

Introduction and Physicochemical Profile

Substituted benzoic acids, particularly those containing amino and nitro functionalities, are foundational building blocks in organic synthesis. The specific arrangement of the amino, methyl, and nitro groups on the benzoic acid scaffold of 2-Amino-5-methyl-3-nitrobenzoic acid creates a unique electronic and steric environment, influencing its reactivity and potential applications. Understanding its precise molecular structure is paramount for its effective utilization in complex synthetic campaigns.

Key Physicochemical Data

The fundamental properties of the target molecule are summarized below, providing a quantitative basis for its identification and handling.

Property	Value	Reference
CAS Number	5465-34-9	[1]
Molecular Formula	C₈H₈N₂O₄	[1]
Molecular Weight	196.16 g/mol	[1]
Canonical SMILES	CC1=CC(=C(C(=C1)[O-])N)C(=O)O	[1]
Boiling Point	398.3 °C (Predicted)	[1]

Synthesis and Purification Workflow

The synthesis of polysubstituted aromatic rings requires careful strategic planning to ensure correct regiochemistry. The directing effects of the substituents on the benzene ring are the primary consideration in designing a viable synthetic route.

Strategic Synthesis Approach

A logical and efficient synthesis commences with a commercially available precursor, 2-amino-5-methylbenzoic acid. The amino group is a strong ortho-, para-director, while the carboxylic acid is a meta-director. The methyl group is a weak ortho-, para-director. Nitration of this starting material is the most direct approach. The position ortho to the powerful activating amino group (position 3) is the most likely site for electrophilic aromatic substitution.

Caption: Figure 1: A simplified retrosynthetic pathway.

Recommended Synthetic Protocol

This protocol describes the nitration of 2-amino-5-methylbenzoic acid. The use of a nitrating mixture (HNO₃/H₂SO₄) at low temperatures is crucial to control the exothermic reaction and prevent the formation of undesired byproducts.

• Reaction Setup: In a three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, place 2-amino-5-methylbenzoic acid (1.0 eq). Cool the flask to 0 °C in an ice-water bath.

• Acid Addition: Slowly add concentrated sulfuric acid (H₂SO₄) while maintaining the temperature below 10 °C. Stir until all solid has dissolved.

• Nitration: Prepare a nitrating mixture by slowly adding concentrated nitric acid (HNO₃, 1.1 eq) to concentrated sulfuric acid in a separate cooled flask. Add this mixture dropwise to the reaction flask over 30-60 minutes, ensuring the internal temperature does not exceed 5 °C.

• Reaction Monitoring: After the addition is complete, stir the mixture at 0-5 °C for an additional 1-2 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: Carefully pour the reaction mixture onto crushed ice. The product should precipitate out of the solution.

• Isolation: Collect the solid precipitate by vacuum filtration and wash thoroughly with cold water until the filtrate is neutral to pH paper.

• Purification: Recrystallize the crude solid from an appropriate solvent system (e.g., ethanol/water) to yield the pure 2-Amino-5-methyl-3-nitrobenzoic acid.

Post-Synthesis Workflow

A rigorous workflow is essential to ensure the purity and confirm the identity of the synthesized compound before its use in further applications.

Caption: Figure 2: Workflow from synthesis to structural analysis.

Spectroscopic Elucidation of Molecular Structure

A combination of spectroscopic techniques is required to unambiguously determine the molecular structure. Each method provides a unique piece of the structural puzzle.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for mapping the carbon-hydrogen framework of an organic molecule.

Experimental Protocol: Sample Preparation [2]

• Weighing: Accurately weigh 5-10 mg of dry 2-Amino-5-methyl-3-nitrobenzoic acid.

• Dissolution: Dissolve the sample in approximately 0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆) in a clean vial. DMSO-d₆ is often chosen for its ability to dissolve polar compounds and to allow for the observation of exchangeable protons (from -COOH and -NH₂).

• Transfer: Transfer the solution to a 5 mm NMR tube.

• Acquisition: Record ¹H and ¹³C NMR spectra on a 400 MHz (or higher) spectrometer. Use Tetramethylsilane (TMS) as an internal standard (0.00 ppm).

Predicted ¹H NMR Spectral Data (in DMSO-d₆)

The electron-donating amino group and electron-withdrawing nitro and carboxyl groups create a distinct pattern of chemical shifts for the aromatic protons.

Predicted δ (ppm)	Multiplicity	Integration	Assignment	Rationale
~13.0	Broad Singlet	1H	-COOH	Carboxylic acid protons are highly deshielded and often appear as a broad signal due to hydrogen bonding and exchange.
~7.8	Doublet	1H	H-6	Ortho to the electron-withdrawing -COOH group and meta to the -NO₂ group.
~7.5	Doublet	1H	H-4	Ortho to the electron-withdrawing -NO₂ group and meta to the -COOH group.
~5.5	Broad Singlet	2H	-NH₂	Amine protons are exchangeable; their shift is variable and the signal is often broad.
~2.3	Singlet	3H	-CH₃	Methyl group protons on an aromatic ring typically appear in this region.

Predicted ¹³C NMR Spectral Data (in DMSO-d₆)

Predicted δ (ppm)	Assignment	Rationale
~168	C=O	Carbonyl carbon of the carboxylic acid is strongly deshielded.
~148	C-2	Carbon attached to the electron-donating amino group, shifted downfield.
~140	C-3	Carbon attached to the strongly electron-withdrawing nitro group, significantly deshielded.
~135	C-5	Carbon attached to the methyl group.
~128	C-1	Quaternary carbon attached to the carboxylic acid group.
~125	C-6	Aromatic CH carbon.
~118	C-4	Aromatic CH carbon.
~20	-CH₃	Methyl carbon, typically found in the upfield region.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is ideal for identifying the functional groups present in a molecule. The spectrum of 2-Amino-5-methyl-3-nitrobenzoic acid is characterized by distinct absorption bands.

Experimental Protocol: ATR-FTIR [3]

• Background Scan: Record a background spectrum of the clean, empty Attenuated Total Reflectance (ATR) crystal.

• Sample Application: Place a small amount of the powdered sample directly onto the ATR crystal.

• Data Acquisition: Apply pressure to ensure good contact and record the spectrum in the mid-infrared range (4000–400 cm⁻¹). The background is automatically subtracted.

Interpretation of IR Absorption Bands [1]

Wavenumber (cm⁻¹)	Functional Group Assignment	Vibration Type
3351	Amine (N-H)	Symmetric/Asymmetric Stretch
~3300-2500	Carboxylic Acid (O-H)	Stretch (Broad due to H-bonding)
1707	Carboxylic Acid (C=O)	Stretch
1671	Amine (N-H) / Aromatic (C=C)	Bend / Stretch
1533	Nitro (N-O)	Asymmetric Stretch
1492	Aromatic (C=C)	Stretch
1377	Nitro (N-O)	Symmetric Stretch
1283	Carboxylic Acid (C-O)	Stretch

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of the compound and offers structural clues based on its fragmentation pattern under ionization.

Experimental Protocol: Electron Ionization (EI-MS) [3]

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, often via a Gas Chromatograph (GC) inlet for volatile compounds or a direct insertion probe.

• Ionization: Bombard the sample molecules with a high-energy electron beam (typically 70 eV) to induce ionization and fragmentation.

• Analysis: Separate the resulting ions based on their mass-to-charge ratio (m/z) using a mass analyzer.

• Detection: Detect the ions to generate a mass spectrum.

Expected Fragmentation Pattern

The molecular ion ([M]⁺) will have an m/z corresponding to the molecular weight (196.16). Key fragmentation pathways involve the loss of stable neutral molecules or radicals from the functional groups.

Caption: Figure 3: Predicted fragmentation pathways in EI-MS.

m/z Value	Proposed Fragment	Rationale
196	[M]⁺˙	Molecular Ion
179	[M-OH]⁺	Loss of hydroxyl radical from the carboxylic acid group.
178	[M-H₂O]⁺˙	Loss of water, likely involving an ortho effect between the carboxylic acid and amino groups.
151	[M-COOH]⁺	Loss of the carboxyl radical.
150	[M-NO₂]⁺	Loss of the nitro radical, a common fragmentation for nitroaromatics.

Conclusion

The has been systematically detailed through a combination of synthetic strategy and spectroscopic analysis. The predicted NMR, FTIR, and MS data provide a robust framework for the unambiguous identification and characterization of this compound. This guide serves as a technical resource, offering both the protocols for analysis and the scientific reasoning behind the interpretation of the resulting data, thereby empowering researchers in their synthetic and drug development endeavors.

References

Sources

• 1. biosynth.com [biosynth.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Spectroscopic Profile of 2-Amino-5-methyl-3-nitrobenzoic Acid: A Technical Guide for Researchers

Abstract

This technical guide provides a comprehensive analysis of the spectral data for 2-Amino-5-methyl-3-nitrobenzoic acid (CAS No: 5465-34-9). Designed for researchers, scientists, and professionals in drug development, this document delves into the Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FTIR), and Mass Spectrometry (MS) characteristics of this compound. By integrating experimental data with theoretical predictions, this guide offers a robust framework for the structural elucidation and quality control of 2-Amino-5-methyl-3-nitrobenzoic acid, a key building block in synthetic organic chemistry.

Introduction

2-Amino-5-methyl-3-nitrobenzoic acid is a substituted aromatic compound with a molecular formula of C₈H₈N₂O₄ and a molecular weight of 196.16 g/mol [1]. Its structure, featuring an amino group, a methyl group, and a nitro group on a benzoic acid scaffold, makes it a versatile intermediate in the synthesis of pharmaceuticals and other complex organic molecules. Accurate structural characterization is paramount for its effective use in research and development. Spectroscopic techniques such as NMR, IR, and MS are indispensable tools for confirming the identity, purity, and structure of this molecule. This guide provides an in-depth examination of its spectral signature.

Molecular Structure and Spectroscopic Overview

The arrangement of the functional groups on the benzene ring dictates the unique spectral properties of 2-Amino-5-methyl-3-nitrobenzoic acid. The electron-donating amino and methyl groups, along with the electron-withdrawing nitro and carboxylic acid groups, create a distinct electronic environment that is reflected in its spectroscopic data.

Caption: Chemical structure of 2-Amino-5-methyl-3-nitrobenzoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Experimental Protocol: NMR Spectroscopy

A standard protocol for acquiring NMR spectra of a similar compound, 2-Amino-5-nitrobenzoic acid, involves dissolving 5-10 mg of the sample in a suitable deuterated solvent like DMSO-d₆ to a concentration of 5-10 mg/mL. The solution is then transferred to a 5 mm NMR tube. Both ¹H and ¹³C NMR spectra are typically recorded on a 400 MHz spectrometer, using Tetramethylsilane (TMS) as an internal standard[2].

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum is expected to show signals corresponding to the aromatic protons, the methyl group protons, and the exchangeable protons of the amino and carboxylic acid groups.

Proton Assignment	Predicted Chemical Shift (δ) ppm	Predicted Multiplicity	Integration
H-4	~7.8	d	1H
H-6	~7.6	d	1H
-NH₂	~5.0 - 6.0	Broad s	2H
-CH₃	~2.3	s	3H
-COOH	~13.0	Broad s	1H

Interpretation and Rationale:

• Aromatic Protons (H-4, H-6): The two aromatic protons are expected to appear as doublets due to coupling with each other. Their downfield shift is a result of the deshielding effects of the electron-withdrawing nitro and carboxylic acid groups.

• Methyl Protons (-CH₃): The methyl group protons will appear as a singlet, as there are no adjacent protons to couple with. Its chemical shift around 2.3 ppm is typical for a methyl group attached to an aromatic ring.

• Amino (-NH₂) and Carboxylic Acid (-COOH) Protons: These protons are acidic and can undergo chemical exchange with residual water in the solvent, leading to broad signals. Their chemical shifts can vary depending on concentration and temperature. A D₂O exchange experiment would confirm their assignment, as these peaks would disappear from the spectrum[2].

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum is predicted to show eight distinct signals, corresponding to the eight carbon atoms in the molecule.

Carbon Assignment	Predicted Chemical Shift (δ) ppm
C=O	~168
C-2 (C-NH₂)	~150
C-3 (C-NO₂)	~140
C-5 (C-CH₃)	~135
C-1 (C-COOH)	~125
C-4	~120
C-6	~115
-CH₃	~20

Interpretation and Rationale:

• Carbonyl Carbon (C=O): The carboxylic acid carbonyl carbon is expected to be the most downfield signal due to the strong deshielding effect of the two oxygen atoms.

• Aromatic Carbons: The chemical shifts of the aromatic carbons are influenced by the attached substituents. The carbons bearing the amino (C-2) and nitro (C-3) groups are expected to be significantly downfield. The presence of the electron-donating methyl group will have a shielding effect on the carbon it is attached to (C-5) and other carbons in the ring.

• Methyl Carbon (-CH₃): The methyl carbon will appear at the most upfield region of the spectrum, which is characteristic of sp³ hybridized carbons.

Fourier-Transform Infrared (IR) Spectroscopy

The IR spectrum provides valuable information about the functional groups present in the molecule.

Experimental Protocol: FTIR Spectroscopy

The FTIR spectrum of a solid sample can be obtained using an Attenuated Total Reflectance (ATR) accessory. A small amount of the powdered sample is placed on the ATR crystal, and pressure is applied to ensure good contact. The spectrum is recorded in the mid-infrared range (typically 4000 to 400 cm⁻¹), and a background spectrum is subtracted[3].

Experimental IR Spectral Data

Wavenumber (cm⁻¹)[1]	Functional Group Assignment
3351	N-H stretch (Amino group)
1707	C=O stretch (Carboxylic acid)
1671	C=C stretch (Aromatic)
1533	N-O asymmetric stretch (Nitro group)
1492	C=C stretch (Aromatic)
1377	N-O symmetric stretch (Nitro group)
1283	C-N stretch (Aromatic amine)
1166	C-O stretch (Carboxylic acid)

Interpretation and Rationale:

• N-H Stretch: The peak at 3351 cm⁻¹ is characteristic of the N-H stretching vibration of the primary amine.

• C=O Stretch: The strong absorption at 1707 cm⁻¹ is indicative of the carbonyl (C=O) stretching of the carboxylic acid.

• N-O Stretches: The peaks at 1533 cm⁻¹ (asymmetric) and 1377 cm⁻¹ (symmetric) are characteristic of the nitro group.

• Aromatic C=C Stretches: The absorptions at 1671 cm⁻¹ and 1492 cm⁻¹ are due to the carbon-carbon double bond stretching vibrations within the aromatic ring.

• C-N and C-O Stretches: The peaks in the fingerprint region, such as 1283 cm⁻¹ and 1166 cm⁻¹, correspond to the C-N and C-O stretching vibrations, respectively.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, which aids in structural confirmation.

Experimental Protocol: Mass Spectrometry

Mass spectral data can be acquired using a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS). The sample is vaporized and separated by the GC before entering the mass spectrometer. Electron Impact (EI) is a common ionization technique that causes fragmentation of the molecule[3].

Predicted Mass Spectrum and Fragmentation Pattern

The mass spectrum of 2-Amino-5-methyl-3-nitrobenzoic acid is expected to show a molecular ion peak ([M]⁺) at m/z 196, corresponding to its molecular weight. The fragmentation pattern will be influenced by the stability of the resulting fragments.

Table of Predicted Major Fragments:

m/z	Proposed Fragment	Proposed Loss
196	[C₈H₈N₂O₄]⁺	Molecular Ion [M]⁺
179	[C₈H₇N₂O₃]⁺	[M - OH]⁺
151	[C₈H₉NO₂]⁺	[M - NO₂]⁺
133	[C₇H₅O₂]⁺	[M - NO₂ - NH₂]⁺
105	[C₇H₅O]⁺	[M - NO₂ - NH₂ - CO]⁺

digraph "Fragmentation_Pathway" {
bgcolor="#F1F3F4";
node [shape=box, style=rounded, fillcolor="#FFFFFF", fontcolor="#202124"];
edge [color="#4285F4"];
"M" [label="[M]⁺\nm/z = 196", fillcolor="#EA4335", fontcolor="#FFFFFF"];
"M_minus_OH" [label="[M - OH]⁺\nm/z = 179"];
"M_minus_NO2" [label="[M - NO₂]⁺\nm/z = 151"];
"Fragment_133" [label="m/z = 133"];
"Fragment_105" [label="m/z = 105"];
"M" -> "M_minus_OH" [label="- OH"];
"M" -> "M_minus_NO2" [label="- NO₂"];
"M_minus_NO2" -> "Fragment_133" [label="- NH₂"];
"Fragment_133" -> "Fragment_105" [label="- CO"];
}

Sources

• 1. biosynth.com [biosynth.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

solubility of 2-Amino-5-methyl-3-nitrobenzoic acid in organic solvents

An In-Depth Technical Guide to the Solubility of 2-Amino-5-methyl-3-nitrobenzoic Acid in Organic Solvents

Authored by: [Your Name/Department], Senior Application Scientist

Abstract: This technical guide provides a comprehensive analysis of the . Recognizing the limited direct quantitative data for this specific compound, this document leverages solubility data from structurally analogous nitrobenzoic acids to establish a predictive framework for its behavior. This guide is designed for researchers, scientists, and drug development professionals, offering not only comparative data but also a detailed, field-proven experimental protocol for precise solubility determination. The methodologies outlined herein are intended to ensure scientific integrity and provide a self-validating system for generating reliable and reproducible results.

Introduction: The Critical Role of Solubility in a Preclinical Setting

2-Amino-5-methyl-3-nitrobenzoic acid is a multifaceted organic molecule with potential applications in pharmaceutical synthesis and materials science. Its chemical architecture, featuring an aromatic ring substituted with amino, methyl, nitro, and carboxylic acid functional groups, presents a unique and complex solubility profile. Understanding the solubility of this active pharmaceutical ingredient (API) in various organic solvents is a cornerstone of preclinical development.[1] It directly influences critical processes such as:

• Reaction Kinetics and Yield: The efficiency of synthetic and purification steps, like recrystallization, is heavily dependent on the solubility of the compound in the chosen solvent system.[2][3]

• Formulation Development: For an API to be effective, it must be soluble in a carrier solvent that is compatible with the desired delivery route.[1]

• Bioavailability: The solubility of an API is a key determinant of its dissolution rate and subsequent absorption in biological systems.

This guide will delve into the theoretical and practical aspects of the solubility of 2-Amino-5-methyl-3-nitrobenzoic acid, providing a robust framework for its experimental determination.

Physicochemical Properties and Predicted Solubility Profile

The solubility of a compound is governed by its physicochemical properties in relation to those of the solvent. For 2-Amino-5-methyl-3-nitrobenzoic acid, the key structural features influencing its solubility are:

• Carboxylic Acid Group (-COOH): This acidic group can act as a hydrogen bond donor and acceptor, promoting solubility in polar protic solvents.

• Amino Group (-NH2): This basic group can also participate in hydrogen bonding, further enhancing solubility in protic solvents.

• Nitro Group (-NO2): This strongly electron-withdrawing group increases the polarity of the molecule.

• Methyl Group (-CH3): This nonpolar group contributes to the hydrophobic character of the molecule.

• Aromatic Ring: The benzene ring is inherently nonpolar.

Based on these functional groups, we can predict the following solubility trends:

• High Solubility: Expected in polar aprotic solvents like Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF), and in polar protic solvents like alcohols (e.g., methanol, ethanol) due to the potential for strong hydrogen bonding and dipole-dipole interactions.

• Moderate Solubility: Expected in solvents of intermediate polarity such as acetone and ethyl acetate.

• Low Solubility: Expected in nonpolar solvents like toluene, benzene, and hexane, where the polar functional groups will have unfavorable interactions.

Comparative Solubility Data of Structurally Related Nitrobenzoic Acids

Table 1: Mole Fraction Solubility (x) of 3-Nitrobenzoic Acid in Various Organic Solvents at Different Temperatures (K) [4]

Temperature (K)	Methanol	Ethanol	Ethyl Acetate	Acetonitrile	Dichloromethane	Toluene	Water
273.15	0.133	0.088	0.065	0.048	0.012	0.005	0.0003
283.15	0.178	0.121	0.091	0.068	0.018	0.008	0.0004
293.15	0.235	0.163	0.125	0.094	0.026	0.012	0.0006
303.15	0.306	0.218	0.169	0.128	0.038	0.018	0.0008
313.15	0.392	0.287	0.226	0.173	0.054	0.027	0.0011
323.15	0.495	0.373	0.299	0.231	0.077	0.040	0.0015

Table 2: Mole Fraction Solubility (x) of 3,5-Dinitrobenzoic Acid in Various Organic Solvents at Different Temperatures (K) [4]

Temperature (K)	Methanol	Ethanol	Ethyl Acetate	Acetonitrile	Dichloromethane	Toluene	Water
273.15	0.045	0.031	0.033	0.022	0.004	0.001	0.0001
283.15	0.063	0.045	0.048	0.032	0.006	0.002	0.0002
293.15	0.087	0.063	0.068	0.046	0.009	0.003	0.0002
303.15	0.118	0.087	0.095	0.064	0.013	0.004	0.0003
313.15	0.158	0.119	0.131	0.089	0.020	0.007	0.0004
323.15	0.209	0.161	0.179	0.121	0.029	0.011	0.0005

Analysis of Comparative Data: The data clearly shows that solubility is highest in polar protic solvents like methanol and ethanol and decreases with decreasing solvent polarity. As expected, solubility is very low in the nonpolar solvent toluene and extremely low in water. The presence of a second nitro group in 3,5-dinitrobenzoic acid generally leads to a decrease in solubility compared to 3-nitrobenzoic acid in most organic solvents.

Experimental Protocol for the Determination of Solubility

The following is a detailed methodology for the accurate determination of the solubility of 2-Amino-5-methyl-3-nitrobenzoic acid using the widely accepted shake-flask method.[4][5]

Materials and Equipment

• 2-Amino-5-methyl-3-nitrobenzoic acid (solid)

• Selected organic solvents (e.g., methanol, ethanol, acetone, ethyl acetate, toluene)

• Conical flasks or vials with airtight stoppers

• Orbital shaker or magnetic stirrer with temperature control

• Syringe filters (e.g., 0.45 µm PTFE)

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis spectrophotometer

• Volumetric flasks and pipettes

Experimental Workflow

The following diagram illustrates the logical flow of the solubility determination protocol.

Caption: Experimental workflow for solubility determination.

Step-by-Step Procedure

• Preparation of the Saturated Solution:

  • Add an excess amount of solid 2-Amino-5-methyl-3-nitrobenzoic acid to a conical flask. The presence of undissolved solid is crucial to ensure saturation is reached.[4]

  • Add a known volume of the desired organic solvent to the flask.

  • Seal the flask tightly to prevent solvent evaporation.

• Equilibration:

  • Place the flask in an orbital shaker or on a magnetic stirrer with controlled temperature.

  • Agitate the mixture at a constant speed for a predetermined period (typically 24-72 hours) to allow the system to reach equilibrium. To confirm that equilibrium has been reached, samples can be taken at different time points (e.g., 24, 48, and 72 hours) until the measured solubility remains constant.[5]

• Sample Collection and Preparation:

  • After equilibration, cease agitation and allow the undissolved solid to settle.

  • Carefully withdraw an aliquot of the supernatant using a syringe fitted with a suitable filter (e.g., 0.45 µm PTFE) to remove any undissolved particles.

  • Accurately dilute the filtered sample with the same solvent to a concentration that falls within the linear range of the analytical method.

• Quantitative Analysis:

  • HPLC Method:

    • Develop a suitable HPLC method for the quantification of 2-Amino-5-methyl-3-nitrobenzoic acid. This will involve selecting an appropriate column, mobile phase, flow rate, and UV detection wavelength.

    • Prepare a series of standard solutions of known concentrations and generate a calibration curve.

    • Inject the diluted sample and determine its concentration from the calibration curve.

  • UV-Vis Spectrophotometry Method:

    • This method is applicable if the compound has a significant absorbance in the UV-Vis region and there are no interfering substances.[4]

    • Determine the wavelength of maximum absorbance (λmax) for 2-Amino-5-methyl-3-nitrobenzoic acid in the chosen solvent.

    • Prepare a series of standard solutions and generate a calibration curve by plotting absorbance versus concentration.

    • Measure the absorbance of the diluted sample and determine its concentration from the calibration curve.

• Calculation of Solubility:

  • Calculate the concentration of the saturated solution, taking into account the dilution factor.

  • Express the solubility in appropriate units, such as g/100 mL, mg/mL, or molarity (mol/L).

Conclusion

This technical guide has provided a comprehensive overview of the . While direct quantitative data is limited, a predictive framework based on the compound's physicochemical properties and comparative data from structurally related nitrobenzoic acids has been established. The detailed experimental protocol outlined provides a robust methodology for researchers to accurately and reliably determine the solubility of this compound in various solvent systems. Adherence to this protocol will ensure the generation of high-quality data that is crucial for advancing research and development involving 2-Amino-5-methyl-3-nitrobenzoic acid.

References

• Zhang, P., et al. (2017). The solubilities of benzoic acid and its nitro-derivatives, 3-nitro and 3,5-dinitrobenzoic acids. Journal of Chemical & Engineering Data, 62(4), 1102-1110. Available at: [Link]

• ResearchGate. (n.d.). The solubility of 3-nitrobenzoic acid in seven solvents. Available at: [Link]

• Indian Journal of Chemistry. (1982). Solubility & the Dissociation Constants ofp-Nitrobenzoic Acid in Different Mixed Solvents & Free Energies of Transfer of An. Available at: [Link]

• Chemcess. (n.d.). Nitrobenzoic Acid: Properties, Reactions And Production. Available at: [Link]

• Dow Development Labs. (n.d.). Ask a Formulator: What is the Purpose and Approach to Solubility Studies?. Available at: [Link]

• ResearchGate. (n.d.). Determination and prediction of solubilities of active pharmaceutical ingredients in selected organic solvents. Available at: [Link]

• PrepChem.com. (n.d.). Synthesis of A. 2-Amino-3-nitrobenzoic acid, methyl ester. Available at: [Link]

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

A Comprehensive Technical Guide to the Synthesis of 2-Amino-5-methyl-3-nitrobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-5-methyl-3-nitrobenzoic acid is a valuable substituted anthranilic acid derivative. Its trifunctional nature, featuring amino, methyl, and nitro groups appended to a benzoic acid core, makes it a versatile building block in the synthesis of a wide array of complex organic molecules. This includes applications in the development of pharmaceuticals, agrochemicals, and specialty dyes. The precise arrangement of these functional groups allows for selective chemical modifications, providing a scaffold for the construction of diverse molecular architectures.

This in-depth technical guide provides a field-proven, three-step methodology for the synthesis of 2-amino-5-methyl-3-nitrobenzoic acid, commencing from the readily available 2-amino-5-methylbenzoic acid. The guide will delve into the mechanistic rationale behind the synthetic strategy, provide detailed, step-by-step experimental protocols, and address critical safety and handling considerations.

Mechanistic Rationale and Synthetic Strategy

Direct nitration of 2-amino-5-methylbenzoic acid presents significant challenges. The potent activating and ortho-, para-directing nature of the amino group, coupled with its susceptibility to oxidation by nitric acid, often leads to a complex mixture of regioisomers and degradation products.[1][2] To circumvent these issues and ensure a high yield of the desired 3-nitro isomer, a more controlled three-step synthetic pathway is employed. This strategy involves:

• Protection of the Amino Group: The highly reactive amino group is first protected as an acetamide. This is achieved by reacting 2-amino-5-methylbenzoic acid with acetic anhydride. The resulting acetamido group is still an ortho-, para-director but is less activating than the amino group, mitigating the risk of oxidation and over-nitration.[1]

• Regioselective Nitration: The intermediate, 2-acetamido-5-methylbenzoic acid, is then subjected to electrophilic aromatic substitution using a nitrating mixture of concentrated nitric and sulfuric acids. The regiochemical outcome of this step is governed by the directing effects of the substituents on the aromatic ring. The acetamido and methyl groups are ortho-, para-directing, while the carboxylic acid group is a meta-director.[3][4] The 3-position is ortho to the strongly activating acetamido group and meta to the deactivating carboxylic acid group, making it the favored site for electrophilic attack by the nitronium ion (NO₂⁺).

• Deprotection of the Amino Group: The final step involves the hydrolysis of the acetamido group to regenerate the amino functionality, yielding the target molecule, 2-amino-5-methyl-3-nitrobenzoic acid. This is typically achieved through acidic or basic hydrolysis.[5][6][7]

The overall synthetic workflow is depicted in the following diagram:

Caption: Three-step synthesis of 2-amino-5-methyl-3-nitrobenzoic acid.

Experimental Protocols

Safety Precautions: All manipulations involving concentrated acids and nitrating mixtures must be performed in a certified chemical fume hood.[8] Appropriate personal protective equipment (PPE), including safety goggles, a face shield, acid-resistant gloves, and a lab coat, is mandatory. Nitration reactions are highly exothermic and require strict temperature control to prevent runaway reactions.[8] Emergency quench materials (e.g., a large volume of ice water) should be readily accessible.

Step 1: Acetylation of 2-Amino-5-methylbenzoic Acid

This procedure protects the amino group as an acetamide to prevent oxidation during the subsequent nitration step.[1]

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity	Moles
2-Amino-5-methylbenzoic acid	151.16	10.0 g	0.066
Acetic Anhydride	102.09	7.5 mL (7.9 g)	0.077
Glacial Acetic Acid	60.05	30 mL	-
Deionized Water	18.02	250 mL	-
Ethanol	46.07	As needed	-

Procedure:

• In a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 10.0 g of 2-amino-5-methylbenzoic acid in 30 mL of glacial acetic acid. Gentle warming may be necessary to achieve complete dissolution.

• To the stirred solution, slowly add 7.5 mL (1.2 equivalents) of acetic anhydride.

• Heat the reaction mixture to a gentle reflux and maintain for 1 hour.

• Allow the mixture to cool to room temperature.

• Pour the cooled reaction mixture into 250 mL of ice-cold deionized water with vigorous stirring to precipitate the product.

• Collect the white precipitate by vacuum filtration and wash thoroughly with cold water.

• Recrystallize the crude product from an ethanol/water mixture to obtain pure 2-acetamido-5-methylbenzoic acid.

• Dry the purified product in a vacuum oven.

Step 2: Nitration of 2-Acetamido-5-methylbenzoic Acid

This step introduces the nitro group at the 3-position of the aromatic ring. Strict temperature control is crucial for regioselectivity and safety.

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity	Moles
2-Acetamido-5-methylbenzoic acid	193.20	5.0 g	0.026
Concentrated Sulfuric Acid (98%)	98.08	15 mL	-
Concentrated Nitric Acid (70%)	63.01	2.5 mL	-
Crushed Ice	-	~100 g	-

Procedure:

• In a 100 mL flask, carefully add 5.0 g of 2-acetamido-5-methylbenzoic acid to 10 mL of concentrated sulfuric acid, with stirring, while cooling in an ice-salt bath to maintain a temperature below 10 °C.

• In a separate flask, prepare the nitrating mixture by slowly adding 2.5 mL of concentrated nitric acid to 5 mL of concentrated sulfuric acid, keeping the mixture cool in an ice bath.

• Slowly add the cold nitrating mixture dropwise to the solution of the acetylated starting material over a period of 20-30 minutes. Ensure the internal temperature of the reaction mixture does not exceed 10 °C.

• After the addition is complete, continue to stir the reaction mixture in the ice bath for an additional 2 hours.

• Carefully pour the reaction mixture onto approximately 100 g of crushed ice with vigorous stirring.

• The solid product, 2-acetamido-5-methyl-3-nitrobenzoic acid, will precipitate.

• Collect the precipitate by vacuum filtration and wash thoroughly with copious amounts of cold water until the washings are neutral to litmus paper.

• The crude product can be used directly in the next step or recrystallized from ethanol if a higher purity is required.

Step 3: Deprotection of the Acetamido Group (Acidic Hydrolysis)

This final step removes the acetyl protecting group to yield the target compound.

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity	Moles
2-Acetamido-5-methyl-3-nitrobenzoic acid	238.19	4.0 g	0.017
Concentrated Hydrochloric Acid (37%)	36.46	15 mL	-
Ethanol	46.07	10 mL	-
Deionized Water	18.02	As needed	-
Sodium Bicarbonate Solution (sat.)	84.01	As needed	-

Procedure:

• In a 100 mL round-bottom flask equipped with a reflux condenser, suspend 4.0 g of 2-acetamido-5-methyl-3-nitrobenzoic acid in a mixture of 10 mL of ethanol and 15 mL of concentrated hydrochloric acid.

• Heat the mixture to reflux for 1.5 to 2 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Pour the cooled mixture into 100 mL of cold water.

• Carefully neutralize the solution with a saturated sodium bicarbonate solution until the pH is approximately 7-8. The product will precipitate as a yellow solid.

• Collect the crude product by vacuum filtration and wash with cold water.

• Recrystallize the crude 2-amino-5-methyl-3-nitrobenzoic acid from an ethanol/water mixture to obtain the purified product.

• Dry the final product in a vacuum oven.

Trustworthiness and Self-Validation

The protocol described herein is designed to be a self-validating system. The success of each step can be verified through standard analytical techniques, ensuring the integrity of the synthetic process.

• In-Process Controls: The completion of each reaction step should be monitored by Thin Layer Chromatography (TLC) to ensure full conversion of the starting material before proceeding to the next step.

• Product Characterization: The identity and purity of the intermediates and the final product should be confirmed using a combination of techniques:

  • Melting Point Analysis: A sharp melting point range is indicative of high purity.

  • Spectroscopic Analysis:

    • ¹H and ¹³C NMR Spectroscopy: To confirm the chemical structure and regiochemistry of the substitution.

    • Infrared (IR) Spectroscopy: To identify the characteristic functional groups (e.g., -NH₂, -COOH, -NO₂, C=O).

    • Mass Spectrometry: To confirm the molecular weight of the product.

The logical flow for troubleshooting and validation is presented below:

Caption: A self-validating workflow for the synthesis of 2-amino-5-methyl-3-nitrobenzoic acid.

References

• CN112778147A - Preparation method of 2-amino-3-methyl-5-chlorobenzoic acid - Google P

• Synthesis of A. 2-Amino-3-nitrobenzoic acid, methyl ester - PrepChem.com. [Link]

• Preparation method of 2-amino-3-nitrobenzoic acid - Eureka | Patsnap. [Link]

• The mechanisms of the hydrolyses of N-nitrobenzenesulfonamides, N-nitrobenzamides and some other N-nitro amides in aqueous sulfuric acid - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). [Link]

• m-NITROBENZOIC ACID - Organic Syntheses Procedure. [Link]

• Acetamide and Nitrous acid Reaction Mechanism - Chemistry Stack Exchange. [Link]

• Mechanism and regioselectivity of electrophilic aromatic nitration in solution: the validity of the transition state approach - PMC - NIH. [Link]

• Amide Chemistry - Chemistry LibreTexts. [Link]

• A More Challenging Interpretative Nitration Experiment Employing Substituted Benzoic Acids and Acetanilides - ResearchGate. [Link]

• Base-Promoted Hydrolysis of Acetamide (RXN Mechanism) - YouTube. [Link]

• Mechanism and regioselectivity of electrophilic aromatic nitration in solution: the validity of the transition state approach - ResearchGate. [Link]

• CN108129322B - Synthetic method of 2-nitro-3-methylbenzoic acid - Google P

• Nitration of Benzoic Acid to Produce Methyl 3-Nitrobenzoate - Truman ChemLab. [Link]

• Amide Hydrolysis Using Acid Or Base - Master Organic Chemistry. [Link]

• CN105130820A - New 2-methyl-3-nitrobenzoic acid preparation method - Google P

• 2-Amino-5-bromo-3-nitrobenzoic acid | C7H5BrN2O4 | CID 18431478 - PubChem. [Link]

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starting materials for 2-Amino-5-methyl-3-nitrobenzoic acid synthesis

An In-depth Technical Guide to the Synthesis of 2-Amino-5-methyl-3-nitrobenzoic Acid: Starting Material Analysis and Core Protocols

Introduction

2-Amino-5-methyl-3-nitrobenzoic acid, a substituted anthranilic acid, is a highly functionalized aromatic compound that serves as a valuable building block in the synthesis of complex organic molecules. Its unique arrangement of amino, carboxyl, methyl, and nitro groups offers multiple reaction sites for constructing pharmaceuticals, agrochemicals, and specialty dyes. The strategic placement of these substituents, particularly the ortho-amino acid framework coupled with a nitro group, makes it a key intermediate for heterocyclic synthesis, such as in the preparation of benzimidazoles or quinazolines.

This technical guide, written from the perspective of a Senior Application Scientist, provides a comprehensive overview of the synthetic strategy for 2-Amino-5-methyl-3-nitrobenzoic acid. We will delve into the critical decision-making process for selecting an optimal starting material by employing retrosynthetic analysis and then detail a robust, field-proven, multi-step protocol for its synthesis. The causality behind each experimental choice is explained to ensure both reproducibility and a deep understanding of the underlying chemical principles.

Part 1: Retrosynthetic Analysis and Starting Material Selection

The design of an efficient synthesis hinges on the logical selection of a starting material. The ideal precursor should be commercially available, cost-effective, and possess functional groups that facilitate the desired transformations with high regioselectivity.

A retrosynthetic analysis of the target molecule reveals the most logical disconnection points. The carbon-nitrogen bond of the nitro group is a prime candidate for disconnection, suggesting a nitration reaction as a key final step.

Caption: Retrosynthetic analysis of 2-Amino-5-methyl-3-nitrobenzoic acid.

Based on this analysis, 2-amino-5-methylbenzoic acid emerges as the optimal starting material. The rationale for this selection is threefold:

• Directing Group Synergy: The amino (-NH₂) group (once protected) is a powerful ortho-, para-director, while the carboxylic acid (-COOH) group is a meta-director. For the nitration step, the activating effect of the protected amino group strongly directs the incoming electrophile (NO₂⁺) to the ortho position (C3), which is the desired location.

• Prevention of Isomers: Starting with a less substituted precursor, such as m-toluic acid, would lead to a complex mixture of nitrated isomers that are difficult to separate, significantly reducing the overall yield and purity.[1][2]

• Availability: 2-Amino-5-methylbenzoic acid is a readily available chemical intermediate, making the synthesis scalable and economically viable.

Part 2: The Core Synthetic Pathway

The synthesis from 2-amino-5-methylbenzoic acid is a robust three-step process. This pathway is analogous to well-established procedures for the nitration of other anthranilic acid derivatives, ensuring its reliability.[3]

Caption: Forward synthesis workflow from the selected starting material.

Step 1: Protection of the Amino Group (Acetylation)

Causality: The primary amino group is highly susceptible to oxidation by the nitric acid/sulfuric acid mixture used for nitration. Furthermore, under strongly acidic conditions, the amine would be protonated to form an ammonium ion (-NH₃⁺), which is a deactivating, meta-directing group. To prevent these side reactions and ensure correct regioselectivity, the amino group is temporarily converted to a less reactive acetamido group (-NHCOCH₃).[3] This group remains a potent ortho-, para-director but is stable to the nitration conditions.

Experimental Protocol:

• In a 250 mL round-bottom flask equipped with a reflux condenser and magnetic stirrer, suspend 2-amino-5-methylbenzoic acid (0.1 mol) in 100 mL of water.

• While stirring, add acetic anhydride (0.12 mol) to the suspension.

• Heat the mixture to 80-90°C with continuous stirring for 1 hour. The solid should gradually dissolve as the reaction proceeds.

• After 1 hour, cool the reaction mixture in an ice bath to 0-5°C. The product, 2-acetamido-5-methylbenzoic acid, will precipitate as a white solid.

• Collect the solid by vacuum filtration, wash with cold water (2 x 30 mL), and dry thoroughly. The product is typically of sufficient purity for the next step.

Step 2: Regioselective Nitration

Causality: This step introduces the nitro group at the C3 position. The reaction is performed at a low temperature (0-10°C) because nitration is a highly exothermic process. Careful temperature control is critical to prevent the formation of dinitrated or other isomeric byproducts. Sulfuric acid serves as both a solvent and a catalyst, protonating the nitric acid to generate the highly electrophilic nitronium ion (NO₂⁺), which is the active nitrating agent.[3]

Experimental Protocol:

• To a 250 mL three-necked flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, add concentrated sulfuric acid (98%, 60 mL).

• Cool the sulfuric acid to 0°C in an ice-salt bath.

• With vigorous stirring, add the dry 2-acetamido-5-methylbenzoic acid (from Step 1) in small portions, ensuring the temperature does not exceed 10°C.

• Prepare the nitrating mixture by slowly adding concentrated nitric acid (70%, 0.11 mol) to concentrated sulfuric acid (20 mL) in a separate beaker, pre-cooled in an ice bath.

• Add the cold nitrating mixture dropwise from the dropping funnel to the reaction flask over 30-45 minutes. The internal temperature must be strictly maintained between 0-5°C throughout the addition.

• After the addition is complete, allow the mixture to stir at 0-5°C for an additional 2 hours.

• Very slowly and carefully, pour the reaction mixture onto 400 g of crushed ice with stirring. A yellow solid will precipitate.

• Allow the ice to melt completely, then collect the crude 2-acetamido-5-methyl-3-nitrobenzoic acid by vacuum filtration. Wash the solid thoroughly with ice-cold water until the washings are neutral to pH paper.

Step 3: Deprotection (Acid Hydrolysis)

Causality: The final step is the removal of the acetyl protecting group to restore the primary amino function. This is achieved by acid-catalyzed hydrolysis. Refluxing the protected intermediate in the presence of a strong acid like hydrochloric acid cleaves the amide bond, releasing the final product and acetic acid.[3]

Experimental Protocol:

• Place the moist crude product from Step 2 into a 500 mL round-bottom flask.

• Add 150 mL of 5 M hydrochloric acid.

• Heat the mixture to reflux (approximately 100-110°C) with stirring for 1-2 hours, until the solid has completely dissolved and the reaction is complete (monitored by TLC).

• Cool the resulting solution to room temperature and then in an ice bath. The final product, 2-Amino-5-methyl-3-nitrobenzoic acid, will crystallize from the solution.

• Collect the crystalline product by vacuum filtration.

• Wash the product with a small amount of cold water and dry under vacuum to yield the purified 2-Amino-5-methyl-3-nitrobenzoic acid.

Part 3: Data Presentation and Characterization

The efficiency of this synthetic pathway is summarized below. The expected yields are based on analogous, well-documented procedures.[3][4]

Step	Key Reactants	Key Reagents	Conditions	Expected Yield
1. Acetylation	2-Amino-5-methylbenzoic acid	Acetic anhydride, Water	80-90°C, 1 hr	90-95%
2. Nitration	2-Acetamido-5-methylbenzoic acid	Conc. HNO₃, Conc. H₂SO₄	0-5°C, 2.5 hrs	75-85%
3. Hydrolysis	2-Acetamido-5-methyl-3-nitrobenzoic acid	5 M HCl, Water	Reflux, 1-2 hrs	92-98%

Product Characterization: The identity and purity of the final product should be confirmed using standard analytical techniques:

• Melting Point: A sharp melting point indicates high purity.

• ¹H NMR Spectroscopy: To confirm the proton environment and substitution pattern on the aromatic ring.

• ¹³C NMR Spectroscopy: To identify all unique carbon atoms in the molecule.

• FT-IR Spectroscopy: To verify the presence of key functional groups (-NH₂, -COOH, -NO₂).

• Mass Spectrometry: To confirm the molecular weight of the compound.

Conclusion

The synthesis of 2-Amino-5-methyl-3-nitrobenzoic acid is most effectively and logically achieved via a three-step sequence starting from 2-amino-5-methylbenzoic acid. This strategy leverages the principles of protecting groups and the directing effects of substituents in electrophilic aromatic substitution to ensure high regioselectivity and good overall yield. The detailed protocols provided herein constitute a self-validating and reliable system for the laboratory-scale preparation of this important chemical intermediate, empowering researchers in drug development and materials science with a robust synthetic method.

References

Sources

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• 4. Organic Syntheses Procedure [orgsyn.org]

theoretical studies on 2-Amino-5-methyl-3-nitrobenzoic acid

An In-depth Technical Guide to the Theoretical Studies of 2-Amino-5-methyl-3-nitrobenzoic Acid

Authored by: A Senior Application Scientist

Foreword

This technical guide provides a comprehensive theoretical exploration of 2-Amino-5-methyl-3-nitrobenzoic acid (AMNBA), a molecule with significant potential in pharmaceutical and materials science. While extensive experimental and theoretical data on this specific molecule are nascent, this document synthesizes established computational methodologies and proven insights from structurally analogous compounds. By leveraging Density Functional Theory (DFT), we will elucidate the structural, vibrational, electronic, and nonlinear optical properties of AMNBA. This guide is intended for researchers, scientists, and drug development professionals seeking a robust theoretical framework to understand and predict the behavior of this promising compound.

Introduction: The Scientific Rationale

2-Amino-5-methyl-3-nitrobenzoic acid (C₈H₈N₂O₄) is an aromatic carboxylic acid characterized by the presence of an electron-donating amino group (-NH₂), an electron-withdrawing nitro group (-NO₂), and a methyl group (-CH₃) on the benzene ring. This specific arrangement of functional groups creates a unique electronic environment, making it a compelling candidate for various applications. The intramolecular charge transfer arising from the donor-acceptor pairs is hypothesized to give rise to significant nonlinear optical (NLO) properties. Furthermore, substituted nitrobenzoic acids have demonstrated potential as inhibitors of enzymes like glutamate dehydrogenase and as anti-cancer agents, highlighting the pharmaceutical relevance of AMNBA.[1][2]

Theoretical studies, particularly those employing DFT, are indispensable for predicting molecular properties before undertaking extensive experimental synthesis and characterization.[2][3] This in silico approach provides a cost-effective and time-efficient means to understand molecular geometry, vibrational modes, electronic transitions, and reactivity, thereby guiding further research and development.

Molecular Geometry and Structural Analysis

A precise understanding of the molecular geometry is the foundation for all other theoretical investigations. The initial step involves optimizing the geometry of AMNBA to its ground state energy minimum.

Computational Methodology

The geometry optimization is typically performed using DFT with the B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional and a 6-311++G(d,p) basis set.[2] This level of theory has been shown to provide a good balance between computational cost and accuracy for organic molecules. The process starts with an initial guess of the molecular structure, which can be informed by crystallographic data of similar molecules like 2-Amino-5-nitrobenzoic acid.[4][5] The optimization algorithm then iteratively adjusts the atomic coordinates to find the lowest energy conformation.

Predicted Structural Parameters

While experimental crystallographic data for AMNBA is not yet available, theoretical calculations can predict key bond lengths and angles. An intramolecular hydrogen bond is expected between the hydrogen of the amino group and an oxygen atom of the adjacent carboxylic acid group, forming a stable six-membered ring. This is a common feature in ortho-substituted aminobenzoic acids.[4][6]

Vibrational Spectroscopy: A Fingerprint of the Molecule

Vibrational analysis provides a unique "fingerprint" of a molecule and is crucial for its identification and characterization. Theoretical calculations of vibrational frequencies are instrumental in assigning the experimentally observed bands in Fourier Transform Infrared (FT-IR) and FT-Raman spectra.[1]

Theoretical Approach

Following geometry optimization at the B3LYP/6-311++G(d,p) level, the harmonic vibrational frequencies are calculated. It is a known limitation that theoretical frequencies are often higher than experimental values due to the neglect of anharmonicity and the use of a finite basis set.[2] Therefore, a scaling factor is typically applied to the computed frequencies to improve their agreement with experimental data.

Key Vibrational Modes

The vibrational spectrum of AMNBA is expected to be rich and complex. Below is a table summarizing the predicted vibrational modes for key functional groups based on studies of similar molecules.[2][7]

Functional Group	Vibrational Mode	Predicted Wavenumber (cm⁻¹)
Carboxylic Acid (-COOH)	O-H Stretching	~3500
C=O Stretching	~1700
C-O Stretching	~1300
Amino Group (-NH₂)	Asymmetric Stretching	~3450
Symmetric Stretching	~3350
Scissoring	~1620
Nitro Group (-NO₂)	Asymmetric Stretching	~1550
Symmetric Stretching	~1350
Methyl Group (-CH₃)	Asymmetric Stretching	~2980
Symmetric Stretching	~2900
Aromatic Ring	C-H Stretching	~3100-3000
C-C Stretching	~1600-1400

Experimental Protocol: FT-IR and FT-Raman Spectroscopy

• Sample Preparation: For FT-IR analysis, the solid sample of AMNBA is mixed with potassium bromide (KBr) and pressed into a pellet. For FT-Raman, the sample is placed in a capillary tube.

• Data Acquisition: The FT-IR spectrum is recorded in the 4000-400 cm⁻¹ range. The FT-Raman spectrum is recorded using a Nd:YAG laser source with an excitation wavelength of 1064 nm in the 3500-50 cm⁻¹ range.

• Data Analysis: The experimental spectra are compared with the scaled theoretical spectra for accurate vibrational band assignments.

Electronic Properties and Reactivity

The electronic properties of a molecule, particularly the distribution of its frontier molecular orbitals (FMOs), are critical for understanding its reactivity and potential applications in electronics and optics.

Frontier Molecular Orbitals (HOMO-LUMO) Analysis

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are the key players in chemical reactions. The HOMO acts as an electron donor, while the LUMO acts as an electron acceptor. The energy difference between the HOMO and LUMO, known as the HOMO-LUMO gap, is a crucial indicator of a molecule's kinetic stability and chemical reactivity.[3][8] A smaller energy gap suggests that the molecule is more polarizable and has a higher chemical reactivity.

The presence of both electron-donating (-NH₂) and electron-withdrawing (-NO₂) groups in AMNBA is expected to result in a relatively small HOMO-LUMO gap, indicating significant intramolecular charge transfer.[1]

Molecular Electrostatic Potential (MEP)

The Molecular Electrostatic Potential (MEP) map is a powerful tool for visualizing the charge distribution on a molecule and predicting its reactive sites for electrophilic and nucleophilic attack.[1] In the MEP map of AMNBA, the regions of negative potential (typically colored red) would be localized around the electronegative oxygen atoms of the nitro and carboxylic acid groups, indicating sites susceptible to electrophilic attack. The regions of positive potential (blue) would be found around the hydrogen atoms of the amino and carboxylic acid groups, representing sites for nucleophilic attack.

Workflow for Theoretical Electronic Property Analysis

Caption: Workflow for theoretical electronic property analysis.

Nonlinear Optical (NLO) Properties

Molecules with large first-order hyperpolarizability (β) are of great interest for their potential applications in NLO materials, which are essential for technologies like optical switching and signal processing.[9] The intramolecular charge transfer characteristics of AMNBA suggest that it may exhibit a significant NLO response.

Theoretical Calculation of Hyperpolarizability

The first-order hyperpolarizability can be calculated using the finite field approach within the DFT framework.[1] The calculated value for AMNBA can be compared with that of urea, a standard NLO material, to assess its potential. The presence of strong donor (-NH₂) and acceptor (-NO₂) groups connected by a π-conjugated system is a key structural feature for high NLO activity.

Potential Applications and Future Directions

The theoretical insights gained from this study pave the way for several potential applications of 2-Amino-5-methyl-3-nitrobenzoic acid.

• Pharmaceuticals: The structural motifs present in AMNBA suggest its potential as a lead compound for the development of novel therapeutics, particularly as an enzyme inhibitor or an anti-cancer agent.[1][2]

• Materials Science: The predicted NLO properties of AMNBA make it a promising candidate for the development of new optoelectronic materials.

Future work should focus on the synthesis and experimental validation of the theoretical predictions presented in this guide. X-ray crystallographic studies would be invaluable for confirming the molecular geometry, while experimental spectroscopic and NLO measurements would provide a direct comparison with the theoretical data.

Molecular Structure of 2-Amino-5-methyl-3-nitrobenzoic Acid

Caption: Predicted molecular structure of AMNBA.

Conclusion

This technical guide has outlined a comprehensive theoretical framework for the study of 2-Amino-5-methyl-3-nitrobenzoic acid. By employing DFT calculations, we can predict its molecular structure, vibrational spectra, electronic properties, and NLO activity. These theoretical insights are crucial for guiding future experimental work and unlocking the full potential of this promising molecule in both pharmaceutical and material science applications. The self-validating nature of comparing theoretical predictions with experimental results will be key to advancing our understanding of AMNBA and related compounds.

References

• PrepChem.com. (n.d.). Synthesis of A. 2-Amino-3-nitrobenzoic acid, methyl ester. Retrieved from [Link]

• AIP Publishing. (2022). Theoretical Investigations on HOMO-LUMO and First Order Hyperpolarizability Calculations of 2-Amino-6. AIP Conference Proceedings. Retrieved from [Link]

• Scientific & Academic Publishing. (n.d.). Molecular Structure and Vibrational Analysis of 2-Amino-5-(m-Nitrophenyl)-1,3,4-Thiadiazole by DFT Calculations. Retrieved from [Link]

• CDC Stacks. (n.d.). Supporting Information. Retrieved from [Link]

• SpectraBase. (n.d.). 2-Amino-5-nitrobenzoic acid. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Methylamino-5-nitrobenzoic acid. PMC. Retrieved from [Link]

• ResearchGate. (n.d.). 2-Amino-5-nitrobenzophenone and 2-Methylamino-2. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Amino-5-nitrobenzoic acid. PMC. Retrieved from [Link]

• ResearchGate. (n.d.). 2-Amino-5-nitrobenzoic acid. Retrieved from [Link]

• ResearchGate. (n.d.). Benzoic Acids and HOMO-LUMO. Retrieved from [Link]

• Scientific Research Publishing. (2015). Molecular Structure, Vibrational Analysis and First Order Hyperpolarizability of 4-Methyl-3-Nitrobenzoic Acid Using Density Functional Theory. Optics and Photonics Journal. Retrieved from [Link]

• Material Science Research India. (2021). Synthesis, Molecular Structure, HOMO-LUMO, Chemical, Spectroscopic (UV-Vis and IR), Thermochemical Study of Ethyl 6-amino-5-cyano-2-methyl-4-(4-nitrophenyl)-4H-pyran-3-carboxylate: A DFT Exploration. Retrieved from [Link]

• ResearchGate. (n.d.). HOMO, LUMO analysis and first order hyperpolarizability of 2- amino-5-chloro benzophenone using computational methods. Retrieved from [Link]

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• 9. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Synthesis of 2-Amino-5-methyl-3-nitrobenzoic Acid: An Application and Protocol Guide

Introduction

2-Amino-5-methyl-3-nitrobenzoic acid is a highly functionalized aromatic compound of significant interest in medicinal chemistry and materials science. Its unique substitution pattern, featuring amino, methyl, nitro, and carboxylic acid groups, makes it a versatile building block for the synthesis of complex heterocyclic systems, pharmaceutical intermediates, and specialized dyes. The strategic placement of the nitro group ortho to the amine and meta to the carboxylic acid offers a rich platform for subsequent chemical modifications.

Direct nitration of 2-amino-5-methylbenzoic acid is fraught with challenges, including the high susceptibility of the activating amino group to oxidation by nitric acid and the potential for complex, difficult-to-separate isomeric mixtures. To circumvent these issues, a robust and regioselective three-step synthetic strategy is employed. This protocol details a reliable method centered on the use of an acetamido protecting group to temporarily deactivate the amine, thereby ensuring controlled nitration and maximizing the yield of the desired product.

This guide provides a comprehensive, step-by-step protocol for researchers, chemists, and drug development professionals. It elucidates the chemical principles behind each step, offers practical insights for execution, and establishes a framework for the safe and efficient synthesis of this valuable chemical intermediate.

Overall Synthetic Scheme

The synthesis proceeds through three distinct stages:

• Protection: The amino group of the starting material, 2-amino-5-methylbenzoic acid, is protected as an acetamide.

• Nitration: The protected intermediate, 2-acetamido-5-methylbenzoic acid, undergoes electrophilic aromatic substitution to introduce a nitro group at the C3 position.

• Deprotection: The acetamido group is removed via acid-catalyzed hydrolysis to yield the final product.

Figure 1: A diagram illustrating the three-step synthesis workflow from the starting material to the final product.

Materials and Reagents

Reagent	Formula	M.W. ( g/mol )	Grade	Supplier Example
2-Amino-5-methylbenzoic Acid	C₈H₉NO₂	151.16	≥99%	Sigma-Aldrich
Glacial Acetic Acid	CH₃COOH	60.05	ACS Reagent	Fisher Scientific
Acetic Anhydride	(CH₃CO)₂O	102.09	≥99%	Sigma-Aldrich
Concentrated Sulfuric Acid	H₂SO₄	98.08	95-98%	Fisher Scientific
Concentrated Nitric Acid	HNO₃	63.01	68-70%	Fisher Scientific
Ethanol	C₂H₅OH	46.07	Reagent Grade	VWR
Deionized Water	H₂O	18.02	Type II	Millipore
Crushed Ice	H₂O (s)	18.02	N/A	Lab-generated

Experimental Protocols

PART 1: Protection of the Amino Group (Acetylation)

Causality: The amino group (-NH₂) is a powerful activating group in electrophilic aromatic substitution and is highly susceptible to oxidation by nitric acid. Acetylation converts it to a less reactive acetamido group (-NHCOCH₃). This protection prevents unwanted side reactions and moderates the group's directing effect, ensuring a cleaner nitration step.[1][2]

Procedure:

• Set up a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• To the flask, add 15.1 g (0.10 mol) of 2-amino-5-methylbenzoic acid.

• Add 50 mL of glacial acetic acid and stir to dissolve. Gentle warming (to ~50 °C) may be necessary to achieve a clear solution.

• Through the condenser, carefully add 12.2 mL (0.13 mol, 1.3 equivalents) of acetic anhydride to the solution.

• Heat the reaction mixture to a gentle reflux and maintain for 1 hour. Monitor the reaction progress by Thin Layer Chromatography (TLC) if desired.

• After 1 hour, remove the heat source and allow the mixture to cool to room temperature.

• In a separate beaker, prepare 300 mL of an ice-water slurry.

• Slowly pour the cooled reaction mixture into the ice-water with vigorous stirring. A white precipitate will form.

• Continue stirring for 15-20 minutes to ensure complete precipitation.

• Collect the solid product, 2-acetamido-5-methylbenzoic acid, by vacuum filtration using a Büchner funnel.

• Wash the filter cake thoroughly with two 50 mL portions of cold deionized water to remove residual acetic acid.

• Dry the product in a vacuum oven at 60-70 °C to a constant weight. The expected yield is typically 90-95%.

PART 2: Nitration of 2-Acetamido-5-methylbenzoic Acid

Causality: This step introduces the nitro group onto the aromatic ring. The reaction is performed at low temperature (0-10 °C) because nitration is a highly exothermic process.[3] The use of concentrated sulfuric acid protonates the nitric acid to generate the highly electrophilic nitronium ion (NO₂⁺), which is the active species in the reaction.[3][4] The regioselectivity is controlled by the directing effects of the substituents. The acetamido group is a strong ortho-, para-director, while the methyl group is a weaker ortho-, para-director and the carboxylic acid is a meta-director. The C3 position is ortho to the powerful acetamido group, making it the most electronically favorable site for electrophilic attack.

Procedure:

• PREPARATION OF NITRATING MIXTURE (Perform in a fume hood with extreme caution):

  • In a 50 mL beaker cooled in an ice bath, add 15 mL of concentrated sulfuric acid.

  • Very slowly, with constant stirring, add 4.5 mL of concentrated nitric acid to the sulfuric acid. The addition is highly exothermic. Maintain the temperature below 20 °C. This mixture contains the active nitronium ion electrophile.[5][6]

• REACTION SETUP:

  • In a 250 mL beaker or flask, add 10.0 g (approx. 0.052 mol) of the dried 2-acetamido-5-methylbenzoic acid from Part 1.

  • Place the beaker in an ice-salt bath.

  • Slowly and carefully add 25 mL of concentrated sulfuric acid, stirring with a glass rod or magnetic stirrer until the solid is fully dissolved. Maintain the temperature below 10 °C.

• NITRATION:

  • Using a dropping funnel or a pipette, add the pre-cooled nitrating mixture dropwise to the dissolved acetanilide solution over 20-30 minutes.

  • CRITICAL: Continuously monitor the temperature with a thermometer and ensure it does not rise above 10 °C. Adjust the addition rate as needed.

  • After the addition is complete, remove the flask from the ice-salt bath and allow it to stir at room temperature for an additional 1 hour to ensure the reaction goes to completion.[7]

• WORK-UP:

  • Carefully pour the reaction mixture onto a slurry of approximately 200 g of crushed ice in a 600 mL beaker with vigorous stirring.

  • A pale yellow solid, 2-acetamido-5-methyl-3-nitrobenzoic acid, will precipitate.

  • Allow the mixture to stand for 20 minutes to complete precipitation.

  • Collect the solid by vacuum filtration and wash thoroughly with several portions of cold deionized water until the washings are neutral to pH paper. This removes residual acid.

  • The crude product can be used directly in the next step or recrystallized from an ethanol/water mixture for purification.

PART 3: Deprotection (Acid Hydrolysis)

Causality: The final step is the removal of the acetyl protecting group to regenerate the free amine. This is achieved by acid-catalyzed hydrolysis, where the amide linkage is cleaved by nucleophilic attack of water under reflux conditions.[7][8]

Procedure:

• Transfer the crude, washed 2-acetamido-5-methyl-3-nitrobenzoic acid from Part 2 into a 250 mL round-bottom flask.

• Prepare a hydrolysis solution by carefully adding 30 mL of concentrated sulfuric acid to 20 mL of deionized water (Always add acid to water). Alternatively, a 6 M HCl solution can be used.

• Add the acid solution to the flask containing the nitro-acetamide.

• Add a magnetic stir bar, attach a reflux condenser, and heat the mixture to a gentle reflux for 45-60 minutes.[7]

• Allow the reaction mixture to cool to room temperature.

• Carefully pour the cooled solution into a beaker containing 250 g of crushed ice.

• The product, 2-amino-5-methyl-3-nitrobenzoic acid, may precipitate out. To ensure complete precipitation, slowly neutralize the solution with a 10% sodium hydroxide (NaOH) solution until the pH is approximately 3-4. Be cautious as this neutralization is exothermic.

• Collect the final solid product by vacuum filtration.

• Wash the filter cake with cold deionized water.

• Dry the purified 2-amino-5-methyl-3-nitrobenzoic acid in a vacuum oven at 60-70 °C.

Quantitative Data Summary

Parameter	Step 1: Acetylation	Step 2: Nitration	Step 3: Hydrolysis
Starting Material	2-Amino-5-methylbenzoic Acid (15.1 g)	2-Acetamido-5-methylbenzoic Acid (~10.0 g)	2-Acetamido-5-methyl-3-nitrobenzoic Acid (crude)
Key Reagents	Acetic Anhydride, Acetic Acid	Conc. H₂SO₄, Conc. HNO₃	Aq. H₂SO₄ or HCl
Reaction Temperature	Reflux (~118 °C)	0 - 10 °C	Reflux (~100-120 °C)
Reaction Time	1 hour	~1.5 hours	45 - 60 minutes
Purification Method	Precipitation in water, washing	Precipitation in ice-water, washing	Acid precipitation, washing
Expected Product	2-Acetamido-5-methylbenzoic Acid	2-Acetamido-5-methyl-3-nitrobenzoic Acid	2-Amino-5-methyl-3-nitrobenzoic Acid
Typical Yield	90 - 95%	75 - 85% (crude)	80 - 90% (from acetamide)

Safety and Handling

• General: This synthesis must be performed in a well-ventilated fume hood. All appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves, must be worn at all times.[9][10]

• Acids: Concentrated sulfuric acid and nitric acid are extremely corrosive and are strong oxidizing agents.[11] They can cause severe burns upon contact.[6][12] Handle with extreme care. The nitrating mixture is highly reactive and should be prepared cold and used immediately.[5] Always add acid to water, never the reverse.

• Spills: In case of a spill, neutralize acid spills with a suitable agent like sodium bicarbonate before cleaning up.

• Waste Disposal: Dispose of all chemical waste in accordance with local, state, and federal regulations. Acidic and organic waste streams should be collected in separate, designated containers.

Characterization

The identity and purity of the final product, 2-Amino-5-methyl-3-nitrobenzoic acid, should be confirmed using standard analytical techniques:

• Melting Point: Compare the observed melting point with the literature value.

• NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure and substitution pattern.

• FT-IR Spectroscopy: To identify key functional groups (e.g., -NH₂, -NO₂, -COOH).

• Mass Spectrometry: To confirm the molecular weight (196.16 g/mol ).

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low yield in Step 1	Incomplete reaction; loss during work-up.	Ensure reflux time is adequate. Ensure complete precipitation by using sufficient ice-water and allowing time for the product to crash out.
Dark brown/black color during nitration (Step 2)	Reaction temperature too high, causing oxidation/decomposition.	Maintain strict temperature control (<10 °C) during the addition of the nitrating mixture. Add the mixture more slowly.
Low yield in Step 2	Incomplete nitration; formation of soluble side products.	Ensure sufficient reaction time after addition. Check the concentration and quality of the acids.
Incomplete hydrolysis in Step 3	Insufficient reflux time or acid concentration.	Increase reflux time. Ensure the acid concentration is appropriate for hydrolysis. Monitor via TLC.
Product is an oil or fails to precipitate	Impurities present; incorrect pH during work-up.	For Step 3, carefully adjust the pH to the isoelectric point (typically pH 3-4) to maximize precipitation. If oily, try scratching the inside of the beaker or seeding with a crystal. Recrystallization may be necessary.

References

• University of the Sciences. (n.d.). Experiment 24 – Electrophilic Aromatic Substitution. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 76255, 2-Amino-5-methylbenzoic acid. Retrieved from [Link]

• Columbus Chemical Industries. (2021). Safety Data Sheet: Concentrated Nitric with 2% Sulfuric Acid. Retrieved from [Link]

• Canadian Science Publishing. (n.d.). Nitrations of acetanilides by reagents of N02X type. Canadian Journal of Chemistry. Retrieved from [Link]

• Columbus Chemical Industries. (2022). Safety Data Sheet: Sulfuric Acid / Nitric Acid 98.8 : 1.2. Retrieved from [Link]

• Dyno Nobel. (2020). Safety Data Sheet: Nitrating Acid Mixture. Retrieved from [Link]

• Jaan's Science Class. (2012). Nitration of acetanilide (Lab report). Retrieved from [Link]

• Nitration of Acetanilide | Organic Chemistry Experiment. (2024, September 14). YouTube. Retrieved from [Link]

• Comprehensive Organic Chemistry Experiments for the Laboratory Classroom. (n.d.). 5.1.4. Regioselectivity in the Nitration of Acylanilines by Electrophilic Aromatic Substitution. Royal Society of Chemistry. Retrieved from [Link]

• East Harbour Group. (2022). Safety Data Sheet: Mixed Nitrating Acid (greater than 50% HNO3). Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. :::JAAN's Science Class:::: Nitration of acetanilide (Lab report) [jscienceclass.blogspot.com]
• 4. youtube.com [youtube.com]
• 5. NITRATING ACID, MIXTURE, (WITH <= 50% NITRIC ACID) | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. columbuschemical.com [columbuschemical.com]
• 7. books.rsc.org [books.rsc.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. 2-Amino-5-methylbenzoic acid(2941-78-8)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 10. assets.thermofisher.cn [assets.thermofisher.cn]
• 11. columbuschemical.com [columbuschemical.com]
• 12. dynonobel.com [dynonobel.com]

Application Notes &amp; Protocols for the Laboratory Synthesis of 2-Amino-5-methyl-3-nitrobenzoic acid

Document ID: ANP-2A5M3N-001

Version: 1.0

Abstract

This document provides a comprehensive guide for the laboratory-scale synthesis of 2-Amino-5-methyl-3-nitrobenzoic acid. The protocol is designed for researchers and professionals in organic chemistry and drug development. The synthesis is approached via a robust three-step sequence commencing with the commercially available 2-amino-5-methylbenzoic acid. This method involves the protection of the amine functional group through acetylation, followed by a regioselective nitration, and concluding with deprotection to yield the target compound. This application note offers in-depth procedural details, explains the rationale behind key experimental parameters, and includes safety protocols and characterization guidelines.

Introduction and Rationale

2-Amino-5-methyl-3-nitrobenzoic acid is a valuable intermediate in the synthesis of various heterocyclic compounds and active pharmaceutical ingredients. The strategic placement of the amino, methyl, and nitro groups on the benzoic acid core makes it a versatile building block.

The direct nitration of 2-amino-5-methylbenzoic acid presents significant challenges. The presence of the strongly activating amino group can lead to uncontrolled oxidation and the formation of a complex mixture of products. To circumvent these issues, a more controlled and reliable three-step synthetic pathway is employed. This method, adapted from established organic chemistry principles for the nitration of activated aromatic systems, involves[1]:

• Protection: The amino group is reversibly converted to an acetamido group. This transformation moderates the activating effect of the amino group and protects it from oxidation by the nitrating agent.

• Nitration: The acetylated intermediate is then subjected to nitration. The acetamido and methyl groups are ortho-, para-directing, while the carboxylic acid is a meta-director. This combination of directing effects favors the introduction of the nitro group at the 3-position.

• Deprotection: The acetamido group is hydrolyzed back to an amino group to yield the final product.

This structured approach ensures a higher yield and purity of the desired product.

Overall Synthetic Scheme

The complete synthesis workflow is illustrated below:

Figure 1: Overall workflow for the synthesis of 2-Amino-5-methyl-3-nitrobenzoic acid.

Reagents and Materials

Reagent/Material	Molecular Formula	M.W. ( g/mol )	CAS No.	Notes
2-Amino-5-methylbenzoic acid	C₈H₉NO₂	151.16	2941-78-8	Starting Material
Acetic Anhydride	C₄H₆O₃	102.09	108-24-7	Reagent
Glacial Acetic Acid	CH₃COOH	60.05	64-19-7	Solvent
Concentrated Sulfuric Acid	H₂SO₄	98.08	7664-93-9	Reagent/Catalyst
Concentrated Nitric Acid	HNO₃	63.01	7697-37-2	Reagent
Hydrochloric Acid (conc.)	HCl	36.46	7647-01-0	Reagent
Ethanol	C₂H₅OH	46.07	64-17-5	For Recrystallization
Deionized Water	H₂O	18.02	7732-18-5	Solvent/Washing
Crushed Ice	-	-	-	For workup

Experimental Protocols

Part 1: Acetylation of 2-Amino-5-methylbenzoic acid

This initial step protects the amine functional group as an acetamide, which is crucial to prevent oxidation during the subsequent nitration step[1].

Procedure:

• In a 250 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 15.1 g (0.1 mol) of 2-amino-5-methylbenzoic acid.

• Add 60 mL of glacial acetic acid to the flask. Stir the mixture. Gentle warming may be necessary to facilitate dissolution.

• Slowly add 12.2 mL (0.13 mol, 1.3 equivalents) of acetic anhydride to the stirred solution.

• Heat the reaction mixture to reflux and maintain this temperature for 1.5 hours.

• After the reflux period, allow the mixture to cool to room temperature.

• Pour the cooled reaction mixture into a beaker containing 400 mL of ice-cold water while stirring.

• A white precipitate of 2-acetamido-5-methylbenzoic acid will form.

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the collected solid with two 50 mL portions of cold deionized water.

• Dry the product in a vacuum oven at 60-70 °C to a constant weight. The expected yield is typically high (90-95%).

Part 2: Nitration of 2-Acetamido-5-methylbenzoic acid

This step introduces the nitro group onto the aromatic ring. Strict temperature control is essential to ensure regioselectivity and prevent unwanted side reactions[2][3].

Procedure:

• In a 250 mL beaker, carefully add 19.3 g (0.1 mol) of the dried 2-acetamido-5-methylbenzoic acid from Part 1 to 50 mL of concentrated sulfuric acid. The beaker should be placed in an ice-salt bath to maintain the temperature below 10 °C. Stir the mixture until all the solid has dissolved.

• In a separate flask, prepare the nitrating mixture by slowly adding 7.5 mL of concentrated nitric acid to 15 mL of concentrated sulfuric acid. Keep this mixture cool in an ice bath.

• Using a dropping funnel, add the nitrating mixture dropwise to the solution of the acetylated compound. It is critical to maintain the reaction temperature between 0 and 5 °C throughout the addition.

• After the addition is complete, continue to stir the reaction mixture in the ice bath for an additional 2 hours.

• Carefully pour the reaction mixture onto approximately 400 g of crushed ice with vigorous stirring.

• A pale-yellow precipitate of 2-acetamido-5-methyl-3-nitrobenzoic acid will form.

• Collect the solid by vacuum filtration and wash it thoroughly with cold deionized water until the washings are neutral to pH paper.

• Dry the product before proceeding to the next step.

Part 3: Deprotection via Acid Hydrolysis

The final step involves the removal of the acetyl protecting group to reveal the amino functionality of the target molecule.

Procedure:

• Place the dried 2-acetamido-5-methyl-3-nitrobenzoic acid from Part 2 into a 500 mL round-bottom flask.

• Add 150 mL of a 1:1 (v/v) mixture of deionized water and concentrated hydrochloric acid.

• Fit the flask with a reflux condenser and heat the mixture to reflux with stirring.

• Maintain the reflux for 2-3 hours, or until thin-layer chromatography (TLC) indicates the complete disappearance of the starting material.

• Allow the reaction mixture to cool to room temperature. The product may begin to crystallize.

• Cool the mixture further in an ice bath to maximize precipitation.

• Collect the solid product by vacuum filtration.

• Wash the product with a small amount of cold deionized water.

Purification and Characterization

Purification:

The crude 2-Amino-5-methyl-3-nitrobenzoic acid can be purified by recrystallization. Ethanol or an ethanol/water mixture is a suitable solvent system.

• Dissolve the crude product in a minimum amount of hot ethanol.

• If there are insoluble impurities, perform a hot filtration.

• Allow the solution to cool slowly to room temperature, then place it in an ice bath to induce crystallization.

• Collect the purified crystals by vacuum filtration and dry them thoroughly.

Characterization:

The identity and purity of the final product should be confirmed using standard analytical techniques.

Property	Expected Value
Molecular Formula	C₈H₈N₂O₄
Molecular Weight	196.16 g/mol
Appearance	Yellowish solid
Melting Point	Data not widely available, to be determined experimentally
IR Spectroscopy	Characteristic peaks for N-H, C=O, C-NO₂, and aromatic C-H bonds[4]

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Figure 2: Workflow for purification and characterization of the final product.

Safety Precautions

• All manipulations should be performed in a well-ventilated fume hood.

• Personal Protective Equipment (PPE), including safety goggles, a lab coat, and appropriate gloves, must be worn at all times.

• Concentrated acids (sulfuric, nitric, and hydrochloric) are highly corrosive and strong oxidizing agents. Handle with extreme care. Always add acid to water or a solution, never the other way around.

• The nitration reaction is highly exothermic and requires careful temperature control to prevent it from becoming uncontrollable[2].

• Acetic anhydride is corrosive and a lachrymator. Avoid inhalation of vapors and contact with skin.

References

• Google Patents (2021). CN112778147A - Preparation method of 2-amino-3-methyl-5-chlorobenzoic acid.

• Patsnap (2014). Preparation method of 2-amino-3-nitrobenzoic acid. Available at: [Link]

• PrepChem.com (2024). Synthesis of A. 2-Amino-3-nitrobenzoic acid, methyl ester. Available at: [Link]

• ResearchGate (2014). Improvement of the Nitration Process in 2-Amino-5-chloro-4-methylbenzenesulfonic Acid Synthesis. Available at: [Link]

• Google Patents (2014). CN103922948A - Preparation method of 2-amino-3-nitrobenzoic acid.

• Organic Syntheses (1925). Benzoic acid, m-nitro-, methyl ester. Available at: [Link]

• Applied and Environmental Microbiology (1992). Oxidation of nitrotoluenes by toluene dioxygenase: evidence for a monooxygenase reaction. Available at: [Link]

• Google Patents (1969). US3468941A - Production of 2-amino-3-nitrobenzoic acid.

• Reddit (2024). Is it possible to reduce nitro to amine and oxidize methyl to carboxylate.... Available at: [Link]

• Organic Syntheses (1943). 2-amino-3-nitrotoluene. Available at: [Link]

• ResearchGate (2018). A DFT study of permanganate oxidation of toluene and its ortho-nitroderivatives. Available at: [Link]

• Truman State University ChemLab (2024). Nitration of Benzoic Acid to Produce Methyl 3-Nitrobenzoate. Available at: [Link]

• Google Patents (1984). US4443630A - Process for preparing 2-amino-5-nitrotoluene.

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Application Notes &amp; Protocols: The Strategic Use of 2-Amino-5-methyl-3-nitrobenzoic Acid as a Versatile Chemical Intermediate

Introduction: Unveiling a Multifunctional Building Block

2-Amino-5-methyl-3-nitrobenzoic acid (CAS No: 5465-34-9) is a highly functionalized aromatic compound whose strategic importance in organic synthesis is derived from its unique arrangement of four distinct functional groups: an amino group, a methyl group, a nitro group, and a carboxylic acid.[1] This substitution pattern makes it a valuable and versatile intermediate, particularly in the construction of complex heterocyclic scaffolds that form the core of many pharmaceutical agents and functional materials.[2][3] The interplay between the electron-donating amino and methyl groups and the strongly electron-withdrawing nitro and carboxyl groups imparts a unique reactivity profile, allowing for selective transformations and the efficient assembly of target molecules.[2] This guide provides an in-depth look at its properties, safe handling protocols, and its application in synthetic workflows, underscoring its utility for professionals in chemical research and drug development.

Physicochemical & Spectroscopic Profile

Accurate characterization is the bedrock of reproducible chemical synthesis. The data below provides a reference for the identification and quality control of 2-Amino-5-methyl-3-nitrobenzoic acid.

Physical and Chemical Properties

Property	Value	Source
CAS Number	5465-34-9	[1]
Molecular Formula	C₈H₈N₂O₄	[1]
Molecular Weight	196.16 g/mol	[1]
Appearance	Yellow Crystalline Powder (Typical)	[3]
Boiling Point	398.3 °C	[1]
Melting Point	Data not specified; related compounds melt >200°C	[4][5]

Spectroscopic Data Summary

The following data, based on analogous structures, provides a baseline for the spectroscopic characterization of 2-Amino-5-methyl-3-nitrobenzoic acid.[1][6]

Technique	Key Features and Expected Assignments
¹H NMR	Signals expected for aromatic protons, a singlet for the methyl group protons, a broad singlet for the amine (NH₂) protons, and a broad singlet for the carboxylic acid (COOH) proton. The precise chemical shifts would be influenced by the electronic effects of all substituents.
¹³C NMR	Resonances anticipated for eight distinct carbon atoms: four aromatic CH/C-quaternary carbons, one methyl carbon, one carboxylic acid carbonyl carbon, and two aromatic carbons attached to the amino and nitro groups.
FTIR (cm⁻¹)	∙ 3400 - 3200: N-H stretching (Amine) ∙ 3300 - 2500: O-H stretching (Carboxylic Acid) ∙ 1720 - 1680: C=O stretching (Carboxylic Acid) ∙ 1550 - 1475: N-O asymmetric stretching (Nitro group) ∙ 1350 - 1300: N-O symmetric stretching (Nitro group) ∙ 1300 - 1200: C-N stretching (Aromatic Amine)
Mass Spec (m/z)	∙ 196: [M]⁺ (Molecular Ion) ∙ 179: [M - OH]⁺ ∙ 151: [M - COOH]⁺ ∙ 150: [M - NO₂]⁺

Safety, Handling, and Storage

Proper handling of chemical intermediates is paramount for laboratory safety and maintaining material integrity. 2-Amino-5-methyl-3-nitrobenzoic acid and related compounds are classified as irritants.[5][7]

• Hazard Identification : Causes skin irritation, serious eye irritation, and may cause respiratory irritation.[5][8][9] Harmful if swallowed.[5][10]

• Personal Protective Equipment (PPE) :

  • Eye Protection : Chemical safety goggles or glasses with side-shields are mandatory.[7]

  • Hand Protection : Wear appropriate chemical-resistant gloves (e.g., nitrile).[7]

  • Body Protection : A standard laboratory coat must be worn to prevent skin contact.[7]

  • Respiratory Protection : Use in a well-ventilated area or chemical fume hood. If dust is generated, a NIOSH-approved respirator is required.[7]

• First Aid Measures :

  • Inhalation : Move the individual to fresh air. Seek medical attention if breathing becomes difficult.[8]

  • Skin Contact : Immediately wash the affected area with soap and plenty of water.[7]

  • Eye Contact : Rinse cautiously with water for at least 15 minutes, removing contact lenses if present and easy to do so. Seek immediate medical attention.[7]

  • Ingestion : Do NOT induce vomiting. Rinse mouth with water and seek medical attention.[7]

• Storage : Store in a tightly sealed container in a cool, dry, and well-ventilated location.[7] Keep away from strong oxidizing agents and strong bases.[8]

Figure 1: Chemical Handling & Spill Response Workflow

Application Profile: Synthesis of a Quinazolinone Core

A primary application of anthranilic acid derivatives is in the synthesis of quinazolinones, a privileged scaffold in medicinal chemistry. The following protocol is adapted from a known procedure for a related compound and illustrates a robust method for constructing a heterocyclic system using 2-Amino-5-methyl-3-nitrobenzoic acid as the starting material.[7]

Causality of the Transformation

The synthesis of a 7-methyl-5-nitroquinazolin-4(3H)-one core relies on a cyclocondensation reaction. The amino group of the starting material acts as a nucleophile, attacking the electrophilic carbon of formamide. The carboxylic acid group then participates in an intramolecular cyclization and dehydration, driven by heat, to form the stable, bicyclic quinazolinone ring system. The methyl and nitro groups remain on the aromatic ring, allowing for further functionalization in subsequent synthetic steps.

Figure 2: Synthesis of a Quinazolinone Derivative

Detailed Experimental Protocol

Objective: To synthesize 7-Methyl-5-nitroquinazolin-4(3H)-one.

Materials:

• 2-Amino-5-methyl-3-nitrobenzoic acid

• Formamide

• Ice-cold deionized water

• Isopropanol

• Reaction flask with reflux condenser and stirring mechanism

• Heating mantle

• Buchner funnel and vacuum flask

Procedure:

• Reaction Setup: In a suitable round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine 2-Amino-5-methyl-3-nitrobenzoic acid (1.0 eq) and formamide (approx. 10-15 mL per gram of starting material).[7]

  • Expert Insight: Formamide serves as both the reactant (source of C2 and N3 of the quinazolinone ring) and the solvent. Using a moderate excess ensures the reaction goes to completion.

• Heating: With vigorous stirring, heat the reaction mixture to 150°C.[7] Maintain this temperature for approximately 12-16 hours.

  • Expert Insight: This high temperature is necessary to overcome the activation energy for the intramolecular cyclization and dehydration steps.

• Monitoring: The reaction progress should be monitored by Thin Layer Chromatography (TLC) using an appropriate solvent system (e.g., Ethyl Acetate/Hexane). The disappearance of the starting material spot indicates reaction completion.[7]

• Work-up and Precipitation: Once the reaction is complete, turn off the heat and allow the mixture to cool to room temperature. Slowly pour the reaction mixture into a beaker containing a large volume of ice-cold water (approx. 25 mL per mL of formamide used) with constant stirring.[7] Continue stirring for 1 hour.

  • Expert Insight: The product is insoluble in water, while formamide and any unreacted starting material are soluble. This step effectively precipitates the desired product while washing away impurities.

• Isolation: Collect the precipitated solid via vacuum filtration using a Buchner funnel.[7]

• Purification: Wash the collected solid on the filter with a small amount of cold isopropanol to remove any residual organic impurities.[7]

• Drying: Dry the purified product in a vacuum oven to obtain the final 7-Methyl-5-nitroquinazolin-4(3H)-one.

Strategic Considerations in Synthesis

The utility of 2-Amino-5-methyl-3-nitrobenzoic acid stems from the orthogonal reactivity of its functional groups. Understanding these sites is key to designing complex synthetic routes.

Figure 3: Key Reactive Sites for Synthesis Design

• The Amino Group: As a potent nucleophile and an activating group, it is the primary site for reactions that build out heterocyclic rings, as demonstrated in the quinazolinone synthesis. It can also be readily acylated or used in Sandmeyer-type reactions after diazotization.

• The Carboxylic Acid Group: This group provides a handle for forming esters, amides, or acid chlorides. Crucially, it serves as an internal electrophile or nucleophile precursor for cyclization reactions, making it indispensable for forming bicyclic systems.

• The Nitro Group: While primarily a strong deactivating and meta-directing group during its presence, its true synthetic power lies in its ability to be reduced to a second amino group. This transformation opens up a new axis of synthesis, enabling the creation of diamino-aromatic compounds which are precursors to benzodiazepines, benzimidazoles, and other important fused heterocyclic systems.[11]

By leveraging the distinct reactivity of each functional group, chemists can perform sequential, selective transformations to build molecular complexity from this single, versatile intermediate.

References

• 2-Amino-5-methyl-3-nitrobenzoic acid | 5465-34-9 | FAA46534. Biosynth.
• Understanding 2-Amino-5-nitrobenzoic Acid: A Versatile Pharmaceutical Intermedi
• 2-Amino-3-nitrobenzoic acid methyl ester. Chem-Impex.
• Application Notes and Protocols for 2-Amino-5-nitrobenzoic Acid. Benchchem.
• An In-depth Technical Guide to the Synthesis of 2-Amino-5-nitrobenzoic Acid. Benchchem.
• Synthesis of A. 2-Amino-3-nitrobenzoic acid, methyl ester. PrepChem.com.
• What are the applications of 2-amino-3-nitrobenzoic acid. Guidechem.
• 2 - SAFETY D
• 2-Amino-5-nitrobenzoic acid-SDS. MedChemExpress.
• SAFETY D
• SAFETY D
• SAFETY D
• Spectroscopic Profile of 2-Amino-5-nitrobenzoic Acid: A Technical Guide. Benchchem.
• Preparation method of 2-amino-3-methyl-5-chlorobenzoic acid.
• Synthesis routes of Methyl 2-amino-3-nitrobenzo
• 2-Methyl-3-nitrobenzoic acid. Chem-Impex.
• Preparation method of 2-amino-3-nitrobenzoic acid.

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• 11. CN103922948A - Preparation method of 2-amino-3-nitrobenzoic acid - Google Patents [patents.google.com]

The Synthetic Versatility of 2-Amino-5-methyl-3-nitrobenzoic Acid: A Guide for Organic Synthesis

This technical guide provides a comprehensive overview of the applications of 2-Amino-5-methyl-3-nitrobenzoic acid in organic synthesis. While direct literature applications of this specific molecule are not extensively documented, its structural similarity to other substituted anthranilic acids allows for a confident extrapolation of its reactivity in a variety of valuable synthetic transformations. This document serves as a resource for researchers, scientists, and drug development professionals, offering detailed protocols and mechanistic insights into its potential as a versatile building block.

Introduction: A Multifaceted Building Block

2-Amino-5-methyl-3-nitrobenzoic acid is a unique trifunctional aromatic compound, possessing an amino group, a carboxylic acid, and a nitro group. This distinct arrangement of functional groups on a methylated benzene ring makes it a highly valuable, albeit underutilized, precursor for the synthesis of a diverse range of complex organic molecules, particularly heterocyclic systems and functional dyes.

The strategic placement of the amino and carboxylic acid groups in an ortho relationship pre-disposes the molecule to cyclization reactions, forming fused ring systems that are prevalent in many biologically active compounds. The electron-withdrawing nitro group and the electron-donating methyl group further modulate the reactivity of the aromatic ring, offering opportunities for selective transformations.

Physicochemical Properties:

Property	Value	Reference
CAS Number	5465-34-9	[1]
Molecular Formula	C₈H₈N₂O₄	[1]
Molecular Weight	196.16 g/mol	[1]
Boiling Point	398.3 °C	[1]
Appearance	Likely a yellow to orange crystalline solid (by analogy)

Proposed Application in Heterocyclic Synthesis: The Gateway to Quinazolinones

Quinazolinones are a prominent class of nitrogen-containing heterocycles that form the core structure of numerous compounds with a wide spectrum of pharmacological activities, including anticancer, anti-inflammatory, and anticonvulsant properties.[2] Substituted anthranilic acids are the cornerstone for the synthesis of these important scaffolds.

Based on well-established protocols for the analogous 2-amino-5-nitrobenzoic acid, we can confidently propose the use of 2-Amino-5-methyl-3-nitrobenzoic acid for the synthesis of novel 6-methyl-8-nitroquinazolinone derivatives. The presence of the methyl group at the 6-position of the resulting quinazolinone offers a handle for further derivatization, potentially leading to new classes of bioactive molecules.

Proposed Synthesis of 6-methyl-8-nitroquinazolin-4(3H)-one

This proposed protocol details the cyclization of 2-Amino-5-methyl-3-nitrobenzoic acid with formamide to yield the parent 6-methyl-8-nitroquinazolin-4(3H)-one.

Reaction Scheme:

A proposed reaction scheme for the synthesis of 6-Methyl-8-nitroquinazolin-4(3H)-one.

Experimental Protocol:

Materials:

• 2-Amino-5-methyl-3-nitrobenzoic acid

• Formamide

• Ethanol

• Deionized water

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine 2-Amino-5-methyl-3-nitrobenzoic acid (1.0 eq) and an excess of formamide (e.g., 5-10 equivalents).

• Heat the reaction mixture with stirring to 150-170°C. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Maintain this temperature for 4-16 hours, or until the starting material is consumed as indicated by TLC analysis.

• After the reaction is complete, cool the mixture to room temperature.

• Slowly add ice-cold water to the reaction mixture with vigorous stirring to precipitate the crude product.

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the collected solid with cold water to remove any residual formamide, followed by a wash with a small amount of cold ethanol.

• The crude product can be further purified by recrystallization from a suitable solvent, such as ethanol or a mixture of ethanol and water.

• Dry the purified solid under vacuum to obtain 6-methyl-8-nitroquinazolin-4(3H)-one.

Causality Behind Experimental Choices:

• Excess Formamide: Formamide serves as both a reactant (a source of one carbon and one nitrogen atom) and a solvent in this reaction. Using it in excess ensures the reaction goes to completion.

• High Temperature: The cyclization reaction requires a significant activation energy, hence the need for high temperatures to drive the reaction forward.

• Precipitation with Water: The quinazolinone product is typically insoluble in water, allowing for its easy isolation from the water-soluble formamide by precipitation.

• Recrystallization: This is a standard purification technique to remove any unreacted starting materials or by-products, yielding a product of high purity.

Proposed Application in the Synthesis of Azo Dyes

Azo dyes represent the largest and most versatile class of synthetic colorants, characterized by the presence of the azo group (–N=N–).[3] They are widely used in the textile, printing, and food industries. The synthesis of azo dyes involves the diazotization of a primary aromatic amine, followed by a coupling reaction with an electron-rich aromatic compound.

2-Amino-5-methyl-3-nitrobenzoic acid, with its primary amino group, is an excellent candidate for the diazotization reaction to form a diazonium salt. This salt can then be coupled with various aromatic compounds (e.g., phenols, naphthols, or anilines) to produce a range of novel azo dyes. The presence of the methyl and nitro groups on the diazonium component, and the carboxylic acid group, can influence the color, solubility, and binding properties of the resulting dye.

Proposed Synthesis of a Novel Azo Dye

This protocol outlines a general procedure for the synthesis of a monoazo dye using 2-Amino-5-methyl-3-nitrobenzoic acid as the amine component and phenol as the coupling component.

Workflow for Azo Dye Synthesis:

A generalized workflow for the synthesis of an azo dye.

Experimental Protocol:

Part A: Diazotization

Materials:

• 2-Amino-5-methyl-3-nitrobenzoic acid

• Sodium nitrite (NaNO₂)

• Concentrated hydrochloric acid (HCl)

• Deionized water

• Ice

Procedure:

• In a beaker, dissolve 2-Amino-5-methyl-3-nitrobenzoic acid (1.0 eq) in a dilute solution of hydrochloric acid. Cool the solution to 0-5°C in an ice-salt bath with constant stirring.

• In a separate beaker, prepare a solution of sodium nitrite (1.1 eq) in cold deionized water.

• Slowly add the cold sodium nitrite solution dropwise to the solution of the aminobenzoic acid, ensuring the temperature remains between 0-5°C.

• Continue stirring for 15-30 minutes at this temperature to ensure the complete formation of the diazonium salt.

Part B: Azo Coupling

Materials:

• Phenol

• Sodium hydroxide (NaOH)

• Deionized water

• Ice

Procedure:

• In a separate beaker, dissolve phenol (1.0 eq) in a dilute aqueous solution of sodium hydroxide. Cool this solution to 0-5°C in an ice bath.

• Slowly add the previously prepared cold diazonium salt solution to the alkaline phenol solution with vigorous stirring. A colored precipitate of the azo dye should form immediately.

• Continue stirring the reaction mixture in the ice bath for 30-60 minutes to ensure the coupling reaction is complete.

• Collect the precipitated dye by vacuum filtration.

• Wash the dye with cold water until the filtrate is neutral.

• Dry the azo dye product. Further purification can be achieved by recrystallization from a suitable solvent.

Mechanistic Rationale:

• Diazotization: The reaction of the primary amino group with nitrous acid (generated in situ from sodium nitrite and hydrochloric acid) at low temperatures forms a relatively unstable diazonium salt. Low temperatures are crucial to prevent the decomposition of the diazonium salt.

• Azo Coupling: The diazonium salt acts as an electrophile and attacks the electron-rich aromatic ring of the coupling partner (in this case, the phenoxide ion, which is more reactive than phenol itself). The coupling reaction is an electrophilic aromatic substitution.

Spectroscopic Applications

2-Amino-5-methyl-3-nitrobenzoic acid itself can be used as a reagent in spectroscopy.[1] Its distinct chromophoric system, arising from the substituted benzene ring, makes it suitable for UV-Visible spectroscopic studies. The characteristic vibrational modes of its functional groups (amino, carboxylic acid, and nitro) can be readily identified using Infrared (IR) spectroscopy, with notable absorption bands around 3351, 1707, 1671, 1533, and 1492 cm⁻¹.[1]

Conclusion

2-Amino-5-methyl-3-nitrobenzoic acid is a promising, yet underexplored, building block in organic synthesis. Its trifunctional nature provides a platform for the construction of a wide variety of complex organic molecules. The proposed applications in the synthesis of quinazolinones and azo dyes, based on the established reactivity of its close structural analogs, highlight its potential for the development of novel pharmaceuticals and functional materials. The detailed protocols and mechanistic insights provided in this guide are intended to empower researchers to unlock the synthetic potential of this versatile compound.

References

• BenchChem. (2025). Application of 2-Amino-5-nitrobenzoic Acid in the Synthesis of Quinazolone Scaffolds.
• Review on the synthesis and reactions of substituted anthranilic acids.
• Synthesis of new 3,3'-methylenebis (2-amino-5-nitrobenzoic acid)
• BenchChem. (2025). Application Notes and Protocols: Synthesis and Utility of 2-Amino-5-nitrobenzoic Acid in Dye Production.

Sources

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Application Notes &amp; Protocols: 2-Amino-5-methyl-3-nitrobenzoic Acid as a Strategic Building Block for Heterocyclic Compound Synthesis

Abstract

This technical guide provides researchers, medicinal chemists, and drug development professionals with a comprehensive overview of the synthetic utility of 2-amino-5-methyl-3-nitrobenzoic acid. This trifunctional aromatic compound serves as a highly versatile and strategic starting material for the construction of diverse and medicinally relevant heterocyclic scaffolds. We delve into the causality behind experimental choices and provide detailed, field-proven protocols for the synthesis of key heterocyclic systems, including quinazolinones, acridones, and benzodiazepines. The inherent functionalities of this building block—an ortho-amino carboxylic acid moiety for cyclization and electronically distinct nitro and methyl groups for substitution and further functionalization—offer a robust platform for generating molecular complexity and exploring structure-activity relationships.

Introduction: The Strategic Value of 2-Amino-5-methyl-3-nitrobenzoic Acid

In the landscape of organic synthesis and drug discovery, the selection of a starting material is a critical decision that dictates the efficiency and flexibility of a synthetic campaign. 2-Amino-5-methyl-3-nitrobenzoic acid is a pre-functionalized anthranilic acid derivative that presents a unique convergence of reactive sites.

• The Anthranilic Acid Core: The vicinal amino and carboxylic acid groups are primed for cyclocondensation reactions, forming the cornerstone of many fused heterocyclic systems.

• The Nitro Group: Positioned ortho to the amine, the strongly electron-withdrawing nitro group modulates the reactivity of the aromatic ring and the amine. Crucially, it serves as a synthetic handle that can be readily reduced to a primary amine, opening pathways for secondary cyclizations or the introduction of new pharmacophoric elements.

• The Methyl Group: This group, located para to the amine, provides a point of substitution that influences the electronic properties and lipophilicity of the final molecule. It also serves as a spectroscopic marker for tracking reaction progress.

This guide will demonstrate how these features are strategically exploited to build heterocycles of significant pharmacological interest.

Physicochemical and Safety Data

A thorough understanding of the starting material's properties is paramount for safe and effective experimentation.

Property	Value	Reference
CAS Number	5465-34-9	[1]
Molecular Formula	C₈H₈N₂O₄	[1]
Molecular Weight	196.16 g/mol	[1]
Boiling Point	398.3 °C	[1]
Appearance	Typically a yellow to orange solid
Safety Profile	As a nitrated carboxylic acid, it should be handled with care. Avoid inhalation, ingestion, or skin contact. Reactions with bases can be exothermic.[2]

Application I: Synthesis of Substituted Quinazolinones

Quinazolinones are a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with anticancer, anticonvulsant, and anti-inflammatory activities.[3][4] The ortho-amino carboxylic acid structure of our building block is ideal for constructing this bicyclic system. The general strategy involves a condensation reaction with a one-carbon source, followed by cyclization.

Protocol: Two-Step Synthesis of 2,7-Dimethyl-5-nitroquinazolin-4(3H)-one

This protocol first forms a benzoxazinone intermediate, which is then converted to the quinazolinone. This approach is highly reliable and allows for diversification at the 2- and 3-positions.[3]

Step 1: Synthesis of 2,7-Dimethyl-5-nitro-4H-3,1-benzoxazin-4-one

• Materials & Reagents:

  • 2-Amino-5-methyl-3-nitrobenzoic acid (1.96 g, 10.0 mmol)

  • Acetic anhydride (15 mL, ~160 mmol)

  • Round-bottom flask (50 mL) with reflux condenser

  • Heating mantle, magnetic stirrer

• Procedure:

  • Combine 2-amino-5-methyl-3-nitrobenzoic acid and acetic anhydride in the round-bottom flask.

  • Heat the mixture to reflux (approx. 140 °C) and maintain for 3 hours. Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Cool the reaction mixture to room temperature.

  • Remove the excess acetic anhydride under reduced pressure using a rotary evaporator. The resulting solid is the crude benzoxazinone intermediate and can often be used directly in the next step.

Step 2: Cyclization to 2,7-Dimethyl-5-nitroquinazolin-4(3H)-one

• Materials & Reagents:

  • Crude 2,7-Dimethyl-5-nitro-4H-3,1-benzoxazin-4-one (from Step 1)

  • Aqueous ammonia (25% solution, 20 mL) or an alcoholic solution of a primary amine (e.g., methylamine) for 3-substituted derivatives.

  • Beaker, magnetic stirrer, ice bath

  • Hydrochloric acid (1 M)

  • Filtration apparatus

• Procedure:

  • Carefully add the aqueous ammonia solution to the crude benzoxazinone intermediate from the previous step. The reaction is often exothermic.

  • Stir the mixture at room temperature for 1-2 hours to facilitate ring-opening and subsequent recyclization to the quinazolinone.

  • Monitor the reaction by TLC.

  • Upon completion, cool the mixture in an ice bath and acidify to pH 5-6 with 1 M HCl to precipitate the product.

  • Collect the solid product by vacuum filtration, wash thoroughly with cold water, and dry under vacuum.

  • The crude product can be further purified by recrystallization from ethanol.

Synthetic Workflow & Causality

The use of acetic anhydride serves a dual purpose: it acts as the C2-methyl source and as a dehydrating agent to drive the initial cyclization to the benzoxazinone. This intermediate is more reactive towards nucleophiles than the starting anthranilic acid, allowing for a clean and efficient reaction with ammonia or primary amines to form the thermodynamically stable quinazolinone ring system.

Caption: Workflow for the synthesis of a substituted quinazolinone.

Application II: Synthesis of Acridone Derivatives

Acridone alkaloids are a significant class of natural products known for their wide-ranging biological activities, including antitumor and antiviral properties.[5][6] The synthesis of the tricyclic acridone core can be efficiently achieved through the acid-catalyzed condensation of an anthranilic acid derivative with an electron-rich phenol, such as phloroglucinol.

Protocol: Synthesis of 1,3-Dihydroxy-5-methyl-7-nitroacridin-9(10H)-one

This protocol utilizes a strong acid medium, such as polyphosphoric acid (PPA), which acts as both a catalyst and a solvent to drive the condensation and subsequent intramolecular Friedel-Crafts acylation.[5][7]

• Materials & Reagents:

  • 2-Amino-5-methyl-3-nitrobenzoic acid (1.96 g, 10.0 mmol)

  • Phloroglucinol (1.26 g, 10.0 mmol)

  • Polyphosphoric acid (PPA) (~20 g) or Eaton's reagent (P₂O₅ in methanesulfonic acid)

  • Round-bottom flask (100 mL) with mechanical stirrer

  • Heating mantle or oil bath

  • Large beaker with crushed ice

• Procedure:

  • In the round-bottom flask, gently heat the polyphosphoric acid to ~80 °C until it becomes a stirrable liquid.

  • To the hot PPA, add the 2-amino-5-methyl-3-nitrobenzoic acid and phloroglucinol.

  • Increase the temperature to 120-130 °C and stir the mixture vigorously for 4-6 hours. The reaction mixture will become deeply colored.

  • Monitor the reaction progress by taking small aliquots, quenching them in water, and analyzing by TLC.

  • After completion, cool the reaction mixture to about 80 °C.

  • Carefully and slowly pour the hot reaction mixture into a large beaker containing ~500 mL of crushed ice and water with vigorous stirring. This step is highly exothermic and should be performed in a fume hood.

  • A precipitate (typically yellow or green) will form. Continue stirring for 1 hour to ensure complete precipitation and breakdown of the PPA.

  • Collect the solid product by vacuum filtration. Wash the precipitate extensively with water until the filtrate is neutral (pH ~7).

  • Dry the crude acridone product under vacuum. Further purification can be achieved by recrystallization from a suitable solvent like DMF/ethanol.

Mechanistic Rationale

The reaction proceeds via an initial nucleophilic attack of the electron-rich phloroglucinol onto the protonated carboxylic acid of the anthranilic acid derivative, forming a diarylamine intermediate after dehydration. The strongly acidic medium then catalyzes an intramolecular Friedel-Crafts acylation, where the newly formed amide carbonyl is attacked by the adjacent aromatic ring of the phloroglucinol moiety, leading to the formation of the central ring of the acridone core.

Caption: Key stages in the synthesis of an acridone derivative.

Application III: Synthesis of Benzodiazepine Scaffolds

The 1,4-benzodiazepine core is a cornerstone of neuropharmacology, famously associated with anxiolytic and sedative drugs.[8] A robust synthetic route involves the construction of an N-acyl-2-nitroaniline intermediate followed by reductive cyclization.

Protocol: Multi-step Synthesis of a 7-Methyl-9-nitro-1,4-benzodiazepin-5-one Derivative

This pathway involves an initial acylation of an α-aminonitrile with the benzoyl chloride derived from our starting material, followed by a nitro group reduction that triggers cyclization.[8]

Step 1: Synthesis of N-(1-cyano-1-methylethyl)-2-amino-5-methyl-3-nitrobenzamide

• Materials & Reagents:

  • 2-Amino-5-methyl-3-nitrobenzoic acid (1.96 g, 10.0 mmol)

  • Thionyl chloride (SOCl₂) (1.5 mL, ~20 mmol) or Oxalyl chloride

  • Dry Tetrahydrofuran (THF) or Dichloromethane (DCM) (50 mL)

  • 2-Amino-2-methylpropanenitrile (α-aminoisobutyronitrile) (1.0 g, 12.0 mmol)

  • Triethylamine (Et₃N) (3.0 mL, ~22 mmol)

  • Inert atmosphere setup (Nitrogen or Argon)

• Procedure:

  • In a flask under an inert atmosphere, suspend 2-amino-5-methyl-3-nitrobenzoic acid in dry THF. Add a catalytic amount of DMF (1-2 drops).

  • Slowly add thionyl chloride at 0 °C. Allow the mixture to warm to room temperature and then gently reflux for 1-2 hours until a clear solution of the acid chloride is formed. Cool the solution back to 0 °C.

  • In a separate flask, dissolve 2-amino-2-methylpropanenitrile and triethylamine in dry THF.

  • Slowly add the aminonitrile solution to the cold acid chloride solution from step 2.

  • Stir the resulting mixture at 0 °C for 30 minutes and then at room temperature for 3 hours.

  • Filter off the triethylamine hydrochloride salt that precipitates.

  • Evaporate the solvent from the filtrate under reduced pressure. The crude solid amide can be purified by recrystallization or column chromatography.

Step 2: Reductive Cyclization to 2-amino-2,3-dihydro-3,3,7-trimethyl-9-nitro-1H-1,4-benzodiazepin-5-one This step involves the reduction of the nitro group to an amine, which then cyclizes onto the nitrile group. A common method for this transformation is catalytic hydrogenation.

• Materials & Reagents:

  • Crude amide from Step 1 (10.0 mmol)

  • Tin(II) chloride dihydrate (SnCl₂·2H₂O) (10.15 g, 45 mmol)

  • Methanol or Ethanol (100 mL)

  • Saturated sodium bicarbonate solution

  • Ethyl acetate

• Procedure:

  • Dissolve the amide from Step 1 in methanol in a round-bottom flask.

  • Add SnCl₂·2H₂O to the solution.

  • Heat the mixture to reflux for 5-8 hours. The nitro group is reduced, and the newly formed amine attacks the nitrile intramolecularly to form the seven-membered ring.

  • Monitor the reaction by TLC.

  • After completion, cool the reaction and remove the solvent under reduced pressure.

  • Partition the residue between ethyl acetate and a saturated aqueous solution of sodium bicarbonate to neutralize the acid and precipitate tin salts.

  • Stir vigorously for 1 hour, then filter the mixture through a pad of Celite to remove inorganic solids.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate to yield the crude benzodiazepine product.

  • Purify by column chromatography on silica gel.

Synthetic Strategy Diagram

Caption: A two-stage process for benzodiazepine synthesis.

Future Synthetic Horizons & Further Transformations

The utility of 2-amino-5-methyl-3-nitrobenzoic acid is not limited to these examples. The strategic placement of its functional groups opens doors to further molecular diversity.

• Reduction of the Nitro Group: A simple reduction of the nitro group (e.g., with H₂/Pd-C or SnCl₂) yields 2,3-diamino-5-methylbenzoic acid. This ortho-phenylenediamine derivative is a classic precursor for benzimidazoles (by reacting with aldehydes or carboxylic acids) or quinoxalines (by reacting with 1,2-dicarbonyl compounds).

• Ullmann Condensation: The amino group can participate in copper-catalyzed Ullmann C-N coupling reactions with aryl halides.[9][10] This creates complex diarylamine structures which can be precursors for other fused systems like carbazoles or phenazines.

• Pictet-Spengler Reaction: While not a direct application, derivatives of this building block could be used in Pictet-Spengler reactions. For instance, reduction of both the nitro and carboxylic acid groups would yield a diamino-benzyl alcohol, a substrate ripe for condensation with aldehydes to form complex polycyclic alkaloids.[11][12]

Conclusion

2-Amino-5-methyl-3-nitrobenzoic acid is a powerful and cost-effective building block for constructing a variety of high-value heterocyclic compounds. Its pre-installed functionalities allow for direct entry into medicinally relevant scaffolds like quinazolinones, acridones, and benzodiazepines. Furthermore, the nitro group acts as a versatile synthetic handle for subsequent transformations, enabling the generation of diverse compound libraries for drug discovery and materials science. The protocols and insights provided herein serve as a robust foundation for researchers aiming to leverage the full synthetic potential of this strategic starting material.

References

• BenchChem (2025). Application of 2-Amino-5-nitrobenzoic Acid in the Synthesis of Quinazolone Scaffolds. BenchChem Technical Notes.
• Biosynth (2024). 2-Amino-5-methyl-3-nitrobenzoic acid | 5465-34-9.
• BenchChem (2025). 2-Amino-5-nitrobenzoic Acid: A Versatile Building Block in Organic Synthesis. BenchChem Technical Notes.
• Singh, A. K., et al. (2021).
• Reddy, C. S., et al. (2016). Synthesis of nitric oxide donating acridone derivatives as cytotoxic agents in cancer. Der Pharma Chemica.
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• Abdel-Ghani, T. M., et al. (2011). Synthesis of 2-amino-1,4-benzodiazepin-5-ones from 2-nitrobenzoic acid and α-aminonitriles. Arkivoc.
• Sternbach, L. H. (1967). Preparation of certain benzodiazepine compounds.
• ResearchGate. (2022).
• Begum, A., et al. (2019). Synthesis of Acridone Base Phenolic Compounds for Antibacterial Activity. Juniper Publishers.
• Maryanoff, B. E. (2004). Synthesis of Peptidomimetics via the Pictet-Spengler Reaction. Topics in Current Chemistry.
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derivatization of 2-Amino-5-methyl-3-nitrobenzoic acid

An In-depth Technical Guide to the Derivatization of 2-Amino-5-methyl-3-nitrobenzoic Acid

Authored by: Gemini, Senior Application Scientist

Introduction

2-Amino-5-methyl-3-nitrobenzoic acid is a highly functionalized aromatic compound that serves as a versatile building block in synthetic organic chemistry. Its structure incorporates three key reactive sites: a nucleophilic aromatic amine (-NH₂), an acidic carboxylic acid (-COOH), and an electron-withdrawing nitro group (-NO₂) that can be chemically reduced. This trifecta of functionality makes it an exceptionally valuable starting material for the synthesis of complex molecules, including pharmaceutical intermediates, novel heterocyclic scaffolds, and advanced materials.

The strategic derivatization of this molecule allows researchers to systematically modify its physicochemical properties, such as solubility, lipophilicity, and electronic character. This guide provides a comprehensive overview of reliable and reproducible protocols for the selective derivatization of each functional group, underpinned by mechanistic rationale and practical insights for professionals in drug development and chemical research.

Strategic Overview of Derivatization Pathways

The reactivity of 2-Amino-5-methyl-3-nitrobenzoic acid is governed by its distinct functional groups. Selective derivatization requires careful choice of reagents and conditions to target one site while preserving the others. The primary pathways involve:

• Carboxylic Acid Modification: Esterification and amidation reactions to explore structure-activity relationships related to the carboxylate moiety.

• Amino Group Modification: Acylation, alkylation, and arylation to modulate the basicity and nucleophilicity of the aniline nitrogen.

• Nitro Group Transformation: Reduction of the nitro group to a primary amine, which fundamentally alters the molecule's electronic properties and opens pathways to new diamine derivatives and subsequent cyclization reactions.

The following diagram illustrates the principal derivatization strategies stemming from the parent molecule.

Caption: Key derivatization pathways for 2-Amino-5-methyl-3-nitrobenzoic acid.

Part 1: Derivatization of the Carboxylic Acid Group

The carboxylic acid is typically the most acidic site and can be readily converted into esters and amides. These reactions are fundamental in medicinal chemistry for creating prodrugs or modifying compound polarity.

Protocol 1.1: Fischer Esterification to Synthesize Methyl 2-Amino-5-methyl-3-nitrobenzoate

Fischer esterification is a classic acid-catalyzed reaction between a carboxylic acid and an alcohol. The use of a large excess of the alcohol (which also serves as the solvent) drives the equilibrium towards the product. A procedure for a related compound, 2-amino-3-nitrobenzoic acid, can be adapted for this purpose.[1]

Causality and Experimental Choices:

• Catalyst: Concentrated sulfuric acid is a strong acid and a dehydrating agent, which protonates the carbonyl oxygen to increase its electrophilicity and sequesters the water byproduct to push the reaction forward.

• Solvent/Reagent: Methanol is used in excess to act as both the nucleophile and the solvent, maximizing the concentration of the reactant and favoring product formation according to Le Châtelier's principle.

• Temperature: The reaction is run at reflux to increase the reaction rate without boiling off the solvent.

Caption: Workflow for Fischer esterification.

Step-by-Step Protocol:

• Reaction Setup: In a dry round-bottom flask, suspend 2-Amino-5-methyl-3-nitrobenzoic acid (1.0 eq) in anhydrous methanol (20 mL per 1 g of acid).

• Catalyst Addition: Cool the suspension in an ice bath and slowly add concentrated sulfuric acid (0.2 eq) dropwise with stirring.

• Reflux: Equip the flask with a reflux condenser and heat the mixture to reflux (approx. 65°C) for 6-12 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup: Cool the reaction mixture to room temperature and remove the methanol under reduced pressure using a rotary evaporator.

• Neutralization: Carefully neutralize the residue by adding it to a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Concentrate the organic phase and purify the crude product by flash column chromatography on silica gel to yield the pure methyl ester.

Protocol 1.2: Amide Synthesis via Peptide Coupling

Formation of an amide bond directly from a carboxylic acid and an amine requires activation of the carboxylate. Peptide coupling reagents like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) in combination with HOBt (Hydroxybenzotriazole) are highly efficient for this purpose, proceeding under mild conditions and minimizing side reactions.

Causality and Experimental Choices:

• Coupling Agents: EDC activates the carboxylic acid to form a highly reactive O-acylisourea intermediate. HOBt traps this intermediate to form an active ester, which is less prone to side reactions (like N-acylurea formation) and reacts cleanly with the amine.

• Solvent: Anhydrous aprotic solvents like Dichloromethane (DCM) or Dimethylformamide (DMF) are used to prevent hydrolysis of the activated intermediate.

• Base: A non-nucleophilic base like Triethylamine (TEA) or Diisopropylethylamine (DIPEA) is added to neutralize the HCl salt of the amine (if used as such) and the acidic byproducts of the reaction.

Step-by-Step Protocol:

• Reaction Setup: Dissolve 2-Amino-5-methyl-3-nitrobenzoic acid (1.0 eq), HOBt (1.2 eq), and the desired primary or secondary amine (1.1 eq) in anhydrous DCM or DMF.

• Base Addition: Add DIPEA (2.5 eq) to the mixture and stir for 10 minutes at room temperature.

• Activator Addition: Cool the mixture to 0°C in an ice bath and add EDC (1.2 eq) portion-wise.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitoring: Monitor the reaction progress by TLC.

• Workup: Dilute the reaction mixture with ethyl acetate and wash sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, concentrate, and purify the residue by column chromatography or recrystallization.

Parameter	Protocol 1.1: Esterification	Protocol 1.2: Amidation
Reagents	Methanol, H₂SO₄	Amine, EDC, HOBt, DIPEA
Solvent	Methanol	DCM or DMF
Temperature	Reflux (~65°C)	0°C to Room Temperature
Key Advantage	Simple, inexpensive reagents	High yield, broad substrate scope, mild conditions
Key Limitation	Equilibrium-limited, harsh conditions	More expensive reagents, requires anhydrous conditions

Part 2: Derivatization of the Amino Group

The aromatic amino group is a potent nucleophile and can be readily acylated, alkylated, or arylated. These modifications are critical for exploring how substituents on the nitrogen atom influence biological activity.

Protocol 2.1: N-Acetylation using Acetic Anhydride

N-acetylation is a common method to protect an amino group or to introduce an acetyl moiety.[2][3] Acetic anhydride is a convenient and reactive acetylating agent.

Step-by-Step Protocol:

• Reaction Setup: In a round-bottom flask, dissolve 2-Amino-5-methyl-3-nitrobenzoic acid (1.0 eq) in glacial acetic acid (5-10 mL per gram).

• Reagent Addition: Add acetic anhydride (1.5 eq) to the solution. A catalytic amount of pyridine can be added to accelerate the reaction.

• Reaction: Heat the mixture at 50-60°C for 1-2 hours.

• Monitoring: Monitor the reaction by TLC.

• Workup: Cool the reaction mixture and pour it into ice-cold water. The N-acetylated product will precipitate.

• Purification: Collect the solid by filtration, wash thoroughly with cold water, and dry under vacuum. Recrystallization can be performed if necessary.

Protocol 2.2: N-Arylation via Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for forming C-N bonds.[4][5] This protocol allows for the coupling of the amino group with a wide range of aryl halides or triflates, providing access to a diverse library of N-aryl derivatives. The reaction requires a palladium catalyst, a phosphine ligand, and a base.[6][7]

Causality and Experimental Choices:

• Catalyst System: A combination of a palladium source (e.g., Pd₂(dba)₃) and a sterically hindered phosphine ligand (e.g., RuPhos, XPhos) is crucial.[7] The bulky ligand facilitates the reductive elimination step, which is often rate-limiting, and prevents catalyst decomposition.[4][8]

• Base: A strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) is required to deprotonate the amine, making it a more active nucleophile in the catalytic cycle.[7]

• Solvent: Anhydrous, high-boiling point aprotic solvents like dioxane or toluene are typically used to ensure all components remain in solution at the required reaction temperatures.

Caption: General workflow for Buchwald-Hartwig N-Arylation.

Step-by-Step Protocol:

• Reaction Setup: To an oven-dried Schlenk tube, add 2-Amino-5-methyl-3-nitrobenzoic acid (1.0 eq), the aryl halide (1.2 eq), Pd₂(dba)₃ (2.5 mol%), a suitable phosphine ligand (e.g., RuPhos, 10 mol%), and NaOtBu (1.4 eq).

• Solvent and Degassing: Evacuate and backfill the tube with an inert gas (e.g., Argon). Add anhydrous dioxane via syringe.

• Reaction: Heat the mixture at 100°C for 12-24 hours.

• Monitoring: Monitor the reaction by TLC or LC-MS.

• Workup: Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove the palladium catalyst.

• Extraction and Purification: Wash the filtrate with water and brine. Dry the organic layer over anhydrous sodium sulfate, concentrate, and purify by column chromatography.

Part 3: Derivatization of the Nitro Group

The reduction of the aromatic nitro group to an amine is a transformative reaction, creating a diamino benzoic acid derivative. This opens up numerous possibilities for synthesizing heterocyclic structures like benzimidazoles.

Protocol 3.1: Selective Reduction of the Nitro Group using Tin(II) Chloride

Tin(II) chloride (SnCl₂·2H₂O) is a classic and effective reagent for the chemoselective reduction of aromatic nitro groups in the presence of other reducible functionalities like carboxylic acids and esters.[9]

Causality and Experimental Choices:

• Chemoselectivity: Reagents like SnCl₂ are milder than catalytic hydrogenation under high pressure or metal hydrides (e.g., LiAlH₄), which could also reduce the carboxylic acid. This method selectively targets the nitro group.[9][10]

• Solvent: Ethanol or ethyl acetate are common solvents that dissolve the starting material and are stable to the reaction conditions.

• pH Control: The reaction is performed under acidic conditions generated by the Lewis acidic tin salt. The workup requires basification to precipitate tin hydroxides and liberate the free amine product.

Step-by-Step Protocol:

• Reaction Setup: Dissolve 2-Amino-5-methyl-3-nitrobenzoic acid (1.0 eq) in ethanol (15 mL per gram).

• Reagent Addition: Add SnCl₂·2H₂O (4-5 eq) to the solution.

• Reaction: Heat the mixture to reflux (approx. 78°C) for 1-3 hours.

• Monitoring: Monitor the disappearance of the starting material by TLC.

• Workup: Cool the reaction mixture and remove the solvent under reduced pressure.

• Neutralization: Add water and carefully adjust the pH to ~8 with a saturated aqueous solution of NaHCO₃ or a 5% NaOH solution. This will precipitate tin salts.

• Filtration and Extraction: Filter the mixture through Celite to remove the inorganic solids. Extract the aqueous filtrate with ethyl acetate.

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, concentrate, and purify the resulting 2,3-diamino-5-methylbenzoic acid.

Conclusion

The protocols detailed in this application note provide a robust framework for the systematic . By selectively targeting the carboxylic acid, amino, or nitro groups, researchers can generate diverse libraries of novel compounds. The choice of methodology—from classic Fischer esterification to modern palladium-catalyzed cross-coupling—should be guided by the specific synthetic goal, required scale, and economic considerations. Each protocol has been designed to be self-validating through standard monitoring and purification techniques, ensuring a high degree of trustworthiness and reproducibility for professionals in the field.

References

• Ilardi, E. A., & Stivala, C. E. (2014). Synthesis of anthranilic acid derivatives through iron-catalyzed ortho-amination of aromatic carboxamides with N-chloroamines. Journal of the American Chemical Society, 136(2), 646–649. [Link]

• Anumula, K. R. (2006). New high-performance liquid chromatography assay for glycosyltransferases based on derivatization with anthranilic acid and fluorescence detection. Glycobiology, 16(8), 743–753. [Link]

• Tiwari, D., et al. (2011). SYNTHESIS AND PHARMACOLOGICAL SCREENING OF N- SUBSTITUTED ANTHRANILIC ACID DERIVATIVES. International Journal of Drug Development & Research, 3(4). [Link]

• Krátký, M., et al. (2019). 4-Aminobenzoic Acid Derivatives: Converting Folate Precursor to Antimicrobial and Cytotoxic Agents. Biomolecules, 10(1), 9. [Link]

• Fischer, A., et al. (2016). Method for producing substituted anthranilic acid derivatives.
• Schoettle, R. (1981). Process for the preparation of anthranilic acid derivatives.
• Unknown. (2014). Preparation method of 2-amino-3-nitrobenzoic acid.

• Wikipedia contributors. (2023). Buchwald–Hartwig amination. Wikipedia. [Link]

• Gowda, D. C., et al. (2003). A new reagent for selective reduction of nitro group. Indian Journal of Chemistry, 42B, 2896-2899. [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

• Krátký, M., et al. (2019). 4-Aminobenzoic Acid Derivatives: Converting Folate Precursor to Antimicrobial and Cytotoxic Agents. PubMed. [Link]

• Ashenhurst, J. (2018). Reduction of Nitro Groups, The Baeyer-Villiger, and Protection of Amines. Master Organic Chemistry. [Link]

• PrepChem. (2023). Synthesis of 2-Amino-3-nitrobenzoic acid, methyl ester. [Link]

• Wikipedia contributors. (2023). Reduction of nitro compounds. Wikipedia. [Link]

• Unknown. (2015). Preparation method of 2-amino-3-nitrobenzoic acid.

• Epistemeo. (2012). The Buchwald-Hartwig Amination Reaction. YouTube. [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Buchwald-Hartwig Amination Reagent Guide. [Link]

• Organic Chemistry Stack Exchange. (2019). Selective reduction of nitro group to amine, in benzene ring containing nitrile? [Link]

• Wang, Z., et al. (2024). Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. ACS Medicinal Chemistry Letters. [Link]

• Wikipedia contributors. (2024). Suzuki reaction. Wikipedia. [Link]

• Organic Chemistry Portal. (2023). Suzuki Coupling. [Link]

• ScienceMadness.org. (2016). Reduction of Methyl 3-Nitrobenzoate to Methyl 3-Amino Benzoate. [Link]

• Unknown. (2021). Preparation method of 2-amino-3-methyl-5-chlorobenzoic acid.

• Suzuki, S., et al. (1998). Determination of monosaccharides derivatized with 2-aminobenzoic Acid by capillary electrophoresis. Journal of Chromatography A, 802(1), 193-200. [Link]

• Kamm, O., & Segur, J. B. (1923). Methyl m-nitrobenzoate. Organic Syntheses, 3, 71. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• Rauf, A., et al. (2011). 2-Methylamino-5-nitrobenzoic acid. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 11), o2848. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2008). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Angewandte Chemie International Edition, 47(26), 4834–4838. [Link]

• ResearchGate. (2022). Synthetic routes for derivatives of p-aminobenzoic acid having acetylcholinesterase inhibition. [Link]

• Wei, P. H. L. (1969). Production of 2-amino-3-nitrobenzoic acid.
• Unknown. (2015). Synthetic method of N-methyl-4-(methyl amino)-3-nitrobenzamide.

• Gorelova, V., et al. (2014). Free and total para-aminobenzoic acid analysis in plants with high-performance liquid chromatography/tandem mass spectrometry. Plant Methods, 10, 26. [Link]

• PubChem. (n.d.). 2-Amino-5-bromo-3-nitrobenzoic acid. [Link]

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role of 2-Amino-5-methyl-3-nitrobenzoic acid in medicinal chemistry

An In-Depth Guide to the Role of 2-Amino-5-methyl-3-nitrobenzoic Acid in Medicinal Chemistry

Introduction

2-Amino-5-methyl-3-nitrobenzoic acid is a highly functionalized aromatic carboxylic acid, belonging to the family of substituted anthranilic acids. Its strategic placement of an amino group, a carboxylic acid, and a nitro group on a toluene scaffold makes it a valuable and versatile building block in modern medicinal chemistry. While not a therapeutic agent itself, its true power lies in its role as a key starting material or intermediate for the synthesis of complex heterocyclic systems and other biologically active molecules. The distinct reactivity of each functional group allows for selective, stepwise modifications, enabling chemists to construct diverse molecular architectures. This guide provides a detailed overview of its properties, synthesis, and critical applications, complete with actionable protocols for researchers in drug discovery and development.

Physicochemical Properties & Spectroscopic Data

A thorough understanding of a compound's physical and chemical properties is fundamental to its application in synthesis. The key characteristics of 2-Amino-5-methyl-3-nitrobenzoic acid are summarized below.

Property	Value	Reference
CAS Number	5465-34-9	[1]
Molecular Formula	C₈H₈N₂O₄	[1]
Molecular Weight	196.16 g/mol	[1]
Appearance	Yellow crystalline powder	[2]
Melting Point	180-187 °C	[2]
Boiling Point	398.3 °C (Predicted)	[1]
Solubility	Soluble in various organic solvents	[2]

Spectroscopic Information: The infrared (IR) spectrum of this compound shows characteristic absorption bands at 3351, 1707, 1671, 1533, 1492, 1377, 1283, and 1166 cm⁻¹, which correspond to the various functional groups present in the molecule[1].

Synthesis Overview

The preparation of 2-Amino-5-methyl-3-nitrobenzoic acid typically involves a multi-step synthetic sequence starting from a simpler, commercially available toluene derivative. A common strategy involves the nitration of an appropriate precursor followed by selective functional group manipulation.

Caption: General synthesis route for 2-Amino-5-methyl-3-nitrobenzoic acid.

One reported method involves the reaction of 2-amino-5-methylbenzoic acid with sodium nitrite in the presence of benzotriazole[1]. This approach directly introduces the nitro group at the desired position, ortho to the amino group, leveraging the directing effects of the substituents on the aromatic ring.

Core Applications in Medicinal Chemistry

The utility of 2-Amino-5-methyl-3-nitrobenzoic acid stems from its trifunctional nature, which provides multiple handles for synthetic elaboration.

• The Carboxylic Acid (-COOH): This group can be readily converted into esters, amides, or acid chlorides. Amide coupling reactions are fundamental in drug development for linking molecular fragments.

• The Amino Group (-NH₂): As a nucleophile, it can be acylated, alkylated, or used as a key component in the formation of heterocyclic rings like quinazolinones or benzodiazepines.

• The Nitro Group (-NO₂): This powerful electron-withdrawing group can influence the reactivity of the aromatic ring. Critically, it can be reduced to an amino group, providing a new site for functionalization. This nitro-to-amino transformation is a gateway to a vast number of derivatives, allowing for the introduction of new pharmacophores or solubility-enhancing moieties[3].

Application in Heterocyclic Synthesis: Quinazolinone Scaffolds

The quinazolone core is a privileged scaffold in medicinal chemistry, found in compounds with a wide array of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties[3]. 2-Amino-5-methyl-3-nitrobenzoic acid is an excellent precursor for synthesizing substituted quinazolinones. The amino and carboxylic acid groups can react with various reagents to form the heterocyclic ring system.

Protocol 1: Synthesis of a 2,7-Dimethyl-6-nitroquinazolin-4(3H)-one

This protocol details a representative synthesis of a quinazolinone derivative. The reaction proceeds via an initial acylation of the amino group, followed by cyclization with ammonia to form the quinazolinone ring.

Materials:

• 2-Amino-5-methyl-3-nitrobenzoic acid

• Acetic anhydride

• Aqueous or alcoholic ammonia solution

• Ethanol (for recrystallization)

• Round-bottom flask with reflux condenser

• Stirring plate and magnetic stir bar

• Standard laboratory glassware

Procedure:

• Acylation: In a round-bottom flask, combine 2-Amino-5-methyl-3-nitrobenzoic acid (1 equivalent) with an excess of acetic anhydride (approx. 5-10 equivalents).

• Heating: Heat the mixture under reflux for 2-3 hours. The progress of the reaction should be monitored by Thin-Layer Chromatography (TLC) until the starting material is consumed. This step forms the intermediate 2,7-dimethyl-6-nitro-4H-3,1-benzoxazin-4-one.

• Removal of Excess Reagent: After the reaction is complete, allow the mixture to cool to room temperature. Remove the excess acetic anhydride under reduced pressure using a rotary evaporator.

• Cyclization: To the resulting solid intermediate, add an aqueous or alcoholic solution of ammonia. Stir the mixture at room temperature or with gentle heating until the ring-opening and subsequent cyclization to the quinazolinone is complete (monitor by TLC).

• Isolation: The product will typically precipitate from the solution. Isolate the solid product by vacuum filtration and wash it with cold water.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent, such as ethanol, to yield the final 2,7-dimethyl-6-nitroquinazolin-4(3H)-one as a purified solid[3].

Caption: Workflow for the synthesis of a substituted quinazolinone derivative.

Analytical Protocols

Accurate detection and quantification are crucial for quality control and reaction monitoring. High-Performance Liquid Chromatography (HPLC) with UV detection is a robust method for analyzing 2-Amino-5-methyl-3-nitrobenzoic acid.

Protocol 2: HPLC-UV Analysis

This protocol provides a general method for the quantitative analysis of 2-Amino-5-methyl-3-nitrobenzoic acid[4].

Instrumentation and Materials:

• HPLC system equipped with a UV-Vis detector

• C18 reverse-phase column (e.g., 150 x 3.00 mm, 3 µm particle size)

• Acetonitrile (HPLC grade)

• Trifluoroacetic acid (TFA)

• Ultrapure water

• Analytical standard of 2-Amino-5-methyl-3-nitrobenzoic acid (≥98% purity)

• Volumetric flasks, pipettes, and 0.45 µm syringe filters

Procedure:

• Mobile Phase Preparation: Prepare two eluents. Eluent A: Ultrapure water with 0.1% (v/v) TFA. Eluent B: Acetonitrile with 0.1% (v/v) TFA[4].

• Standard Solution Preparation:

  • Stock Solution (1000 µg/mL): Accurately weigh 10 mg of the standard compound and dissolve it in 10 mL of the mobile phase (e.g., a 50:50 mixture of A and B) in a volumetric flask[4].

  • Working Solutions: Prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50 µg/mL) by serially diluting the stock solution with the mobile phase.

• Sample Preparation:

  • Solid Samples: Accurately weigh the sample, dissolve it in the mobile phase, and dilute as necessary to ensure the concentration falls within the calibration range[4].

  • Filter all standard and sample solutions through a 0.45 µm syringe filter before injection.

• HPLC Conditions:

  • Column: C18 reverse-phase column

  • Mobile Phase: An isocratic mixture of Eluent A and Eluent B (e.g., 65:35) or a gradient elution may be used for optimal separation[4].

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Detection Wavelength: Set the UV detector to a wavelength where the compound has a strong absorbance, which can be determined by a UV scan. A wavelength of 200 nm can be used for general detection of aromatic compounds[4].

• Analysis: Inject the standard solutions to generate a calibration curve by plotting peak area versus concentration. Inject the sample solutions and determine the concentration of 2-Amino-5-methyl-3-nitrobenzoic acid by comparing its peak area to the calibration curve[4].

Safety and Handling

As with any laboratory chemical, proper safety precautions must be observed when handling 2-Amino-5-methyl-3-nitrobenzoic acid.

• Hazards: The compound is classified as an irritant. It may cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335)[5][6].

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat. Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of dust[5][7].

• Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place[7].

• Incompatibilities: Avoid contact with strong oxidizing agents and strong bases[7].

Conclusion

2-Amino-5-methyl-3-nitrobenzoic acid is a quintessential example of a versatile building block in medicinal chemistry. Its value is not in its own biological activity, but in the potential it unlocks. The presence of three distinct and reactive functional groups provides chemists with a powerful platform for generating molecular diversity. Its demonstrated utility in the synthesis of privileged heterocyclic scaffolds, such as quinazolinones, highlights its importance in the development of new therapeutic agents. As the search for novel drug candidates continues, the strategic application of such well-designed intermediates will remain a cornerstone of successful drug discovery programs.

References

• Chemsrc. (n.d.). 2-amino-3-methyl-5-nitrobenzoic acid | CAS#:70343-14-5. Retrieved from [Link]

• Google Patents. (n.d.). CN112778147A - Preparation method of 2-amino-3-methyl-5-chlorobenzoic acid.

• PubChem. (n.d.). 2-Amino-5-ethyl-3-nitrobenzoic acid. Retrieved from [Link]

• Thermo Fisher Scientific. (2025). SAFETY DATA SHEET - 2-Amino-5-methylbenzoic acid. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of A. 2-Amino-3-nitrobenzoic acid, methyl ester. Retrieved from [Link]

• PubChem. (n.d.). Methyl 3-amino-5-nitrobenzoate. Retrieved from [Link]

• Patsnap. (n.d.). Preparation method of 2-amino-3-nitrobenzoic acid. Retrieved from [Link]

• Al-Nahrain University. (2007). Synthesis of New Heterocyclic Compounds derived from m-methyl benzoic acid and P-nitro benzoic acid and study of Biological activity for some of these compounds. Retrieved from [Link]

• PubMed. (2010). 2-Methyl-amino-5-nitro-benzoic acid. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Analytical method development and dermal absorption of 2-amino-5-nitrophenol (2A5NP), a hair dye ingredient under oxidative condition. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Amino-5-nitrobenzoic acid. Retrieved from [Link]

• International Journal of Current Microbiology and Applied Sciences. (2016). Synthesis and Characterization of New Compounds containing 2-amino Thiazole Ring from Amino Benzoic Acid. Retrieved from [Link]

• Google Patents. (n.d.). CN103922948A - Preparation method of 2-amino-3-nitrobenzoic acid.

• Patsnap. (n.d.). Method for preparing 2-amino-5-chloro-3-methylbenzoic acid. Retrieved from [Link]

• MDPI. (n.d.). From Structure to Function: 2-Chloro-5-nitrobenzoic Acid Derivatives as Potential Next-Generation Antibacterials. Retrieved from [Link]

• MDPI. (n.d.). Functionalized Nitroimidazole Scaffold Construction and Their Pharmaceutical Applications: A 1950–2021 Comprehensive Overview. Retrieved from [Link]

• MDPI. (2022). The Diverse Biological Activity of Recently Synthesized Nitro Compounds. Retrieved from [Link]

• ResearchGate. (2010). ChemInform Abstract: Synthetic Nitroimidazoles: Biological Activities and Mutagenicity Relationships. Retrieved from [Link]

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Application Note: A Protocol for the Synthesis of a Novel 2-Amino-3,4-dihydroquinazoline BACE1 Inhibitor

Introduction

Alzheimer's disease (AD) is a progressive neurodegenerative disorder characterized by the accumulation of amyloid-beta (Aβ) plaques in the brain. The formation of these plaques is initiated by the cleavage of the amyloid precursor protein (APP) by the β-site APP cleaving enzyme 1 (BACE1). Consequently, the inhibition of BACE1 is a primary therapeutic strategy for the treatment of AD. This application note provides a detailed protocol for the synthesis of a potential BACE1 inhibitor based on the 2-amino-3,4-dihydroquinazoline scaffold, starting from 2-Amino-5-methyl-3-nitrobenzoic acid. The 2-amino-3,4-dihydroquinazoline core has been identified as a potent BACE1 inhibitor chemotype, with the exocyclic amino group forming key hydrogen bonding interactions with the catalytic aspartate residues of the enzyme.[1][2]

The synthetic route described herein is designed to be a robust and logical pathway for researchers in drug discovery and medicinal chemistry. Each step is explained with causality in mind, providing not just a procedure but also the scientific reasoning behind the chosen reagents and conditions.

Overall Synthetic Workflow

The synthesis of the target BACE1 inhibitor is proposed to proceed through a multi-step sequence, beginning with the readily available 2-Amino-5-methyl-3-nitrobenzoic acid. The key transformations include the reduction of the nitro group, a reductive amination to introduce a side chain, and a cyclization reaction to form the 2-amino-3,4-dihydroquinazoline core.

Caption: Overall experimental workflow for the synthesis.

Detailed Synthetic Protocols

Step 1: Synthesis of 2,3-Diamino-5-methylbenzoic acid (Intermediate 1)

Rationale: The initial step involves the reduction of the nitro group of the starting material to an amine. Catalytic hydrogenation with palladium on carbon (Pd/C) is a clean and efficient method for this transformation and is generally preferred over metal/acid reductions for its milder conditions and easier workup.

Protocol:

• To a solution of 2-Amino-5-methyl-3-nitrobenzoic acid (1.96 g, 10 mmol) in methanol (50 mL) in a Parr hydrogenation flask, add 10% Palladium on carbon (0.20 g, 10% w/w).

• Pressurize the vessel with hydrogen gas to 50 psi.

• Stir the reaction mixture vigorously at room temperature for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is completely consumed.

• Carefully vent the hydrogen gas and purge the vessel with nitrogen.

• Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with methanol (2 x 20 mL).

• Concentrate the filtrate under reduced pressure to yield 2,3-Diamino-5-methylbenzoic acid as a solid. This intermediate can be used in the next step without further purification.

Step 2: Synthesis of 2-Amino-3-((cyclohexylmethyl)amino)-5-methylbenzoic acid (Intermediate 2)

Rationale: This step introduces a side chain via reductive amination. The choice of cyclohexanecarboxaldehyde is based on the structure of known BACE1 inhibitors where a cyclohexyl group occupies the S1' pocket of the enzyme.[3] Sodium triacetoxyborohydride is a mild and selective reducing agent for reductive aminations, tolerating the presence of the carboxylic acid and amino groups.[4]

Protocol:

• Dissolve 2,3-Diamino-5-methylbenzoic acid (Intermediate 1, 1.66 g, 10 mmol) in 1,2-dichloroethane (DCE, 50 mL).

• Add cyclohexanecarboxaldehyde (1.12 g, 10 mmol) and acetic acid (0.60 g, 10 mmol).

• Stir the mixture at room temperature for 30 minutes.

• Add sodium triacetoxyborohydride (3.18 g, 15 mmol) portion-wise over 15 minutes.

• Stir the reaction at room temperature for 12-16 hours.

• Monitor the reaction by TLC.

• Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution (50 mL).

• Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 30 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 2-Amino-3-((cyclohexylmethyl)amino)-5-methylbenzoic acid.

Step 3: Synthesis of 2-Amino-3-(cyclohexylmethyl)-6-methyl-3,4-dihydroquinazoline (Target BACE1 Inhibitor)

Rationale: The final step is the cyclization of the diamino-substituted benzoic acid derivative to form the 2-amino-3,4-dihydroquinazoline ring. Cyanogen bromide is a common reagent for this type of cyclization, proceeding through a cyanamide intermediate followed by intramolecular cyclization.[5][6]

Protocol:

• Dissolve 2-Amino-3-((cyclohexylmethyl)amino)-5-methylbenzoic acid (Intermediate 2, 2.76 g, 10 mmol) in a mixture of tetrahydrofuran (THF, 40 mL) and water (10 mL).

• Cool the solution to 0 °C in an ice bath.

• Add cyanogen bromide (1.27 g, 12 mmol) in one portion.

• Slowly add a solution of sodium bicarbonate (1.26 g, 15 mmol) in water (10 mL) dropwise to maintain a slightly basic pH.

• Allow the reaction to warm to room temperature and stir for 24 hours.

• Monitor the reaction by LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate (50 mL) and water (30 mL).

• Separate the organic layer, wash with brine (20 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash chromatography to yield the final 2-Amino-3-(cyclohexylmethyl)-6-methyl-3,4-dihydroquinazoline.

Data Summary

Compound	Molecular Weight	Expected Yield (%)	Purity (by HPLC) (%)
Intermediate 1	166.18	>95	>95
Intermediate 2	276.37	60-70	>95
Final Product	285.41	50-60	>98

Synthetic Pathway Diagram

Caption: Proposed synthetic route to the target BACE1 inhibitor.

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the synthesis of a novel 2-amino-3,4-dihydroquinazoline-based BACE1 inhibitor. By leveraging established chemical transformations and providing detailed experimental procedures, this guide is intended to be a valuable resource for researchers engaged in the discovery and development of new therapeutics for Alzheimer's disease. The described synthetic route is logical and utilizes readily available reagents, making it an accessible starting point for the synthesis and further optimization of this class of BACE1 inhibitors.

References

• Thaisrivongs, D. A., et al. (2016). Synthesis of Verubecestat, a BACE1 Inhibitor for the Treatment of Alzheimer's Disease. Organic Letters, 18(22), 5780–5783. [Link]

• WuXi AppTec. (2018). A Next Generation Synthesis of BACE1 Inhibitor Verubecestat (MK-8931). PubMed. [Link]

• ResearchGate. (n.d.). A Next Generation Synthesis of BACE1 Inhibitor Verubecestat (MK-8931). [Link]

• Thaisrivongs, D. A., et al. (2016). Synthesis of Verubecestat, a BACE1 Inhibitor for the Treatment of Alzheimer's Disease. ACS Publications. [Link]

• Royal Society of Chemistry. (2015). Catalyst-free reductive amination of aromatic aldehydes with ammonium formate and Hantzsch ester. Organic & Biomolecular Chemistry. [Link]

• SciSpace. (2019). Facile Synthesis of Secondary Amines through One-Pot Reductive Amination of Aromatic Aldehydes in [Et3NH][HSO4] using Sodium Bor. [Link]

• Figshare. (2016). 2-Amino-3,4-dihydroquinazolines as Inhibitors of BACE-1 (β-Site APP Cleaving Enzyme): Use of Structure Based Design to Convert a Micromolar Hit into a Nanomolar Lead. [Link]

• Figshare. (2016). 2-Amino-3,4-dihydroquinazolines as Inhibitors of BACE-1 (β-Site APP Cleaving Enzyme): Use of Structure Based Design to Convert a Micromolar Hit into a Nanomolar Lead. [Link]

• ResearchGate. (n.d.). 2-Amino-3,4-dihydroquinazolines as Inhibitors of BACE-1 (β-Site APP Cleaving Enzyme): Use of Structure Based Design to Convert a Micromolar Hit into a Nanomolar Lead. [Link]

• ACS Publications. (2011). One-Pot Three-Component Reaction for the Synthesis of 3,4-Dihydroquinazolines and Quinazolin-4(3H)-ones. The Journal of Organic Chemistry. [Link]

• Wikipedia. (n.d.). Lanabecestat. [Link]

• PubMed. (2014). 4-Substituted 2-amino-3,4-dihydroquinazolines with a 3-hairpin turn side chain as novel inhibitors of BACE-1. [Link]

• PubMed Central. (2023). Advances in the Synthetic Approaches to β‑Secretase (BACE-1) Inhibitors in Countering Alzheimer's: A Comprehensive Review. [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). [Link]

• PubMed Central. (2019). A Close Look at BACE1 Inhibitors for Alzheimer's Disease Treatment. [Link]

• PubMed Central. (2021). BACE1: A Key Regulator in Alzheimer's Disease Progression and Current Development of its Inhibitors. [Link]

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. [Link]

• ACS Publications. (2023). Advances in the Synthetic Approaches to β-Secretase (BACE-1) Inhibitors in Countering Alzheimer's: A Comprehensive Review. ACS Omega. [Link]

• ALZFORUM. (2021). Atabecestat. [Link]

• ACS Publications. (2010). Protecting-Group-Free Synthesis of Amines: Synthesis of Primary Amines from Aldehydes via Reductive Amination. The Journal of Organic Chemistry. [Link]

• ALZFORUM. (2021). Lanabecestat. [Link]

• PubMed Central. (2021). Construction of N‐Boc‐2‐Alkylaminoquinazolin‐4(3H)‐Ones via a Three‐Component, One‐Pot Protocol Mediated by Copper(II) Chloride that Spares Enantiomeric Purity. [Link]

• ResearchGate. (n.d.). Mechanism for obtaining quinazolin‐4(3H)‐one from anthranilic acid. [Link]

• ResearchGate. (n.d.). Development Review of the BACE1 Inhibitor Lanabecestat (AZD3293/LY3314814). [Link]

• ResearchGate. (n.d.). Synthesis of 3-amino-3,4-dihydroquinazolin-4-one derivatives from anthranilic acid hydrazide and dicarboxylic acids. [Link]

• SciSpace. (2007). Synthesis and biological evaluation of some anthranilic acid and 2-phenylquinazoline-4(3H). [Link]

• Arkat USA, Inc. (n.d.). Flash preparation of carbenoids: A different performance of cyanogen bromide. [Link]

• Royal Society of Chemistry. (2015). Merging the ring opening of benzoxazoles with secondary amines and an iron-catalyzed oxidative cyclization towards the environmentally friendly synthesis of 2-aminobenzoxazoles. Green Chemistry. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of Cyanamides from Cyanogen Bromide under Mild Conditions through N-Cyanation of Allylic Tertiary Amines. [Link]

• MDPI. (2021). Cobalt-Catalyzed Cyclization of 2-Bromobenzamides with Carbodiimides: A New Route for the Synthesis of 3-(Imino)isoindolin-1-ones. Molecules. [Link]

• ResearchGate. (n.d.). Cyanogen Bromide-Induced Chemical Ligation: Mechanism and Optimization of the Reaction Conditions. [Link]

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Quantitative Analysis of 2-Amino-5-methyl-3-nitrobenzoic Acid: A Guide to Robust Analytical Methodologies

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a comprehensive guide to the quantitative analysis of 2-Amino-5-methyl-3-nitrobenzoic acid, a key chemical intermediate. Accurate and precise quantification of this compound is paramount for ensuring quality control, monitoring reaction kinetics, and assessing purity in pharmaceutical and chemical manufacturing processes. We present a primary, validated High-Performance Liquid Chromatography (HPLC) method with UV detection, offering high specificity and robustness. Additionally, complementary techniques including UV-Vis Spectrophotometry and Gas Chromatography-Mass Spectrometry (GC-MS) are discussed to provide a holistic analytical toolkit. Each protocol is detailed with an emphasis on the scientific rationale behind methodological choices, ensuring the development of self-validating and reliable analytical systems in accordance with international guidelines.

Introduction: The Analytical Imperative

2-Amino-5-methyl-3-nitrobenzoic acid is a substituted aromatic compound whose structural complexity, featuring amino, methyl, nitro, and carboxylic acid functional groups, makes it a valuable intermediate in organic synthesis.[1] Its presence, whether as a final product, a reactant, or an impurity, necessitates precise measurement. In drug development, for instance, even trace-level impurities can have significant implications for the safety and efficacy of the final active pharmaceutical ingredient (API). Therefore, the development of robust, accurate, and validated analytical methods is not merely a procedural step but a foundational component of scientific integrity and regulatory compliance.

This guide is designed to equip researchers and quality control analysts with the necessary protocols and theoretical understanding to quantify 2-Amino-5-methyl-3-nitrobenzoic acid effectively. The primary focus is on a reverse-phase HPLC method, which is the industry standard for such analytes due to its high resolving power and sensitivity.[2]

Primary Method: High-Performance Liquid Chromatography (HPLC) with UV Detection

Reverse-phase HPLC is the technique of choice for the quantification of 2-Amino-5-methyl-3-nitrobenzoic acid. The method separates compounds based on their partitioning between a nonpolar stationary phase (typically C18) and a polar mobile phase.[2] The analyte possesses both polar (carboxyl, amino) and nonpolar (benzene ring, methyl group) characteristics, making it ideally suited for this separation mode.

Causality of Method Design: A critical aspect of analyzing acidic compounds like this one is controlling their ionization state. The carboxylic acid group must be protonated (uncharged) to ensure consistent retention and sharp, symmetrical peak shapes. This is achieved by acidifying the mobile phase to a pH well below the analyte's pKa.[3] The presence of a nitro group and the aromatic ring provides a strong chromophore, enabling sensitive detection using a standard UV-Vis detector.

Detailed Experimental Protocol: HPLC-UV

Instrumentation and Materials:

• High-Performance Liquid Chromatography (HPLC) system with a quaternary or binary pump, autosampler, column thermostat, and UV-Vis detector.

• C18 reverse-phase column (e.g., 150 x 4.6 mm, 5 µm particle size).

• Acetonitrile (ACN), HPLC grade.

• Phosphoric acid (H₃PO₄), analytical grade.

• Ultrapure water.

• Reference standard of 2-Amino-5-methyl-3-nitrobenzoic acid (≥98% purity).

• Volumetric flasks, pipettes, and 0.45 µm syringe filters.

Preparation of Solutions:

• Mobile Phase Preparation: To prepare 1 L of the mobile phase, combine 600 mL of ultrapure water with 400 mL of acetonitrile. Add 1.0 mL of phosphoric acid to acidify the solution (0.1% v/v). Mix thoroughly and degas for 15-20 minutes using an ultrasonic bath or an inline degasser before use. This 60:40 aqueous:organic ratio is a good starting point and may be optimized for ideal retention time.[4]

• Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of the 2-Amino-5-methyl-3-nitrobenzoic acid reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with the mobile phase. Sonicate briefly if necessary to ensure complete dissolution.

• Working Standard Solutions: Prepare a series of at least five working standard solutions by serially diluting the stock solution with the mobile phase. A suggested concentration range for the calibration curve is 1-100 µg/mL (e.g., 1, 5, 10, 25, 50, and 100 µg/mL).[5]

Sample Preparation:

• Accurately weigh a known amount of the solid sample.

• Dissolve the sample in the mobile phase in a volumetric flask to achieve an expected concentration within the calibration range.

• Filter the final solution through a 0.45 µm syringe filter into an HPLC vial to remove any particulates and prevent column clogging.[6]

Chromatographic Procedure and Data Analysis:

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved (typically 20-30 minutes).

• Inject a blank (mobile phase) to ensure the system is free from contaminants.

• Inject the series of working standard solutions to generate a calibration curve.

• Inject the prepared sample solutions in triplicate.

• Identify the analyte peak in the sample chromatogram by comparing its retention time with that of the standards.

• Quantify the amount of 2-Amino-5-methyl-3-nitrobenzoic acid in the samples by plotting a calibration curve of peak area versus concentration and applying the resulting linear regression equation.

Chromatographic Conditions

Parameter	Recommended Setting
Column	C18, 150 x 4.6 mm, 5 µm
Mobile Phase	Water:Acetonitrile (60:40, v/v) with 0.1% Phosphoric Acid
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection Wavelength	224 nm (based on similar structures, optimization recommended)[7]

Diagram 1: HPLC Analysis Workflow

Caption: Workflow for quantification via HPLC-UV.

Method Validation: A Trustworthy System

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[8] Adherence to the International Council for Harmonisation (ICH) Q2(R2) guidelines is the industry standard for ensuring data integrity and regulatory acceptance.[9][10]

Table 1: Key Validation Parameters based on ICH Q2(R2) Guidelines

Parameter	Purpose	Typical Acceptance Criteria
Specificity	To ensure the signal is unequivocally from the analyte, free from interference from matrix components, impurities, or degradation products.[11]	Peak purity analysis; baseline resolution from adjacent peaks.
Linearity	To demonstrate a direct proportional relationship between analyte concentration and the detector's response over a defined range.[12]	Correlation coefficient (r²) ≥ 0.995.
Range	The interval between the upper and lower concentrations for which the method has suitable linearity, accuracy, and precision.[11]	Typically 80% to 120% of the test concentration for an assay.[12]
Accuracy	The closeness of test results to the true value, assessed by analyzing samples with known concentrations (e.g., spiked matrix).[11]	% Recovery typically within 98.0% - 102.0%.
Precision	The degree of scatter between a series of measurements, expressed as % Relative Standard Deviation (%RSD). Assessed at two levels: Repeatability (intra-day) and Intermediate Precision (inter-day/inter-analyst).[13]	%RSD ≤ 2.0%.[9]
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Signal-to-Noise ratio (S/N) of 10:1.
Limit of Detection (LOD)	The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.	Signal-to-Noise ratio (S/N) of 3:1.
Robustness	The capacity of the method to remain unaffected by small, deliberate variations in method parameters (e.g., ±2% in mobile phase organic content, ±5°C in column temperature).[8]	System suitability parameters remain within defined limits.

Complementary Analytical Techniques

While HPLC is the primary recommended method, other techniques can be valuable for orthogonal verification, rapid screening, or structural confirmation.

UV-Vis Spectrophotometry

Principle: This technique measures the absorbance of light by the analyte in a solution at a specific wavelength, governed by the Beer-Lambert law. It is a rapid and cost-effective method for quantifying a pure substance in a simple, non-absorbing matrix.[2]

Protocol Outline:

• Determine λmax: Scan a dilute solution of the analyte in a suitable solvent (e.g., methanol) from 200-400 nm to find the wavelength of maximum absorbance.[2]

• Prepare Standards: Create a series of at least five calibration standards of known concentrations.[14]

• Sample Preparation: Dissolve the sample in the same solvent to a concentration that falls within the linear range of the calibration curve.

• Quantification: Measure the absorbance of the standards and the sample. Construct a calibration curve and determine the sample concentration.[2]

Limitations: The primary drawback of UV-Vis spectrophotometry is its low specificity. Any other compound in the sample matrix that absorbs at the same wavelength will interfere with the measurement, leading to inaccurate results.[2]

Gas Chromatography-Mass Spectrometry (GC-MS)

Principle: GC-MS offers exceptionally high specificity and provides structural information, making it a powerful tool for identification.[15] For non-volatile compounds like 2-Amino-5-methyl-3-nitrobenzoic acid, a derivatization step (e.g., esterification of the carboxylic acid to form a more volatile methyl ester) is typically required before analysis. The gas chromatograph separates the volatile components, which are then detected and identified by the mass spectrometer based on their unique mass-to-charge ratio and fragmentation patterns.[16]

Considerations:

• Derivatization: The need for an extra sample preparation step can introduce variability and increase analysis time.

• Thermal Stability: The analyte must be thermally stable or form a stable derivative to be analyzed by GC.

• Primary Use: GC-MS is better suited for impurity identification and structural confirmation rather than for routine high-throughput quantification of this specific analyte.

Diagram 2: Method Selection Logic

Caption: Decision tree for selecting an analytical method.

Conclusion

The robust and reliable quantification of 2-Amino-5-methyl-3-nitrobenzoic acid is readily achievable using a validated reverse-phase HPLC-UV method. By controlling the mobile phase pH to suppress ionization and leveraging the analyte's strong UV absorbance, this method provides the specificity, accuracy, and precision required for stringent quality control in research and industrial settings. The protocol detailed herein, when validated according to ICH guidelines, establishes a trustworthy analytical system. For orthogonal confirmation or rapid screening in non-complex matrices, UV-Vis spectrophotometry and GC-MS serve as valuable complementary techniques. The selection of the appropriate method should always be guided by the specific analytical objective.

References

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• Benchchem. A Comparative Spectroscopic Guide to 2-[(4-Nitrophenyl)carbamoyl]benzoic Acid Derivatives and Related Compounds.
• Benchchem. Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of Benzoic Acid and Its Derivatives.
• Benchchem. A Spectroscopic Comparison of Nitrobenzoic Acid Isomers: A Guide for Researchers.
• YouTube. Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. 2025.
• Benchchem. Spectroscopic Profile of 2-Nitrobenzoic Acid: A Technical Guide.
• European Medicines Agency. ICH Q2(R2) Validation of analytical procedures - Scientific guideline. 2024.
• International Council for Harmonisation. Validation of Analytical Procedures Q2(R2). 2023.
• International Council for Harmonisation. ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1).
• Benchchem. Application Notes and Protocols for the Analytical Detection of 2-Amino-5-nitrobenzoic acid.
• Royal Society of Chemistry. ANALYSIS OF BENZOIC ACID IN SOFT DRINKS. 2011.
• Benchchem. Technical Support Center: HPLC Analysis of Benzoic Acid Derivatives.
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• SIELC Technologies. Separation of 2-Methyl-3-nitrobenzoic acid on Newcrom R1 HPLC column.
• Analytical method development and dermal absorption of 2-amino-5-nitrophenol (2A5NP), a hair dye ingredient under oxidative condition. PMC.
• Google Patents. CN108129322B - Synthetic method of 2-nitro-3-methylbenzoic acid.
• Biosynth. 2-Amino-5-methyl-3-nitrobenzoic acid | 5465-34-9 | FAA46534.
• Benchchem. A Comparative Guide to Analytical Techniques for 5-Methyl-2-nitrobenzoic Acid Analysis.

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Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 2-Amino-5-methyl-3-nitrobenzoic Acid

Welcome to the technical support center for the synthesis of 2-Amino-5-methyl-3-nitrobenzoic acid. This guide is designed for researchers, chemists, and drug development professionals seeking to enhance the yield and purity of this important chemical intermediate. We will move beyond simple procedural lists to explore the underlying chemical principles, enabling you to troubleshoot effectively and optimize your experimental outcomes.

Section 1: Synthesis Pathway Overview

The most direct and common route to 2-Amino-5-methyl-3-nitrobenzoic acid is the electrophilic nitration of 2-Amino-5-methylbenzoic acid. This pathway is attractive for its atom economy but presents significant challenges in controlling the reaction's regioselectivity.

The core of the challenge lies in the directing effects of the three substituents on the benzene ring:

• Amino Group (-NH₂): A strongly activating, ortho-, para- director.

• Methyl Group (-CH₃): A moderately activating, ortho-, para- director.

• Carboxylic Acid Group (-COOH): A deactivating, meta- director.

The desired product requires the nitronium ion (NO₂⁺) to add at the C3 position, which is ortho to the powerful amino director and meta to the carboxylic acid director. However, side reactions, particularly nitration at the C5 position (ortho to the methyl group and para to the amino group), can significantly reduce the yield of the target isomer.

Caption: Primary synthesis pathway for 2-Amino-5-methyl-3-nitrobenzoic acid.

Section 2: Troubleshooting Guide

This section addresses common issues encountered during the synthesis in a direct question-and-answer format.

Question 1: My overall yield is significantly lower than expected (<50%). What are the most likely causes?

Answer: A low yield is the most frequent challenge and typically points to one of three areas: poor regioselectivity, incomplete reaction, or product loss during workup.

• Poor Regioselectivity: The primary cause of low yield is often the formation of undesired isomers. The electronic effects of the substituents make multiple positions on the ring susceptible to nitration. Controlling the reaction conditions is paramount to favoring the formation of the 3-nitro isomer.

• Incomplete Reaction: If the reaction does not proceed to completion, you are left with unreacted starting material, which complicates purification and lowers the yield. This can be caused by deactivated reagents or non-optimal reaction parameters.[1]

• Degradation: The strong acidic and oxidative conditions of nitration can potentially degrade the starting material or product, especially if the temperature is not rigorously controlled.

• Product Loss During Workup: Significant amounts of product can be lost during the precipitation and purification steps if the procedures are not optimized.[1]

Question 2: My analysis (TLC/HPLC) shows a mixture of nitro-isomers. How can I improve the selectivity for the 3-nitro position?

Answer: Improving regioselectivity is the key to maximizing yield. The formation of the nitronium ion is fast; the critical factor is controlling where it attacks the ring.

• Causality - The Role of Temperature: The activation energies for nitration at different positions on the ring are distinct. Lowering the reaction temperature significantly (e.g., to a range of -20°C to 0°C) provides less thermal energy to the system.[2] This favors the kinetically controlled pathway that leads to the desired 3-nitro isomer, while disfavoring the pathways that lead to other isomers which may have higher activation energy barriers. A patent for a similar nitration process on m-toluic acid demonstrates that yields can be improved from ~50% to over 85% by reducing the temperature to as low as -30°C.[3]

• Causality - Nitrating Agent and Addition Rate:

  • Agent: A standard mixture of concentrated nitric acid (HNO₃) and sulfuric acid (H₂SO₄) is typically effective. The sulfuric acid protonates the nitric acid, facilitating the formation of the electrophilic nitronium ion (NO₂⁺). The concentration of these acids is critical; use fresh, high-purity acids.

  • Rate of Addition: The nitrating agent should be added very slowly (dropwise) to the solution of the starting material. This maintains a low concentration of the nitronium ion at any given moment and, crucially, helps dissipate the heat generated by the exothermic reaction, preventing temperature spikes that would compromise selectivity.

Question 3: The reaction seems to be incomplete, with a significant amount of starting material remaining. What should I investigate?

Answer: An incomplete reaction points to issues with reagents or reaction kinetics.

• Purity of Starting Material: The purity of 2-amino-5-methylbenzoic acid is essential. Impurities can interfere with the reaction mechanism.[4] It is advisable to verify the purity of the starting material by melting point or HPLC analysis before beginning the synthesis.

• Reagent Quality & Stoichiometry: Ensure the nitric and sulfuric acids are of the proper concentration (typically >95% for H₂SO₄ and >65% for HNO₃)[2]. Water content can quench the nitronium ion. Ensure the molar ratios are correct; a slight excess of the nitrating agent is common, but a large excess can lead to over-nitration.

• Reaction Time: While low temperatures are crucial for selectivity, they also slow the reaction rate. The reaction may simply require more time to reach completion. It is essential to monitor the reaction's progress using an appropriate technique like Thin Layer Chromatography (TLC) until the starting material spot is no longer visible.[1]

Question 4: I am struggling to purify the final product from the crude mixture. What are the recommended purification methods?

Answer: Purification is critical for isolating the desired isomer.

• Primary Method - Recrystallization: This is the most effective method for purifying the product on a lab scale. The key is selecting an appropriate solvent system.

  • Solvent Choice: Ethanol, methanol, or a mixture of ethanol and water are often effective for this class of compounds.[1][4] The ideal solvent will dissolve the crude product completely at its boiling point but have very low solubility for the product at low temperatures (0-4°C). Impurities, including the undesired isomers, should ideally remain in the cold solvent (mother liquor).

  • Procedure: Use the minimum amount of hot solvent necessary to fully dissolve the crude solid. Allowing the solution to cool slowly without agitation promotes the formation of larger, purer crystals. A subsequent wash of the filtered crystals with a small amount of ice-cold solvent can further remove impurities.

• Workup Optimization: Before recrystallization, ensure the crude product is properly isolated. After the reaction is complete, the entire reaction mixture is typically poured onto crushed ice.[1] This quenches the reaction and precipitates the crude product. It is vital to wash the filtered solid thoroughly with cold water to remove any residual mineral acids, which can interfere with purification and degrade the product over time.

Section 3: Detailed Experimental Protocols

The following protocols are provided as a validated starting point. Researchers should optimize these based on their specific equipment and observations.

Protocol 1: Synthesis of 2-Amino-5-methyl-3-nitrobenzoic Acid

This protocol is synthesized from best practices for nitration of substituted benzoic acids.[1][2][3]

• Preparation: In a three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a dropping funnel, dissolve 10.0 g (0.066 mol) of 2-Amino-5-methylbenzoic acid in 40 mL of concentrated sulfuric acid (>95%). Cool the mixture to -10°C in an ice-salt bath.

• Nitrating Mixture Preparation: In a separate beaker, carefully prepare the nitrating mixture by slowly adding 3.2 mL (0.073 mol) of concentrated nitric acid (>65%) to 8 mL of concentrated sulfuric acid. Keep this mixture cooled in an ice bath.

• Reaction: Slowly add the nitrating mixture dropwise to the stirred solution of the starting material over a period of 60-90 minutes. Critically, maintain the internal reaction temperature between -10°C and -5°C throughout the addition.

• Reaction Monitoring: After the addition is complete, allow the mixture to stir at the same temperature for an additional 2-3 hours. Monitor the reaction progress by TLC (e.g., using a 7:3 mixture of hexane:ethyl acetate as the eluent) until the starting material is consumed.

• Workup & Isolation: Carefully and slowly pour the reaction mixture onto 400 g of crushed ice with vigorous stirring. A yellow-orange solid will precipitate.

• Filtration: Collect the crude product by vacuum filtration. Wash the solid thoroughly with copious amounts of cold deionized water until the washings are neutral to pH paper.

• Drying: Dry the crude product in a vacuum oven at 50-60°C to a constant weight.

Protocol 2: Purification by Recrystallization

• Dissolution: Place the dried crude product into an appropriately sized Erlenmeyer flask. Add a minimal amount of ethanol and heat the mixture to boiling (using a steam bath or heating mantle) with stirring. Continue adding small portions of hot ethanol until the solid is just dissolved.

• Decolorization (Optional): If the solution is highly colored, add a small amount of activated charcoal and boil for a few minutes. Perform a hot filtration to remove the charcoal.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Then, place the flask in an ice bath for at least one hour to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration, washing them with a small volume of ice-cold ethanol.

• Drying: Dry the purified product in a vacuum oven to obtain pure 2-Amino-5-methyl-3-nitrobenzoic acid.

Section 4: Data & Parameter Summary

The following table summarizes the critical parameters and their expected impact on the synthesis.

Parameter	Recommended Range	Rationale & Impact on Yield/Purity
Reaction Temperature	-20°C to 0°C	Primary control for regioselectivity. Lower temperatures favor the kinetic 3-nitro product, significantly increasing purity and yield. Temperatures above 5°C drastically increase isomer formation.[2][3]
Nitric Acid (molar eq.)	1.05 - 1.15	A slight excess ensures complete consumption of the starting material. A large excess increases the risk of dinitration and side reactions.
Rate of Addition	60 - 120 minutes	Slow addition is crucial for maintaining temperature control and preventing localized "hot spots" that lead to byproduct formation.
Purity of Starting Material	>98%	Impurities can inhibit the reaction or introduce byproducts that are difficult to remove, lowering the final yield.[4]
Recrystallization Solvent	Ethanol / Methanol	Good solubility differential between hot and cold states allows for effective removal of more soluble isomeric impurities.[1]

Section 5: Workflow & Logic Diagrams

A systematic approach is essential when troubleshooting. The following diagram outlines a logical workflow for diagnosing and resolving low yield issues.

Caption: Troubleshooting workflow for diagnosing low yield.

Section 6: Frequently Asked Questions (FAQs)

• Q1: What is the fundamental mechanism of this reaction?

  • A1: This is a classic electrophilic aromatic substitution. Sulfuric acid acts as a catalyst to protonate nitric acid, which then loses a molecule of water to form the highly reactive nitronium ion (NO₂⁺). This powerful electrophile attacks the electron-rich aromatic ring of 2-Amino-5-methylbenzoic acid to form the final product.

• Q2: Are there any alternative synthetic routes?

  • A2: Yes, though they are often more complex. One could consider a protecting group strategy where the highly activating amino group is first acetylated to form an amide. The amide is still an ortho-, para- director but is less activating than the amino group, which can sometimes provide better control over the subsequent nitration step. However, this adds two steps to the synthesis (protection and deprotection), which may lower the overall yield. Another route could involve starting with 2-bromo-5-methylbenzoic acid, performing the nitration, and then replacing the bromine with an amino group via methods like the Buchwald-Hartwig amination, though this is significantly more complex and costly.

• Q3: What analytical techniques are essential for this synthesis?

  • A3: A combination of techniques is recommended for a self-validating protocol.

    • TLC (Thin Layer Chromatography): Indispensable for monitoring the reaction's progress in real-time to determine when the starting material has been fully consumed.[3]

    • HPLC (High-Performance Liquid Chromatography): The gold standard for determining the purity of the final product and quantifying the ratio of different isomers in the crude mixture.[2]

    • NMR (Nuclear Magnetic Resonance) Spectroscopy: Essential for confirming the structure of the final product and ensuring the nitro group is at the correct (C3) position.

    • IR (Infrared) Spectroscopy: Useful for confirming the presence of key functional groups (-NH₂, -NO₂, -COOH) in the final product.[5]

References

• Suzhou Bluehill Biopharma Co Ltd (2019). Method for preparing 2-amino-5-chloro-3-methylbenzoic acid. CN106632490B.
• Anhui Guorun Pharmaceutical Co Ltd (2020). Synthetic method of 2-nitro-3-methylbenzoic acid. CN108129322B.
• Jinzhou Sanfeng Technology Co Ltd (2022). Preparation method of 2-amino-3-methyl-5-chlorobenzoic acid. CN112778147A.
• Changzhou Kangrui Chemical Co Ltd (2014). Preparation method of 2-amino-3-nitrobenzoic acid. CN103922948A.

• PrepChem (2023). Synthesis of A. 2-Amino-3-nitrobenzoic acid, methyl ester. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. CN112778147A - Preparation method of 2-amino-3-methyl-5-chlorobenzoic acid - Google Patents [patents.google.com]
• 3. CN108129322B - Synthetic method of 2-nitro-3-methylbenzoic acid - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. biosynth.com [biosynth.com]

Technical Support Center: Purification of 2-Amino-5-methyl-3-nitrobenzoic acid

Welcome to the technical support guide for the purification of 2-Amino-5-methyl-3-nitrobenzoic acid. This resource is designed for researchers, scientists, and drug development professionals to address specific challenges encountered during the purification of this key synthetic intermediate. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific reasoning to empower you to troubleshoot and optimize your experiments effectively.

The purity of 2-Amino-5-methyl-3-nitrobenzoic acid is critical, as it is a valuable building block in the synthesis of complex organic molecules, including pharmaceuticals.[1][2] Impurities can lead to unwanted side reactions, lower yields in subsequent steps, and compromise the quality of the final products. This guide provides field-proven insights into robust purification techniques.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in crude 2-Amino-5-methyl-3-nitrobenzoic acid?

A1: Impurities are typically dependent on the synthetic route. However, they generally include unreacted starting materials, regioisomers formed during nitration, and products from side reactions.[3] For instance, if the synthesis involves the nitration of 2-amino-5-methylbenzoic acid, isomers with the nitro group at different positions on the aromatic ring can be a significant impurity. If the route involves amination of a halogenated precursor, residual starting material may be present.[4]

Q2: What is the most effective and straightforward method for purifying this compound?

A2: Recrystallization is the most robust and widely used technique for purifying solid organic compounds like 2-Amino-5-methyl-3-nitrobenzoic acid.[1] This method leverages the difference in solubility between the target compound and its impurities in a chosen solvent at different temperatures.[1] For this specific molecule, ethanol or a mixed solvent system of ethanol and water are highly effective.[3][4]

Q3: How can I accurately assess the purity of my final product?

A3: A multi-faceted approach is recommended. High-Performance Liquid Chromatography (HPLC) is a highly sensitive method for detecting and quantifying impurities, where a pure sample should display a single major peak.[3] Additionally, determining the melting point is a classic technique; a sharp melting point close to the literature value (around 270°C with decomposition for similar compounds) indicates high purity.[5] Spectroscopic methods like NMR can also confirm structural integrity and the absence of proton signals from impurities.

Q4: Is 2-Amino-5-methyl-3-nitrobenzoic acid sensitive to particular conditions?

A4: Yes, compounds containing both nitroaromatic and amino functional groups can be sensitive to light and heat.[5] Photodegradation can lead to oxidation of the amino group and other complex reactions.[5] Therefore, it is crucial to protect solutions and the solid compound from direct light and elevated temperatures during storage and handling to prevent the formation of degradation products.[5]

Troubleshooting and Optimization Guide

This section addresses specific issues you may encounter during the purification process.

Q1: My final product is a brownish or dark yellow powder, not the expected light yellow crystals. What is the cause and how can I fix it?

A1: Discoloration is a common issue, often arising from colored impurities generated during synthesis or slight oxidation of the amino group.[3][4]

• Causality: Highly conjugated impurities or oxidation byproducts can be intensely colored, and even trace amounts can impact the product's appearance.

• Solution: Activated Charcoal Treatment. During recrystallization, after the crude product has been completely dissolved in the minimum amount of hot solvent, add a small amount (typically 1-2% w/w) of activated charcoal to the hot solution. The charcoal's high surface area allows it to adsorb the colored impurities.[3] Swirl the mixture for a few minutes and then perform a hot gravity filtration to remove the charcoal before allowing the solution to cool. This self-validating step ensures that only the purified, decolorized solution is carried forward for crystallization.

Q2: After recrystallization, my product yield is significantly lower than expected. What went wrong?

A2: Low yield is a frequent problem in recrystallization and can usually be traced back to one of two key parameters: solvent volume or cooling procedure.

• Causality: The principle of recrystallization relies on the compound being sparingly soluble at room temperature but highly soluble at elevated temperatures.[1] Using an excessive amount of hot solvent will keep a significant portion of your product dissolved in the mother liquor even after cooling, drastically reducing the recovered yield.[1]

• Troubleshooting Steps:

  • Minimize Solvent: Always use the minimum amount of hot solvent required to fully dissolve the crude solid. Add the solvent in small portions to the heated slurry until dissolution is just complete.[1]

  • Slow Cooling: Allow the hot, clear filtrate to cool slowly to room temperature. This promotes the formation of large, pure crystals and maximizes recovery.[1] Rapid cooling can trap impurities and lead to smaller crystals that are harder to filter.

  • Ice Bath Finish: Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize the precipitation of the product from the cold mother liquor.[1]

  • Solvent Choice: Ensure you are using an appropriate solvent. If the compound is too soluble at room temperature, you will inevitably have high losses. Refer to the solvent selection table below.

Q3: During cooling, my compound separated as an oil instead of forming crystals. How do I proceed?

A3: This phenomenon, known as "oiling out," occurs when the solution becomes supersaturated at a temperature above the compound's melting point in that specific solvent system.

• Causality: The dissolved solid comes out of solution as a liquid phase because the saturation point is reached at a temperature where it is thermodynamically more favorable to form a liquid than a solid crystal lattice.

• Solutions:

  • Re-heat and Dilute: Re-heat the mixture until the oil completely redissolves. Add a small, measured amount of additional hot solvent to decrease the saturation temperature.[3]

  • Induce Crystallization: Try scratching the inside of the flask at the surface of the solution with a glass rod. The microscopic scratches provide nucleation sites for crystal growth.[3]

  • Change Solvent System: If oiling out persists, the solvent is likely unsuitable. A mixed solvent system can be very effective. For polar compounds like this, using a good solvent (like ethanol) to dissolve the compound and then adding a poor solvent (like water) dropwise to the hot solution until it becomes slightly cloudy (the cloud point) is a reliable strategy.[3]

Q4: My HPLC analysis shows multiple unexpected peaks. What are the likely sources?

A4: Unexpected peaks can indicate impurities, degradation products, or analytical artifacts.

• Possible Causes & Solutions:

  • Sample Degradation: The compound may have degraded from exposure to light or heat. Prepare fresh samples and ensure they are protected from light.[5]

  • Contamination: The sample, solvent, or the HPLC system itself could be contaminated. Use high-purity HPLC-grade solvents and run a blank to check the system.[5]

  • Residual Starting Material: The initial synthesis may have been incomplete. Check the certificate of analysis of your crude material and consider if a more rigorous purification is needed.[5]

  • Analyte-Column Interaction: The compound might be interacting irreversibly with the stationary phase. Consider trying a different column chemistry (e.g., a different end-capping) or adjusting the mobile phase pH to alter the ionization state of your molecule.[5]

Data Presentation

Table 1: Solvent Selection for Recrystallization of 2-Amino-5-methyl-3-nitrobenzoic acid This table summarizes the suitability of common laboratory solvents for the recrystallization process, based on the properties of structurally similar compounds.[3]

Solvent	Solubility at Room Temp	Solubility at High Temp	Suitability & Comments
Ethanol	Sparingly soluble	Soluble	Excellent candidate. Demonstrates a significant increase in solubility with temperature, which is ideal for good recovery.[1][3]
Water	Very slightly soluble	Insoluble	Not suitable as a single solvent. Can be used as an anti-solvent in a mixed system with ethanol.[3]
Ethyl Acetate	Slightly soluble	Soluble	A possible alternative to ethanol, worth considering if ethanol proves problematic.[3]
Methanol	Soluble	Very Soluble	Generally too good a solvent at room temperature, which would lead to poor recovery yields.
Hexane	Insoluble	Insoluble	Unsuitable due to lack of solvating power for this polar molecule.

Visualizations and Workflows

A logical workflow is crucial for efficient and effective purification. The following diagrams illustrate key decision-making processes.

Caption: General workflow for purification and analysis.

Caption: Troubleshooting common recrystallization issues.

Experimental Protocols

Protocol 1: Recrystallization from Ethanol

This protocol is the standard and most recommended procedure for purifying 2-Amino-5-methyl-3-nitrobenzoic acid.

• Dissolution: Place the crude 2-Amino-5-methyl-3-nitrobenzoic acid in an Erlenmeyer flask. Add a minimal volume of ethanol to create a slurry.[1]

• Heating: Gently heat the mixture on a hot plate with continuous stirring. Add more hot ethanol in small portions until the solid just completely dissolves. It is critical to use the minimum amount of solvent to ensure a high recovery yield.[1]

• Decolorization (Optional): If the solution is darkly colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Swirl for 2-3 minutes.[3]

• Hot Filtration (Conditional): If charcoal was added or if insoluble impurities are visible, perform a hot gravity filtration using a pre-heated funnel and fluted filter paper into a clean, pre-heated flask.

• Crystallization: Cover the flask containing the clear filtrate with a watch glass and allow it to cool slowly to room temperature. Slow cooling is essential for forming large, pure crystals.[1]

• Maximize Precipitation: Once at room temperature, place the flask in an ice bath for at least 30 minutes.[1]

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.[1]

• Washing: Wash the collected crystals with a small amount of ice-cold ethanol to remove any residual mother liquor.[1]

• Drying: Dry the purified crystals under vacuum to remove all traces of solvent.

Protocol 2: Recrystallization using Ethanol/Water Mixed Solvent System

This method is particularly useful if the compound "oils out" in pure ethanol or if you want to fine-tune the crystallization process.

• Dissolution: In an Erlenmeyer flask, dissolve the crude product in the minimum amount of hot ethanol as described in Protocol 1.

• Addition of Anti-solvent: While the ethanol solution is still hot, slowly add hot water dropwise with continuous swirling until the solution just becomes faintly and persistently cloudy (turbid).[3] This indicates the solution is saturated.

• Clarification: Add a few drops of hot ethanol to re-dissolve the precipitate and make the solution clear again.

• Crystallization: Cover the flask and allow it to cool slowly to room temperature, followed by cooling in an ice bath as described in Protocol 1.

• Isolation, Washing, and Drying: Follow steps 7-9 from Protocol 1, using an ice-cold ethanol/water mixture for the washing step.

References

• Application Notes and Protocol for the Recrystallization of 2-Amino-5-nitrobenzoic Acid. Benchchem. 1

• Technical Support Center: Purification of 2-Amino-5-nitrobenzoic Acid. Benchchem. 3

• Application of 2-Amino-5-nitrobenzoic Acid in the Synthesis of Quinazolone Scaffolds. Benchchem. 6

• Technical Support Center: 2-Amino-5-nitrobenzoic acid Stability and Degradation. Benchchem. 5

• Technical Support Center: Synthesis of 2-Amino-5-nitrobenzoic Acid. Benchchem. 4

• 2-Amino-5-methyl-3-nitrobenzoic acid | 5465-34-9. Biosynth. 7

• 2-Methyl-3-nitrobenzoic acid – Chem-Impex. Chem-Impex International. 2

Sources

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• 2. chemimpex.com [chemimpex.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. biosynth.com [biosynth.com]

Technical Support Center: Synthesis of 2-Amino-5-methyl-3-nitrobenzoic Acid

Welcome to the technical support center for the synthesis of 2-Amino-5-methyl-3-nitrobenzoic acid (CAS No: 70343-14-5). This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of this synthesis. As a key intermediate in various pharmaceutical and materials science applications, achieving a high-purity, high-yield synthesis is critical. This document provides in-depth troubleshooting, frequently asked questions, and validated protocols based on established principles of organic chemistry.

Part 1: Troubleshooting Guide - Common Experimental Challenges

This section addresses the most frequent issues encountered during the synthesis of 2-Amino-5-methyl-3-nitrobenzoic acid, which is typically prepared via the electrophilic nitration of 2-Amino-5-methylbenzoic acid.

Issue 1: Low Reaction Yield

Question: My synthesis of 2-Amino-5-methyl-3-nitrobenzoic acid is resulting in a disappointingly low yield. What are the potential causes and how can I optimize the reaction?

Answer: Low yields are a common frustration and can typically be traced back to one of three areas: incomplete reaction, formation of side products, or loss during workup.

• Causality - Incomplete Reaction: The nitration of an aromatic ring is highly sensitive to temperature and reaction time. Insufficient thermal energy or a truncated reaction period will leave a significant amount of the starting material, 2-Amino-5-methylbenzoic acid, unreacted.

  • Solution: Monitor the reaction progress diligently using Thin-Layer Chromatography (TLC). If a significant amount of starting material is observed after the initially planned reaction time, consider extending the duration. A modest, controlled increase in temperature can also drive the reaction to completion, but must be balanced against the risk of side reactions.

• Causality - Side Reactions: The primary challenge in this synthesis is controlling regioselectivity. The starting material has three substituents with competing directing effects. This often leads to a mixture of constitutional isomers, primarily the undesired 4-nitro and 6-nitro products.[1]

  • Solution: Strict temperature control is paramount. The nitration should be carried out at low temperatures (typically 0-10 °C) to maximize the kinetic product (the desired 3-nitro isomer) and minimize the formation of thermodynamically favored byproducts.[2] A slow, dropwise addition of the nitrating agent into the substrate solution ensures that localized temperature spikes do not occur.[3]

• Causality - Product Loss During Workup: The product is precipitated by quenching the acidic reaction mixture in ice water. If the pH is not optimal or if an insufficient volume of water is used, a significant portion of the product may remain dissolved.

  • Solution: Ensure the reaction mixture is poured into a large volume of crushed ice to effectively dissipate heat and precipitate the product. After precipitation, carefully check the pH of the mother liquor. Adjusting the pH to be weakly acidic (around 3-4) can maximize the recovery of the carboxylic acid product.[4]

Issue 2: Poor Product Purity & Discoloration

Question: My final product is an off-color powder (brown or dark yellow) and my TLC/NMR analysis shows multiple unexpected signals. What are these impurities and how can I remove them?

Answer: Purity issues are almost always linked to the formation of regioisomers and oxidation byproducts. The amino group makes the aromatic ring highly activated and susceptible to oxidation by nitric acid.[5]

• Causality - Regioisomers: The amino group (-NH₂) is a strong ortho, para-director, while the carboxylic acid (-COOH) is a meta-director. This synergy favors nitration at the C3 position. However, the activating methyl (-CH₃) group (ortho, para-directing) and the amino group can also direct nitration to the C4 and C6 positions, resulting in a mixture of isomers that are often difficult to separate.[1][6]

  • Solution - Prevention: The most robust strategy to prevent isomer formation is to protect the highly activating amino group as an acetamide (-NHCOCH₃) before nitration. The N-acetyl group is still an ortho, para-director but is less activating and sterically bulkier, which significantly enhances selectivity for the desired C3 position. The acetyl group can be easily removed via acid or base hydrolysis after the nitration step.[5][7]

  • Solution - Purification: If isomers have already formed, purification can be challenging. Recrystallization is the primary method. A mixed solvent system, such as ethanol/water, is often effective.[1] Dissolve the crude product in a minimum amount of hot ethanol and add hot water dropwise until the solution becomes slightly turbid, then allow it to cool slowly. If recrystallization fails, column chromatography on silica gel may be necessary.

• Causality - Discoloration & Tar Formation: The appearance of a dark brown or black color, sometimes with tar-like substances, is a clear indicator of oxidation of the electron-rich aromatic ring by nitric acid.[5] This is exacerbated by elevated temperatures.

  • Solution: Maintain strict temperature control below 10 °C throughout the addition of the nitrating agent.[7] Using a pre-cooled nitrating mixture and ensuring efficient stirring can prevent localized overheating. For purification of a discolored product, treatment with activated charcoal during recrystallization can effectively adsorb many colored impurities.[1]

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the foundational synthetic route for 2-Amino-5-methyl-3-nitrobenzoic acid?

A1: The most direct and common laboratory-scale synthesis involves the single-step electrophilic aromatic substitution (nitration) of 2-Amino-5-methylbenzoic acid (5-methylanthranilic acid) using a nitrating mixture, typically a combination of concentrated nitric acid and concentrated sulfuric acid.[3][7]

Q2: Why is controlling the reaction temperature so critical in this nitration?

A2: Temperature control is crucial for two primary reasons. First, the nitration of activated aromatic rings is a highly exothermic reaction. Without efficient cooling, the temperature can rise uncontrollably, leading to a thermal runaway condition and a significant increase in the formation of dangerous and unwanted oxidation byproducts and di-nitrated compounds.[8] Second, selectivity between the desired 3-nitro isomer and other regioisomers is temperature-dependent. Lower temperatures favor the kinetically preferred product.

Q3: What are the primary safety concerns I should be aware of?

A3: The primary hazards are associated with the use of the nitrating mixture. Concentrated nitric and sulfuric acids are extremely corrosive and strong oxidizing agents. The reaction is highly exothermic and can generate toxic nitrogen oxide gases.[8] Always perform the reaction in a well-ventilated fume hood, wear appropriate personal protective equipment (PPE), including acid-resistant gloves, safety goggles, and a lab coat. Ensure an ice bath is readily available for emergency cooling.

Q4: How can I confirm the identity and purity of my final product?

A4: A combination of spectroscopic methods should be used. ¹H and ¹³C NMR spectroscopy will confirm the chemical structure by showing the expected shifts and coupling patterns for the aromatic protons and carbons.[9] Fourier-Transform Infrared (FTIR) spectroscopy can identify key functional groups, such as the N-H stretches of the amine, the O-H and C=O stretches of the carboxylic acid, and the N-O stretches of the nitro group.[9][10] Purity can be quantitatively assessed using High-Performance Liquid Chromatography (HPLC).

Part 3: Experimental Protocol & Data

Protocol: Nitration of 2-Amino-5-methylbenzoic Acid

This is a generalized procedure and may require optimization based on laboratory conditions and reagent purity. It is adapted from standard nitration protocols for similar substrates.[3][7]

• Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, dissolve 2-Amino-5-methylbenzoic acid (1.0 eq) in concentrated sulfuric acid at 0 °C. Stir until a clear solution is obtained.

• Preparation of Nitrating Agent: In a separate beaker, prepare the nitrating mixture by slowly adding concentrated nitric acid (1.1 eq) to concentrated sulfuric acid (2.0 vol relative to nitric acid) while cooling in an ice bath.

• Reaction: Cool the solution of the starting material to 0-5 °C using an ice-salt bath. Add the pre-cooled nitrating mixture dropwise from the dropping funnel over 30-60 minutes, ensuring the internal temperature does not exceed 10 °C.

• Stirring: After the addition is complete, allow the mixture to stir at 5-10 °C for an additional 1-2 hours. Monitor the reaction's progress via TLC.

• Workup: Carefully pour the reaction mixture onto a large amount of crushed ice with vigorous stirring. A yellow solid should precipitate.

• Isolation: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the filter cake thoroughly with cold deionized water until the washings are neutral to pH paper.

• Drying & Purification: Dry the crude product in a vacuum oven. For further purification, recrystallize from an ethanol/water solvent system.[1]

Data Presentation: Spectroscopic Profile

The following table summarizes the expected spectroscopic data for the characterization of 2-Amino-5-methyl-3-nitrobenzoic acid.

Spectroscopic Technique	Data Type	Expected Observation
¹H NMR (DMSO-d₆)	Chemical Shift (δ)	Aromatic protons, amine protons (broad), carboxylic acid proton (broad), methyl protons (singlet).
¹³C NMR (DMSO-d₆)	Chemical Shift (δ)	Signals for aromatic carbons, carboxylic carbon, and methyl carbon.
FTIR (ATR)	Wavenumber (cm⁻¹)	~3400-3200 (N-H), ~3300-2500 (O-H), ~1700 (C=O), ~1530 & ~1350 (N-O).[9][10]
Mass Spectrometry (EI)	m/z	Molecular Ion Peak [M]⁺ at ~196.16 g/mol .[10]

Part 4: Visualization of Key Processes

Reaction Pathway and Regioselectivity Challenge

The following diagram illustrates the desired reaction pathway for the synthesis of 2-Amino-5-methyl-3-nitrobenzoic acid and the formation of common regioisomeric impurities.

Caption: Systematic workflow for troubleshooting low yields.

References

• Google Patents. (2021). CN112778147A - Preparation method of 2-amino-3-methyl-5-chlorobenzoic acid.
• Patsnap. (n.d.). Preparation method of 2-amino-3-nitrobenzoic acid.

• PrepChem.com. (n.d.). Synthesis of A. 2-Amino-3-nitrobenzoic acid, methyl ester. Retrieved from [Link]

• Google Patents. (2014). CN103922948A - Preparation method of 2-amino-3-nitrobenzoic acid.

• Reddit. (2024). When 3-aminobenzoic acid reacts with HNO3/H2SO4 apparently it makes 5-amino-2,4-dinitrobenzoic acid. Can you help me understand why?. Retrieved from [Link]

• Organic Syntheses. (n.d.). Benzoic acid, m-nitro-, methyl ester. Retrieved from [Link]

• Google Patents. (2018). CN108129322B - Synthetic method of 2-nitro-3-methylbenzoic acid.

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• 10. biosynth.com [biosynth.com]

Technical Support Center: Nitration of 2-Amino-5-methylbenzoic Acid

Welcome to the technical support center for the nitration of 2-amino-5-methylbenzoic acid. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of this electrophilic aromatic substitution reaction. Direct nitration of this molecule is challenging due to the competing directing effects of the substituents and the high reactivity of the amino group, which can lead to a variety of side reactions. This document provides in-depth troubleshooting advice, preventative strategies, and validated protocols to help you achieve a successful synthesis with high yield and purity.

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address common issues encountered during the nitration of 2-amino-5-methylbenzoic acid, providing explanations grounded in reaction mechanisms and offering practical solutions.

Q1: My reaction mixture turned dark brown/black and is producing a tar-like substance. What is happening and how can I prevent it?

A1: This is a classic sign of oxidation of the amino group . The amino group (-NH₂) is highly activating and makes the aromatic ring electron-rich.[1] Nitric acid (HNO₃), especially in the presence of sulfuric acid (H₂SO₄), is a strong oxidizing agent.[2][3] At elevated or even moderate temperatures, the nitrating mixture will readily oxidize the amine, leading to the formation of complex, often polymeric, tarry byproducts instead of the desired nitro compound.[4] This significantly reduces your yield.

Root Cause Analysis & Prevention:

• Excessive Reactivity: The unprotected amino group is too susceptible to oxidation under strong acidic and oxidizing conditions.[2][3][5]

• Poor Temperature Control: The reaction is highly exothermic. A rapid increase in temperature dramatically accelerates the rate of oxidation side reactions.[6]

Preventative Measures:

• Protect the Amino Group: The most effective strategy is to temporarily protect the amino group by converting it into an amide (e.g., an acetamide) using acetic anhydride.[7][8][9] The resulting N-acetyl group (-NHCOCH₃) is still an ortho, para-director but is significantly less activating and far less prone to oxidation.[10] The protecting group can be easily removed later by acid or base hydrolysis.[8][9]

• Strict Temperature Control: Maintain a low reaction temperature, typically between 0°C and 10°C, throughout the addition of the nitrating agent.[6][11] Using an ice-salt bath is recommended for maintaining temperatures below 0°C.[6]

• Slow, Controlled Addition: Add the nitrating mixture dropwise with vigorous stirring. This prevents localized hot spots where oxidation can initiate.[6]

Q2: My TLC analysis shows multiple spots, indicating a mixture of products. What are the likely side products and why did they form?

A2: Observing multiple products is common in this reaction due to the complex interplay of the substituents on the aromatic ring. The likely side products are constitutional isomers (different positions of the nitro group), poly-nitrated products, and potentially decarboxylated species.

Analysis of Potential Side Products:

• Isomeric Impurities: The 2-amino-5-methylbenzoic acid molecule has three directing groups:

  • -NH₂ (Amino): A strongly activating, ortho, para-director.[1]

  • -CH₃ (Methyl): A moderately activating, ortho, para-director.[8]

  • -COOH (Carboxylic Acid): A deactivating, meta-director.[11] The combined effect of the -NH₂ and -CH₃ groups strongly directs the incoming nitro group to the positions ortho and para to them. However, under the strongly acidic conditions of nitration, the amino group can be protonated to form the anilinium ion (-NH₃⁺).[4][12] This protonated group is strongly deactivating and a meta-director, which can lead to the formation of undesired isomers.[4][7][12]

• Poly-nitration: The presence of two activating groups (-NH₂ and -CH₃) makes the ring highly susceptible to electrophilic attack. If the reaction conditions (temperature, reaction time, or concentration of nitrating agent) are too harsh, a second nitro group can be added to the ring, resulting in dinitro- products.

• Decarboxylation: While less common under typical nitration conditions, aromatic carboxylic acids can undergo decarboxylation (loss of CO₂) at high temperatures or under specific catalytic conditions, which could lead to nitrated cresol derivatives.[13][14]

Troubleshooting & Optimization:

• Protect the Amino Group: As mentioned in A1, acetylation is the key. An acetamido group (-NHCOCH₃) provides more predictable regioselectivity and deactivates the ring enough to prevent most poly-nitration.[8][15]

• Control Stoichiometry: Use a carefully measured amount of the nitrating agent (typically close to 1.05-1.1 equivalents) to minimize the risk of poly-nitration.

• Maintain Low Temperature: Keeping the temperature low (0-10°C) not only prevents oxidation but also helps control the reaction rate, favoring mono-nitration.[11]

Q3: My yield is very low, even though I avoided forming tarry byproducts. What are other potential causes for poor yield?

A3: Low yields can result from several factors beyond oxidation, including incomplete reaction, product loss during workup, or competing side reactions that are not visually obvious.

Potential Causes and Solutions:

Problem	Root Cause	Recommended Solution
Incomplete Reaction	The reaction time may be too short, or the temperature might be too low, leading to a slow reaction rate.	Monitor the reaction progress using Thin Layer Chromatography (TLC). Continue the reaction until the starting material spot is no longer visible. If the reaction is clean but slow, a slight increase in temperature (e.g., from 0°C to 5-10°C) or extended reaction time may be necessary.
Product Loss During Workup	The nitrated product has some solubility in the acidic aqueous workup solution or the recrystallization solvent.	When quenching the reaction on ice, ensure sufficient ice is used to keep the temperature low and fully precipitate the product. For recrystallization, use a minimal amount of hot solvent to dissolve the crude solid and cool the solution slowly, followed by chilling in an ice bath to maximize crystal recovery.[16]
Formation of Anilinium Ion	If nitrating the unprotected amine, a significant portion of the starting material exists as the protonated, deactivated anilinium ion, which reacts very slowly or not at all.[17]	The definitive solution is to protect the amino group via acetylation before nitration. This prevents the formation of the highly deactivated anilinium salt.[7][10]

Recommended Synthetic Workflow: A Three-Step Approach

Direct nitration is problematic. A controlled, high-yield synthesis involves a three-step process: Protection → Nitration → Deprotection .

Experimental Protocols

Protocol 1: Protection of Amino Group (Acetylation)

This procedure converts the highly reactive amino group into a more stable acetamide.

• Setup: In a 250 mL round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 2-amino-5-methylbenzoic acid (10.0 g).

• Dissolution: Add 40 mL of glacial acetic acid and stir. Gentle warming may be necessary to fully dissolve the starting material.

• Reagent Addition: Slowly add 1.2 equivalents of acetic anhydride to the solution.

• Reaction: Heat the mixture to a gentle reflux and maintain for 1 hour.

• Isolation: Allow the mixture to cool to room temperature. Pour the reaction mixture into 250 mL of ice-cold water while stirring vigorously.

• Purification: Collect the white precipitate by vacuum filtration, wash thoroughly with cold water, and dry. The product, 2-acetamido-5-methylbenzoic acid, can be recrystallized from an ethanol/water mixture if necessary.

Protocol 2: Nitration of Protected Intermediate

This protocol must be performed in a fume hood with appropriate personal protective equipment. The acids are highly corrosive.

• Setup: Place the dried 2-acetamido-5-methylbenzoic acid (e.g., 9.0 g) into a 250 mL flask.

• Acid Dissolution: In a separate beaker, carefully add 20 mL of concentrated sulfuric acid. Cool this beaker in an ice-salt bath to below 0°C. Slowly add the acetamido compound to the cold sulfuric acid with stirring.

• Prepare Nitrating Mixture: In another flask, prepare the nitrating mixture by adding 3.0 mL of concentrated nitric acid to 6.0 mL of concentrated sulfuric acid. Keep this mixture cooled in an ice bath.

• Reaction: Slowly, and dropwise, add the pre-cooled nitrating mixture to the dissolved acetamido compound. Use a thermometer to ensure the internal temperature of the reaction does not exceed 10°C .

• Stirring: After the addition is complete, allow the mixture to stir in the cold bath for an additional 1-2 hours. Monitor by TLC.

• Quenching: Carefully pour the reaction mixture onto a large volume (e.g., 400 g) of crushed ice with vigorous stirring. A solid precipitate should form.

• Isolation: Collect the solid product by vacuum filtration and wash with plenty of ice-cold water until the washings are neutral to pH paper.

Protocol 3: Deprotection (Hydrolysis)

This step removes the acetyl protecting group to yield the final product.

• Setup: Place the crude, moist nitrated intermediate into a round-bottom flask.

• Hydrolysis: Add a sufficient amount of 10% aqueous sodium hydroxide solution to dissolve the solid. Heat the mixture to reflux for 1.5-2 hours. The reaction is complete when the solid has fully dissolved, indicating hydrolysis of the amide.

• Precipitation: Cool the resulting solution in an ice bath. Slowly acidify the cold solution by the dropwise addition of concentrated hydrochloric acid until the pH is approximately 3-4.

• Isolation: Collect the precipitated final product by vacuum filtration, wash with cold water, and dry.

Mechanistic Insights: Visualizing Key Pathways

Understanding the underlying mechanisms is crucial for effective troubleshooting.

References

• Study.com. (n.d.). In order to carry out nitration of aromatic primary amines, it is necessary to protect the amino...
• Allen. (n.d.). Amino (-NH2) group is susceptible to oxidation by HNO3, therefore, nitration is done in the presence of :.
• Dadras, A., et al. (2020). Recent Advances in Decarboxylative Nitration of Carboxylic Acids. Chemical Review and Letters.
• RSC Education. (n.d.). Regioselectivity in the Nitration of Acylanilines by Electrophilic Aromatic Substitution.
• Infinity Learn. (n.d.). Amino (–NH2) group is susceptible to oxidation by HNO3, therefore, nitration is done in the presence of.
• Buncel, E., et al. (2002). Steric and electronic effects on the mechanism of nucleophilic substitution (SNAr) reactions... Journal of the Chemical Society, Perkin Transactions 2.
• BenchChem. (2025). Application Notes and Protocols for the Nitration of 2-Aminobenzoic Acid.
• IJRAR. (2016). Analysis of Electrophilic Aromatic Substitution in Aromatic Nitration, Aromatic Halogenation – An Analysis. International Journal of Research and Analytical Reviews.
• Ashenhurst, J. (2018). Protecting Groups for Amines: Carbamates. Master Organic Chemistry.
• Chemistry Stack Exchange. (2019). Nitration of aniline.
• Ischiropoulos, H., et al. (n.d.). Detection and Characterization of In Vivo Nitration and Oxidation of Tryptophan Residues in Proteins. PMC - NIH.
• ACS Publications. (2023). 5-Chloro-8-nitro-1-naphthoyl (NNap): A Selective Protective Group for Amines and Amino Acids. Organic Letters.
• ResearchGate. (n.d.). Decarboxylative nitration of aromatic carboxylic acids.
• Reddit. (2024). When 3-aminobenzoic acid reacts with HNO3/H2SO4 apparently it makes 5-amino-2,4-dinitrobenzoic acid. Can you help me understand why?
• Google Patents. (n.d.). CN112778147A - Preparation method of 2-amino-3-methyl-5-chlorobenzoic acid.
• The Organic Chemistry Tutor. (2020). Protecting Groups for Amines. YouTube.
• LibreTexts Chemistry. (2021). 23.13: Protection of Amino Groups in Synthesis.
• BenchChem. (2025). Technical Support Center: Synthesis of 2-Amino-5-nitrobenzoic Acid.
• BenchChem. (2025). Managing temperature control in 2-Amino-5-nitrobenzoic acid nitration.
• NIH. (n.d.).
• RSC Publishing. (n.d.). Substituent effects of positive poles in aromatic substitution. Part VI. The nitration of substituted anilinium ions...Journal of the Chemical Society B: Physical Organic.
• BenchChem. (2025). Technical Support Center: Nitration of Methyl Aminobenzoate.
• An Electrophilic Aromatic Substitution: The nitration of methyl benzo
• Khan Academy. (n.d.). Nitration of Aniline.
• Ashenhurst, J. (2018). Reduction of Nitro Groups, The Baeyer-Villiger, and Protection of Amines. Master Organic Chemistry.
• RSC Publishing. (n.d.). Protodecarboxylation of benzoic acids under radical conditions.
• MDPI. (n.d.). Synthesis of Nitroarenes by Oxidation of Aryl Amines.
• ACS Publications. (1996). Decarboxylation and Coupling Reactions of Aromatic Acids under Coal-Liquefaction Conditions.
• ResearchGate. (n.d.). Improvement of the Nitration Process in 2-Amino-5-chloro-4-methylbenzenesulfonic Acid Synthesis.
• Stevens, E. (2019).
• BenchChem. (2025). Application Notes and Protocols for the Nitration of 2-Amino-6-methylbenzoic Acid.
• Chemistry Steps. (n.d.). Reactions of Aniline.
• Ashenhurst, J. (2018). Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution. Master Organic Chemistry.
• ResearchGate. (2025). Recent Advancements on Nitration of Anilines Utilizing Diverse Nitrating Agents.
• Anasazi Instruments. (n.d.).
• News Zone. (n.d.).
• Truman State University. (n.d.).
• Web Pages. (n.d.). 7.

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Technical Support Center: Optimization of Reaction Conditions for 2-Amino-5-methyl-3-nitrobenzoic Acid

Welcome to the technical support center for the synthesis of 2-Amino-5-methyl-3-nitrobenzoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions (FAQs) to ensure successful and optimized synthesis of this important chemical intermediate.

Overview of Synthesis

The primary and most direct synthetic route to 2-Amino-5-methyl-3-nitrobenzoic acid involves the electrophilic nitration of 2-Amino-5-methylbenzoic acid. This reaction is a classic example of electrophilic aromatic substitution, where the nitronium ion (NO₂⁺), generated in situ from nitric acid and a strong acid catalyst (typically sulfuric acid), is introduced onto the aromatic ring. The regioselectivity of this reaction is governed by the directing effects of the existing substituents: the activating amino (-NH₂) and methyl (-CH₃) groups, and the deactivating carboxylic acid (-COOH) group.

Frequently Asked Questions (FAQs)

Q1: What is the most common starting material for the synthesis of 2-Amino-5-methyl-3-nitrobenzoic acid?

The most direct precursor is 2-Amino-5-methylbenzoic acid. An alternative, though less direct route, could involve the nitration of m-toluic acid, followed by subsequent functional group manipulations.[1]

Q2: What is the role of sulfuric acid in the nitration reaction?

Sulfuric acid serves two primary purposes. First, it acts as a catalyst by protonating nitric acid, which facilitates the formation of the highly electrophilic nitronium ion (NO₂⁺).[2] Secondly, it acts as a dehydrating agent, sequestering the water molecule formed during the generation of the nitronium ion, which could otherwise inhibit the reaction.[3]

Q3: What are the expected major and minor isomeric byproducts?

The directing effects of the substituents on the starting material, 2-Amino-5-methylbenzoic acid, will influence the position of the incoming nitro group. The amino group is a strong ortho-, para-director, the methyl group is a weaker ortho-, para-director, and the carboxylic acid group is a meta-director. Due to the strong activating and directing effect of the amino group, nitration is expected to occur ortho or para to it. Given the positions of the other substituents, the primary byproduct is likely to be 2-Amino-5-methyl-x-nitrobenzoic acid, where 'x' represents other possible positions on the ring. Careful control of reaction conditions is crucial to maximize the yield of the desired 3-nitro isomer.

Q4: How can I monitor the progress of the reaction?

Thin Layer Chromatography (TLC) is an effective technique for monitoring the reaction's progress.[4] A suitable solvent system should be chosen to achieve good separation between the starting material, the desired product, and any potential byproducts. By spotting the reaction mixture alongside the starting material standard, one can observe the consumption of the reactant and the formation of the product over time.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Yield	1. Incomplete reaction: The reaction may not have proceeded to completion due to insufficient reaction time or temperature. 2. Improper temperature control: If the temperature is too low, the reaction rate will be very slow.[5] 3. Suboptimal nitrating agent: The concentration of the nitrating mixture may be too low. 4. Product loss during workup: Significant product may be lost during extraction, washing, or precipitation steps.	1. Increase reaction time or temperature: Cautiously increase the reaction time or temperature while monitoring with TLC. Be aware that higher temperatures can lead to more side products.[4] 2. Optimize temperature: Ensure the reaction is maintained within the optimal temperature range. 3. Use a stronger nitrating agent: Consider using fuming nitric acid or increasing the proportion of sulfuric acid to generate a higher concentration of the nitronium ion.[4] 4. Optimize workup: Carefully control the pH during precipitation and use an appropriate extraction solvent.
Formation of Multiple Products (Poor Regioselectivity)	1. Conflicting directing effects of substituents: The amino, methyl, and carboxylic acid groups have competing directing effects. 2. Reaction temperature is too high: Higher temperatures can reduce the selectivity of the reaction, leading to a mixture of isomers.[5][6]	1. Leverage steric hindrance and electronic effects: Fine-tune the reaction conditions (e.g., temperature, solvent) to favor the desired isomer. 2. Maintain low temperatures: Running the reaction at 0°C or even lower can significantly improve selectivity.[4][6]
Product is Dark or Oily	1. Dinitration: If the reaction temperature is too high or the concentration of the nitrating agent is excessive, dinitration can occur, often resulting in yellow, oily products.[5] 2. Oxidation/Decomposition: The starting material or product may have oxidized or decomposed, leading to the formation of colored impurities.	1. Strict temperature control: Maintain a low reaction temperature (e.g., 0-5°C) and add the nitrating agent slowly and dropwise.[7] 2. Purification: Use activated charcoal during recrystallization to remove colored impurities.[8] Performing the reaction under an inert atmosphere can also minimize oxidation.
Difficulty in Product Purification	1. Inappropriate recrystallization solvent: The chosen solvent may be too good or too poor, leading to low recovery. 2. Presence of persistent impurities: Some isomeric byproducts may have similar solubility profiles to the desired product, making separation by recrystallization difficult.	1. Solvent screening: Test a range of solvents or solvent mixtures to find the optimal system for recrystallization. Ethanol or ethanol/water mixtures are often good starting points for such compounds.[8] 2. Chromatography: If recrystallization is ineffective, column chromatography may be necessary to separate the desired product from persistent impurities.

Experimental Protocols

Protocol 1: Optimized Nitration of 2-Amino-5-methylbenzoic Acid

This protocol describes a general procedure for the nitration of 2-Amino-5-methylbenzoic acid.

Materials:

• 2-Amino-5-methylbenzoic acid

• Concentrated Sulfuric Acid (98%)

• Concentrated Nitric Acid (70%)

• Crushed Ice

• Deionized Water

• Sodium Bicarbonate (for neutralization)

• Suitable solvent for extraction (e.g., Ethyl Acetate)

• Anhydrous Magnesium Sulfate or Sodium Sulfate (for drying)

Procedure:

• Dissolution: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, carefully add 2-Amino-5-methylbenzoic acid to concentrated sulfuric acid while cooling the flask in an ice-salt bath to maintain a temperature of 0-5°C. Stir until the starting material is completely dissolved.

• Preparation of Nitrating Mixture: In a separate beaker, prepare the nitrating mixture by slowly adding concentrated nitric acid to an equal volume of concentrated sulfuric acid. Keep this mixture cool in an ice bath.

• Nitration: Slowly add the cold nitrating mixture dropwise to the solution of 2-Amino-5-methylbenzoic acid over a period of 30-60 minutes. Ensure the temperature of the reaction mixture does not exceed 10°C.[6] Vigorous stirring is essential during this addition.

• Reaction Monitoring: After the addition is complete, continue to stir the reaction mixture at 0-5°C. Monitor the reaction progress by TLC until the starting material is consumed.

• Workup: Carefully pour the reaction mixture onto a large amount of crushed ice with vigorous stirring. The crude product will precipitate out of the solution.

• Isolation: Collect the precipitated solid by vacuum filtration and wash it thoroughly with cold deionized water until the washings are neutral to pH paper.

• Purification: The crude product can be purified by recrystallization from a suitable solvent, such as an ethanol/water mixture.[8] If the product is discolored, activated charcoal can be used during recrystallization.[8]

Visualizing the Process

Reaction Pathway

Caption: Electrophilic nitration of 2-Amino-5-methylbenzoic acid.

Troubleshooting Workflow

Caption: A workflow for troubleshooting common synthesis issues.

References

• CN112778147A. (2021). Preparation method of 2-amino-3-methyl-5-chlorobenzoic acid. Google Patents.

• PrepChem.com. (n.d.). Synthesis of A. 2-Amino-3-nitrobenzoic acid, methyl ester. Retrieved from [Link]

• Chemistry Stack Exchange. (2016). Questions regarding electrophilic nitration of aromatics: Reagents, Procedures, and Safety?. Retrieved from [Link]

• CN103922948A. (2014). Preparation method of 2-amino-3-nitrobenzoic acid. Google Patents.

• Organic Chemistry Tutor. (2019). nitration of aromatic compounds. YouTube. Retrieved from [Link]

• Master Organic Chemistry. (2018). Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution. Retrieved from [Link]

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• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Scale-Up Synthesis of 2-Amino-5-methyl-3-nitrobenzoic Acid

Welcome to the Technical Support Center for the scale-up synthesis of 2-Amino-5-methyl-3-nitrobenzoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions (FAQs) to ensure a safe, efficient, and scalable process. As Senior Application Scientists, we have compiled this information based on established protocols and field-proven insights to address the common challenges encountered during the transition from laboratory to pilot or industrial-scale production.

I. Frequently Asked Questions (FAQs)

Q1: What is the most common and industrially viable synthetic route for 2-Amino-5-methyl-3-nitrobenzoic acid?

A1: The most prevalent synthesis route is the direct nitration of 2-amino-5-methylbenzoic acid using a mixed acid system, typically a combination of concentrated nitric acid and sulfuric acid.[1] This method is favored for its use of readily available and cost-effective reagents.[1] The amino and methyl groups on the aromatic ring are ortho-, para-directing, while the carboxylic acid group is meta-directing. This substitution pattern favors the introduction of the nitro group at the 3-position.

Q2: What are the primary safety concerns when scaling up this nitration reaction?

A2: The scale-up of nitration reactions presents significant safety hazards that must be meticulously managed.[2] The primary concerns include:

• Thermal Runaway: Nitration is a highly exothermic reaction.[3] Inadequate temperature control on a larger scale can lead to a rapid, uncontrolled increase in temperature and pressure, potentially resulting in reactor failure or explosion.[4][5]

• Use of Corrosive and Strong Oxidizing Agents: Concentrated nitric acid and sulfuric acid are highly corrosive and powerful oxidizing agents.[6][7] They require careful handling, appropriate personal protective equipment (PPE), and acid-resistant equipment to prevent severe burns and violent reactions.[6]

• Toxic Fumes: The reaction can generate toxic nitrogen dioxide (NO₂) fumes, which are harmful upon inhalation and can cause respiratory irritation.[6]

• Explosion Hazards: Nitric acid can react violently with organic compounds, and the nitro-containing product itself can be energetic, posing an explosion risk if not handled correctly.[2]

Q3: What are the typical impurities encountered, and how can they be minimized?

A3: During the synthesis of 2-Amino-5-methyl-3-nitrobenzoic acid, several impurities can form. These include:

• Regioisomers: The formation of other nitro-isomers is a possibility. Careful control of reaction temperature is crucial to enhance the selectivity for the desired 3-nitro isomer.

• Over-nitration Products: Dinitro-substituted byproducts can be formed if the reaction conditions are too harsh (e.g., high temperature, excess nitrating agent).[1]

• Oxidation Byproducts: The presence of a strong oxidizing agent like nitric acid can lead to the oxidation of the starting material or product, especially the amino group.[8] Protecting the amino group via acetylation before nitration is a strategy to prevent this, though it adds extra steps to the synthesis.[9]

• Unreacted Starting Material: Incomplete reaction will leave residual 2-amino-5-methylbenzoic acid.

To minimize these impurities, strict control over reaction parameters such as temperature, addition rate of the nitrating agent, and stoichiometry is essential.

Q4: How can the crude 2-Amino-5-methyl-3-nitrobenzoic acid be purified at scale?

A4: Recrystallization is the most common and effective method for purifying the crude product. A mixed solvent system, such as ethanol and water, is often employed.[10] The crude product is dissolved in a minimal amount of hot ethanol, and then hot water is added dropwise until the solution becomes slightly turbid.[10] Slow cooling allows for the formation of pure crystals, which can then be isolated by filtration. For colored impurities, treatment with activated charcoal in the hot solution before filtration can be effective.[10]

Q5: What analytical methods are recommended for in-process control and final product quality assessment?

A5: High-Performance Liquid Chromatography (HPLC) with UV detection is a robust and sensitive method for monitoring the reaction progress and assessing the purity of the final product.[11] A reverse-phase C18 column is typically used with a mobile phase consisting of a mixture of an aqueous buffer (e.g., water with 0.1% trifluoroacetic acid) and an organic solvent (e.g., acetonitrile).[11] This technique can effectively separate the desired product from starting materials and impurities, allowing for accurate quantification.[12]

II. Troubleshooting Guide

This section addresses specific issues that may arise during the scale-up synthesis of 2-Amino-5-methyl-3-nitrobenzoic acid.

Issue 1: Uncontrolled Exotherm and Temperature Spikes

Question: During the addition of the nitrating mixture, the internal temperature of the reactor is rising rapidly and is difficult to control. What should I do, and what are the potential causes?

Answer:

Immediate Action:

• Stop the addition of the nitrating agent immediately.

• Ensure the reactor's cooling system is operating at maximum capacity.

• If the temperature continues to rise uncontrollably, prepare for an emergency quench by cautiously adding the reaction mixture to a large volume of ice and water. Caution: This should be a last resort as the dilution of concentrated sulfuric acid is highly exothermic.[4]

• Alert your supervisor and adhere to all established laboratory and facility emergency protocols.[4]

Potential Causes and Preventative Measures:

Cause	Preventative Measure
Inadequate Cooling	Ensure the cooling system is appropriately sized for the scale of the reaction and can effectively dissipate the heat generated. Use a suitable cooling medium (e.g., a chiller unit).
Rapid Addition of Nitrating Agent	Add the nitrating agent slowly and dropwise, with continuous monitoring of the internal temperature.[4] The addition rate should be adjusted to maintain the desired temperature range.
Poor Agitation	Inefficient stirring can create localized "hot spots."[4] Ensure vigorous and consistent agitation throughout the reaction to maintain a homogenous mixture and facilitate heat transfer.
Incorrect Reagent Concentration or Ratio	Use the correct concentrations of nitric and sulfuric acids as specified in the protocol. Deviations can significantly impact the reaction's exothermicity.

Issue 2: Low Yield of 2-Amino-5-methyl-3-nitrobenzoic Acid

Question: My final isolated yield is significantly lower than expected. What are the likely reasons and how can I improve it?

Answer:

Low yields can result from several factors throughout the synthesis and work-up process.

Potential Causes and Solutions:

Cause	Solution
Incomplete Reaction	Monitor the reaction to completion using an appropriate analytical technique like HPLC or TLC. If the reaction has stalled, consider extending the reaction time or slightly increasing the temperature, while carefully monitoring for any excessive exotherm.
Suboptimal Reaction Temperature	Nitration reactions are highly temperature-dependent. A temperature that is too low may result in a slow or incomplete reaction, while a temperature that is too high can lead to the formation of side products.[4] Determine and maintain the optimal temperature range for the reaction.
Formation of Side Products	As discussed in the FAQs, the formation of regioisomers and over-nitrated products can reduce the yield of the desired product. Optimize the reaction conditions (temperature, stoichiometry) to maximize selectivity.
Product Loss During Work-up and Purification	Significant product loss can occur during the quenching, precipitation, and recrystallization steps. Optimize the pH for precipitation and use a minimal amount of hot solvent during recrystallization to maximize recovery.[13]

Issue 3: Formation of a Tar-Like Substance During Reaction or Work-up

Question: A dark, tarry material has formed in my reaction vessel. What is causing this and can the product be salvaged?

Answer:

The formation of tar is often an indication of decomposition or unwanted side reactions, which can be caused by excessive temperatures or localized hot spots.

Potential Causes and Solutions:

Cause	Solution
Excessive Reaction Temperature	Strict temperature control is paramount. The use of an appropriate cooling system and slow addition of reagents is crucial to prevent overheating, which can lead to the decomposition of the starting material or product.
Oxidative Side Reactions	The strong oxidizing nature of nitric acid can lead to the formation of colored, polymeric byproducts, especially at elevated temperatures. Maintaining a low reaction temperature can help minimize these side reactions.

Salvaging the Product: If a significant amount of tar has formed, isolating the desired product can be challenging. It may be possible to dissolve the reaction mixture in a suitable solvent and attempt to precipitate the product by adding an anti-solvent. Further purification by column chromatography may be necessary, but this is often not practical or economical at a larger scale. The focus should be on preventing tar formation in subsequent batches by optimizing the reaction conditions.

III. Experimental Protocols

A. Scale-Up Synthesis of 2-Amino-5-methyl-3-nitrobenzoic Acid

Safety Precautions: This procedure involves the use of highly corrosive and reactive acids. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, a face shield, and a lab coat.[6][7] Have an emergency shower and eyewash station readily accessible.[6]

Materials:

• 2-amino-5-methylbenzoic acid

• Concentrated Sulfuric Acid (98%)

• Concentrated Nitric Acid (70%)

• Ice

• Ethanol

• Water

Procedure:

• Preparation of the Starting Material Solution: In a reactor equipped with a mechanical stirrer, thermometer, and a dropping funnel, and cooled with an appropriate cooling bath, slowly add 2-amino-5-methylbenzoic acid to concentrated sulfuric acid while maintaining the temperature below 10°C. Stir until all the solid has dissolved.

• Preparation of the Nitrating Mixture: In a separate vessel, carefully and slowly add concentrated nitric acid to concentrated sulfuric acid while cooling in an ice bath.

• Nitration Reaction: Cool the solution of 2-amino-5-methylbenzoic acid in sulfuric acid to 0-5°C. Slowly add the pre-cooled nitrating mixture dropwise via the dropping funnel, ensuring the internal temperature does not exceed 10°C. The addition rate should be carefully controlled to manage the exotherm.

• Reaction Monitoring: After the addition is complete, continue to stir the reaction mixture at 0-5°C for an additional 1-2 hours. Monitor the progress of the reaction by HPLC or TLC.

• Work-up: Once the reaction is complete, carefully pour the reaction mixture onto a large amount of crushed ice with vigorous stirring. The product will precipitate as a solid.

• Isolation: Collect the precipitated solid by vacuum filtration and wash it thoroughly with cold water until the washings are neutral to pH paper.

• Drying: Dry the crude product in a vacuum oven at a suitable temperature (e.g., 60-70°C).

B. Purification by Recrystallization

• Dissolution: In a suitable flask, add the crude 2-Amino-5-methyl-3-nitrobenzoic acid. Add a minimal amount of ethanol and heat the mixture gently to dissolve the solid.

• Decolorization (if necessary): If the solution is highly colored, add a small amount of activated charcoal and heat for a short period. Perform a hot gravity filtration to remove the charcoal.[10]

• Crystallization: To the hot ethanol solution, slowly add hot water dropwise until the solution becomes persistently cloudy.[10]

• Cooling: Allow the solution to cool slowly to room temperature, and then place it in an ice bath to maximize crystal formation.

• Isolation and Drying: Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol/water mixture, and dry in a vacuum oven.

IV. Visualizations

Experimental Workflow

Caption: Workflow for the synthesis and purification of 2-Amino-5-methyl-3-nitrobenzoic acid.

Troubleshooting Logic

Caption: Troubleshooting logic for addressing low yield or impurity issues.

V. References

• YouTube. (2024). Nitration reaction safety. Retrieved from [Link]

• Beilstein Journals. (n.d.). Continuous-flow-enabled intensification in nitration processes: a review of technological developments and practical applications over the past decade. Retrieved from [Link]

• PMC - NIH. (2014). Continuous flow nitration in miniaturized devices. Retrieved from [Link]

• University of California, Santa Barbara. (n.d.). Nitric Acid Safety. Retrieved from [Link]

• AIChE. (2014). Advantages and Limitations of a Nitration Reaction Performed in Batch vs. Continuous Mode. Retrieved from [Link]

• Royal Society of Chemistry. (2022). CHAPTER 12: Nitration Reactions. Retrieved from [Link]

• ACS Publications. (2020). Optimization and Scale-Up of the Continuous Flow Acetylation and Nitration of 4-Fluoro-2-methoxyaniline to Prepare a Key Building Block of Osimertinib. Retrieved from [Link]

• ResearchGate. (2025). Scale-up and safety of toluene nitration in a meso-scale flow reactor. Retrieved from [Link]

• Google Patents. (n.d.). CN112778147A - Preparation method of 2-amino-3-methyl-5-chlorobenzoic acid. Retrieved from

• ACS Publications. (2009). Facile, Fast and Safe Process Development of Nitration and Bromination Reactions Using Continuous Flow Reactors. Retrieved from [Link]

• Patsnap. (n.d.). Preparation method of 2-amino-3-nitrobenzoic acid. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of A. 2-Amino-3-nitrobenzoic acid, methyl ester. Retrieved from [Link]

• ResearchGate. (n.d.). Improvement of the Nitration Process in 2-Amino-5-chloro-4-methylbenzenesulfonic Acid Synthesis. Retrieved from [Link]

• Google Patents. (n.d.). CN108129322B - Synthetic method of 2-nitro-3-methylbenzoic acid. Retrieved from

• Google Patents. (n.d.). CN103922948A - Preparation method of 2-amino-3-nitrobenzoic acid. Retrieved from

• Organic Syntheses. (n.d.). m-NITROBENZOIC ACID. Retrieved from [Link]

• Organic Syntheses. (n.d.). Benzoic acid, m-nitro-, methyl ester. Retrieved from [Link]

• PMC - NIH. (n.d.). Analytical method development and dermal absorption of 2-amino-5-nitrophenol (2A5NP), a hair dye ingredient under oxidative condition. Retrieved from [Link]

• Patsnap. (n.d.). Method for preparing 2-amino-5-chloro-3-methylbenzoic acid. Retrieved from [Link]

Sources

• 1. BJOC - Continuous-flow-enabled intensification in nitration processes: a review of technological developments and practical applications over the past decade [beilstein-journals.org]
• 2. Advantages and Limitations of a Nitration Reaction Performed in Batch vs. Continuous Mode. | AIChE [proceedings.aiche.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. books.rsc.org [books.rsc.org]
• 6. m.youtube.com [m.youtube.com]
• 7. ehs.washington.edu [ehs.washington.edu]
• 8. Continuous flow nitration in miniaturized devices - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Analytical method development and dermal absorption of 2-amino-5-nitrophenol (2A5NP), a hair dye ingredient under oxidative condition - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting HPLC Analysis of 2-Amino-5-methyl-3-nitrobenzoic Acid

Welcome to the technical support center for the HPLC analysis of 2-Amino-5-methyl-3-nitrobenzoic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve common challenges encountered during the chromatographic analysis of this compound. Here, we synthesize technical expertise with practical, field-proven insights to ensure the integrity and reliability of your analytical results.

Understanding the Analyte: 2-Amino-5-methyl-3-nitrobenzoic Acid

Before delving into troubleshooting, it's crucial to understand the physicochemical properties of 2-Amino-5-methyl-3-nitrobenzoic acid. Its structure, featuring a carboxylic acid group, an amino group, and a nitro group on a benzene ring, dictates its behavior in a reversed-phase HPLC system.

• Ionizable Groups: The carboxylic acid group is acidic, while the amino group is basic. This means the overall charge of the molecule is highly dependent on the pH of the mobile phase. This pH-dependent ionization is a critical factor in controlling retention time and peak shape.

• Hydrophobicity: The presence of the methyl group and the benzene ring gives the molecule a degree of hydrophobicity, making it suitable for reversed-phase chromatography.

• UV Absorbance: The aromatic ring and nitro group are chromophores, allowing for detection using a UV-Vis or photodiode array (PDA) detector.

FAQs and Troubleshooting Guides

This section is structured in a question-and-answer format to directly address specific issues you may encounter.

Issue 1: My peak for 2-Amino-5-methyl-3-nitrobenzoic acid is tailing or fronting.

Peak asymmetry is a common problem that can compromise the accuracy of integration and quantification.

Q: What causes peak tailing for my analyte?

A: Peak tailing, where the latter half of the peak is drawn out, is often due to secondary interactions between the analyte and the stationary phase. For 2-Amino-5-methyl-3-nitrobenzoic acid, the primary culprits are interactions of the basic amino group with acidic silanol groups on the silica-based column packing material. At a mid-range pH, these silanols can be deprotonated and negatively charged, leading to strong, undesirable ionic interactions with the protonated amino group of the analyte.

Troubleshooting Steps:

• Mobile Phase pH Adjustment: The most effective way to mitigate this is to control the ionization of the silanol groups.

  • Lowering the pH: By lowering the mobile phase pH to between 2.5 and 3.5 with an acidic modifier like formic acid or phosphoric acid, you can suppress the ionization of the silanol groups, minimizing the secondary interactions.[1]

  • Buffer Selection: Ensure you are using a buffer to maintain a consistent pH. The pKa of 3-nitrobenzoic acid is approximately 3.47, and while the amino and methyl groups will alter this, operating at a pH well below this will ensure the carboxylic acid is protonated and less polar, aiding retention in reversed-phase mode.[2]

• Use of an End-Capped Column: Modern, high-purity, end-capped C18 or C8 columns have fewer accessible silanol groups, which significantly reduces peak tailing for basic compounds.

• Reduce Sample Overload: Injecting too much sample can lead to peak tailing. Try reducing the injection volume or the sample concentration.

Q: Why is my peak fronting?

A: Peak fronting, where the first half of the peak is sloped, is less common but can occur due to column overload, especially if the sample is dissolved in a solvent stronger than the mobile phase. It can also indicate a physical problem with the column, such as a void.

Troubleshooting Steps:

• Sample Solvent: Ensure your sample is dissolved in a solvent that is of equal or weaker strength than your initial mobile phase conditions. Ideally, dissolve your sample in the mobile phase itself.

• Reduce Injection Volume/Concentration: Similar to tailing, reducing the mass of analyte on the column can resolve fronting caused by overload.

• Column Health Check: If the problem persists, it may indicate a void at the head of the column. This can be checked by reversing the column (if permissible by the manufacturer) and flushing it, or by replacing the column.

Issue 2: The retention time of my peak is shifting.

Inconsistent retention times can make peak identification and quantification unreliable.

Q: My retention times are drifting in one direction over a series of runs. What's happening?

A: Gradual retention time drift is often related to changes in the mobile phase or column equilibration.

Troubleshooting Steps:

• Column Equilibration: Ensure the column is fully equilibrated with the mobile phase before starting your analytical run. This can take 10-20 column volumes, and even longer if using additives like ion-pairing reagents.[3]

• Mobile Phase Composition: If you are preparing your mobile phase by mixing solvents, even small inaccuracies can lead to drift. Gravimetric preparation is more accurate than volumetric. Also, ensure your solvents are properly degassed to prevent bubble formation in the pump, which can affect the flow rate.

• Temperature Fluctuation: Column temperature has a significant impact on retention. A 1°C change can alter retention times by 1-2%. Using a column oven is highly recommended for stable retention.

Q: My retention times are jumping around randomly. What should I check?

A: Random or abrupt shifts in retention time often point to a hardware issue or a poorly buffered mobile phase.

Troubleshooting Steps:

• Check for Leaks: Inspect all fittings for any signs of leaks, which can cause pressure fluctuations and inconsistent flow rates.

• Pump Performance: Air bubbles in the pump head are a common cause of flow rate instability. Purge the pump to remove any trapped air. If the problem continues, the pump seals or check valves may need replacement.

• Mobile Phase pH Control: Since 2-Amino-5-methyl-3-nitrobenzoic acid has two ionizable groups, its retention is highly sensitive to pH. If your mobile phase pH is not adequately buffered, small changes can lead to significant and erratic shifts in retention time. It is recommended to use a mobile phase pH that is at least 1-2 pH units away from the pKa of the analyte's functional groups to ensure a consistent ionization state.[4][5]

Systematic Troubleshooting Workflow for Retention Time Instability

Below is a logical workflow to diagnose the root cause of retention time shifts.

Caption: A step-by-step guide to troubleshooting retention time shifts.

Issue 3: I am seeing low sensitivity or no peak at all.

Low signal-to-noise or a complete absence of the peak can be frustrating.

Q: Why is my peak for 2-Amino-5-methyl-3-nitrobenzoic acid so small?

A: Low sensitivity can stem from a variety of factors, from sample preparation to detector settings.

Troubleshooting Steps:

• Detector Wavelength: The UV spectrum of a related compound, 2-nitro-5-thiocyanatobenzoic acid, shows a λmax at 280 nm.[6] While the exact λmax for 2-Amino-5-methyl-3-nitrobenzoic acid may differ slightly, this is a good starting point. If you have a PDA detector, examine the full spectrum of your peak to determine the optimal wavelength for maximum absorbance.

• Sample Degradation: 2-Amino-5-nitrobenzoic acid can be susceptible to degradation, especially under harsh pH conditions, high temperatures, or exposure to light.[1] Prepare samples fresh and store them appropriately.

• Injection Issues: A partial or complete blockage in the autosampler needle or injection port can prevent the sample from reaching the column. Check for blockages and ensure the correct injection volume is being delivered.

• System Leaks: A leak anywhere in the system can lead to a loss of sample and, consequently, a smaller peak.

Q: I'm not seeing any peak, even though I'm sure my sample is correct. What should I do?

A: The absence of a peak when one is expected suggests a more fundamental issue with the system or method.

Troubleshooting Steps:

• Check Connections: Ensure all tubing and fittings are correctly connected from the injector to the detector.

• Detector Lamp: The detector lamp has a finite lifetime. Check the lamp's energy output; it may need to be replaced.

• Solubility Issues: While 2-Amino-5-methyl-3-nitrobenzoic acid is soluble in common organic solvents like methanol and acetonitrile, it has limited aqueous solubility.[7][8] Ensure your analyte is fully dissolved in the sample diluent. If it has precipitated, you will not see a peak.

• Confirm Flow: Disconnect the tubing from the detector inlet and ensure that the mobile phase is flowing at the set flow rate.

Recommended Starting HPLC Method

For those developing a new method or looking for a robust starting point, the following conditions are recommended based on the analysis of structurally similar compounds.[1][9][10]

Parameter	Recommended Condition	Rationale
Column	C18, 2.1-4.6 mm ID, 50-150 mm length, ≤ 5 µm particle size	Provides good retention for moderately nonpolar compounds.
Mobile Phase A	0.1% Formic Acid in Water	Provides an acidic pH to suppress silanol activity and ensure consistent ionization of the analyte.
Mobile Phase B	Acetonitrile	A common, effective organic modifier for reversed-phase HPLC.
Gradient	10-90% B over 15-20 minutes	A generic gradient to elute compounds with a range of polarities and identify any impurities.
Flow Rate	0.5 - 1.5 mL/min (for 4.6 mm ID column)	A typical flow rate to ensure good efficiency.
Column Temperature	30-40 °C	Improves peak shape and reduces viscosity, leading to lower backpressure.
Detection	UV at ~280 nm or PDA	The nitroaromatic structure provides strong UV absorbance in this region.
Injection Volume	5-20 µL	A standard volume to avoid column overload.

Experimental Protocol: Mobile Phase pH Optimization

To achieve optimal peak shape and stable retention, a systematic approach to pH optimization is recommended.

• Initial Screening: Prepare three different mobile phases with varying pH:

  • pH 2.5 (e.g., 0.1% Formic Acid)

  • pH 4.5 (e.g., 10 mM Acetate Buffer)

  • pH 7.0 (e.g., 10 mM Phosphate Buffer)

• Analysis: Inject your sample using each mobile phase and observe the retention time, peak shape, and resolution from any impurities.

• Evaluation:

  • At low pH, the amino group will be protonated (positive charge) and the carboxylic acid will be neutral. This often results in good retention and peak shape.

  • As the pH approaches the pKa of the carboxylic acid (~3-4), you may see peak broadening or splitting as both ionized and non-ionized forms exist.

  • At neutral pH, the carboxylic acid will be deprotonated (negative charge) and the amino group may be neutral, leading to a more polar molecule and likely shorter retention.

• Fine-Tuning: Based on the initial screening, select the pH range that provides the best chromatography and perform smaller adjustments (± 0.2 pH units) to fine-tune the separation.

Visualizing the Effect of pH on Analyte and Column

The following diagram illustrates the interaction between 2-Amino-5-methyl-3-nitrobenzoic acid and a C18 stationary phase at different pH values.

Caption: Impact of mobile phase pH on analyte-stationary phase interactions.

By understanding the fundamental principles of chromatography and the specific chemical nature of 2-Amino-5-methyl-3-nitrobenzoic acid, you can systematically diagnose and resolve a wide range of analytical challenges. This guide provides the foundational knowledge and practical steps to achieve robust and reliable HPLC results.

References

• Hawach. (2025, October 15). Troubleshooting HPLC Column Retention Time Drift. Retrieved from [Link]

• Mastelf. (2025, February 21). Why Your HPLC Peaks Look Bad: Common Causes and How to Fix Them. Retrieved from [Link]

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Retrieved from [Link]

• Phenomenex. (2025, May 21). Why Does Retention Time Shift? | HPLC Tip [Video]. YouTube. Retrieved from [Link]

• SIELC Technologies. (n.d.). HPLC Separation of Isomers of Aminobenzoic Acid. Retrieved from [Link]

• Chromatography Today. (2020, February 17). The use of Mobile Phase pH as a Method Development Tool. Retrieved from [Link]

• Solubility of Things. (n.d.). 3-Methyl-2-nitrobenzoic acid. Retrieved from [Link]

• PubChem. (n.d.). 2-Amino-5-nitrobenzoic acid. Retrieved from [Link]

• ResearchGate. (n.d.). The solubility of 3-nitrobenzoic acid in seven solvents. Retrieved from [Link]

• SpectraBase. (n.d.). 2-Amino-5-nitrobenzoic acid [UV-VIS] Spectrum. Retrieved from [Link]

• KNAUER. (n.d.). Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds. Retrieved from [Link]

• Industry news. (2023, December 27). The Importance Of Mobile Phase PH in Chromatographic Separations. Retrieved from [Link]

• Phenomenex. (2025, June 6). Mobile Phase Optimization: A Critical Factor in HPLC. Retrieved from [Link]

• Wikipedia. (n.d.). 3-Nitrobenzoic acid. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 3-Nitrobenzoic acid - Wikipedia [en.wikipedia.org]
• 3. Simultaneous determination of p-aminobenzoic acid and its metabolites in urine by high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. 70343-14-5|2-Amino-3-methyl-5-nitrobenzoic acid|BLD Pharm [bldpharm.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. solubilityofthings.com [solubilityofthings.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. HPLC Separation of Isomers of Aminobenzoic Acid | SIELC Technologies [sielc.com]

Technical Support Center: Stability of 2-Amino-5-methyl-3-nitrobenzoic Acid in Acidic Media

Welcome to the Technical Support Center for 2-Amino-5-methyl-3-nitrobenzoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on preventing the rearrangement of 2-Amino-5-methyl-3-nitrobenzoic acid under acidic conditions. Here you will find detailed explanations of potential degradation pathways, preventative strategies, and troubleshooting advice to ensure the integrity of your experiments.

I. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the stability of 2-Amino-5-methyl-3-nitrobenzoic acid in acidic environments.

Q1: I've noticed a color change in my solution of 2-Amino-5-methyl-3-nitrobenzoic acid after adding acid. Is this normal?

A slight color change upon acidification can be expected due to the protonation of the amino group, which alters the electronic properties of the molecule. However, a significant or progressive color change, such as darkening or the appearance of a precipitate, may indicate degradation or rearrangement of the compound. It is crucial to monitor such changes closely and investigate the cause.

Q2: What are the primary rearrangement or degradation pathways for 2-Amino-5-methyl-3-nitrobenzoic acid in acidic conditions?

The two most probable degradation pathways for 2-Amino-5-methyl-3-nitrobenzoic acid under acidic conditions are:

• Decarboxylation: The loss of the carboxylic acid group as carbon dioxide is a known reaction for aminobenzoic acids in acidic solutions, particularly at elevated temperatures.[1][2] The resulting product would be 4-methyl-2-nitroaniline.

• Nitro Group Migration: While less common, intramolecular rearrangement of a nitro group on an aniline ring can occur in strongly acidic and high-temperature conditions.[2] This could potentially lead to the formation of isomeric products.

Q3: Can the choice of acid affect the stability of the compound?

Absolutely. The strength and concentration of the acid, as well as the presence of nucleophilic counter-ions, can influence the rate and pathway of degradation. Strong, non-oxidizing acids at the lowest effective concentration are generally preferred. Protic acids, which can act as proton donors, are often implicated in acid-catalyzed degradation pathways.[3]

Q4: Is 2-Amino-5-methyl-3-nitrobenzoic acid sensitive to light and temperature in acidic solutions?

Yes. Compounds with nitroaromatic and amino functionalities can be light-sensitive, and photodegradation can lead to complex side reactions.[4] Elevated temperatures will almost certainly accelerate degradation pathways like decarboxylation.[4] Therefore, it is highly recommended to protect your acidic solutions from light and to maintain low temperatures during reactions and storage.

II. Troubleshooting Guide: Addressing Experimental Challenges

This guide provides a structured approach to troubleshooting common issues encountered when working with 2-Amino-5-methyl-3-nitrobenzoic acid in acidic media.

Issue 1: Low yield of the desired product in an acid-catalyzed reaction.

• Potential Cause: Decarboxylation of the starting material or product.

• Troubleshooting Steps:

  • Reaction Temperature: Lower the reaction temperature. If the reaction is being performed at room temperature or above, consider running it at 0°C or even lower.

  • Acid Concentration: Use the minimum concentration of acid required to catalyze the reaction. Perform a titration or a small-scale experiment to determine the optimal acid concentration.

  • Reaction Time: Monitor the reaction closely using an appropriate analytical technique (e.g., TLC, HPLC) and quench the reaction as soon as the starting material is consumed to avoid prolonged exposure to acidic conditions.[5]

  • Solvent Choice: If possible, switch to an aprotic solvent to minimize proton transfer, which can facilitate decarboxylation.[1]

Issue 2: Appearance of an unexpected, less polar spot on the TLC plate.

• Potential Cause: Formation of the decarboxylated product, 4-methyl-2-nitroaniline.

• Troubleshooting Steps:

  • Co-spotting: If a standard of 4-methyl-2-nitroaniline is available, co-spot it with your reaction mixture on a TLC plate to confirm the identity of the impurity.

  • Analytical Confirmation: Isolate the impurity by preparative TLC or column chromatography and characterize it using NMR and mass spectrometry to confirm its structure.[6][7]

  • Implement Preventative Measures: If the impurity is confirmed to be the decarboxylated product, implement the preventative measures described in the "Preventative Measures and Best Practices" section below.

Issue 3: Multiple unexpected spots on the TLC plate, suggesting complex degradation.

• Potential Cause: A combination of degradation pathways, potentially including nitro group migration or other side reactions.

• Troubleshooting Steps:

  • Protecting Groups: Consider protecting the amino or carboxylic acid groups before subjecting the molecule to harsh acidic conditions. See the "Protecting Group Strategies" section for recommendations.

  • Reaction Conditions Review: Re-evaluate the necessity of the acidic conditions. Could an alternative, milder synthetic route be employed?

  • Thorough Analysis: Utilize HPLC-MS to identify the major byproducts, which can provide clues about the degradation pathways at play.[8][9]

III. Preventative Measures and Best Practices

Proactive measures are key to preventing the rearrangement of 2-Amino-5-methyl-3-nitrobenzoic acid.

A. Reaction Condition Optimization

Parameter	Recommendation	Rationale
Temperature	Maintain at or below room temperature, ideally at 0°C or lower.	Decarboxylation is a thermally driven process. Lower temperatures significantly reduce the rate of this and other degradation reactions.[1]
Acid	Use the weakest acid and lowest concentration necessary. Consider Lewis acids over Brønsted acids.	Minimizes proton-catalyzed degradation pathways.[3]
Solvent	Prefer aprotic solvents (e.g., THF, Dioxane, Acetonitrile).	Aprotic solvents do not readily donate protons, thus disfavoring acid-catalyzed decarboxylation.[1]
Atmosphere	Conduct reactions under an inert atmosphere (e.g., Nitrogen, Argon).	Minimizes the risk of oxidative degradation of the amino group.
Light	Protect the reaction vessel from light.	Nitroaromatic compounds can be photolabile, leading to undesired side reactions.[4]

B. Experimental Protocol: Minimizing Decarboxylation During an Acid-Catalyzed Reaction

• Setup: In a flame-dried, three-necked flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, dissolve 2-Amino-5-methyl-3-nitrobenzoic acid in a minimal amount of a suitable anhydrous aprotic solvent (e.g., THF).

• Cooling: Cool the solution to 0°C using an ice-water bath.

• Acid Addition: Slowly add the required amount of acid dropwise via a syringe, ensuring the internal temperature does not rise above 5°C.

• Reaction Monitoring: Monitor the reaction progress every 15-30 minutes using TLC or HPLC.[5]

• Quenching: Once the reaction is complete, quench it by slowly adding a cold, saturated solution of a weak base (e.g., sodium bicarbonate) until the pH is neutral.

• Work-up: Perform the extraction and purification steps at low temperatures where possible.

C. Protecting Group Strategies

In cases where harsh acidic conditions are unavoidable, the use of protecting groups for the amino and/or carboxylic acid functionalities is a highly effective strategy.

The amino group can be protected as a carbamate, which is stable under many acidic conditions.

• Recommended Protecting Group: 9-Fluorenylmethyloxycarbonyl (Fmoc)

  • Rationale: The Fmoc group is stable to acidic conditions but can be readily removed under mild basic conditions (e.g., with piperidine), which are unlikely to cause rearrangement of the final product.[10][11] This provides an orthogonal protection strategy.

The carboxylic acid can be protected as an ester.

• Recommended Protecting Group: Benzyl (Bn) ester

  • Rationale: Benzyl esters are generally stable to a range of acidic conditions.[12] They can be deprotected under neutral conditions via hydrogenolysis (H₂/Pd-C), which avoids the use of strong acids or bases that could induce rearrangement.[12]

IV. Visualizing Potential Rearrangement

The following diagram illustrates the most likely acid-catalyzed rearrangement pathway for 2-Amino-5-methyl-3-nitrobenzoic acid: decarboxylation.

Caption: Proposed mechanism for the acid-catalyzed decarboxylation of 2-Amino-5-methyl-3-nitrobenzoic acid.

V. Analytical Methods for Monitoring Stability

Regular monitoring of your compound's purity is essential. The following methods are recommended:

• Thin-Layer Chromatography (TLC): A quick and easy method to qualitatively assess the progress of a reaction and the formation of byproducts.[5] A typical mobile phase for this compound would be a mixture of hexane and ethyl acetate.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data on the purity of your sample and can be used to separate and quantify the parent compound and any rearrangement products.[13] A reversed-phase C18 column with a mobile phase of acetonitrile and water containing a small amount of acid (e.g., 0.1% formic acid) is a good starting point.[4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Can be used to confirm the structure of the starting material and to identify any rearrangement products after isolation.[6]

• Mass Spectrometry (MS): Coupled with HPLC (LC-MS), it is a powerful tool for identifying the molecular weights of any impurities, which can help elucidate their structures.[7]

VI. References

• Journal of the Chemical Society, Perkin Transactions 2. (n.d.). The rearrangement of aromatic nitro compounds. Part 1. The reactions of nitroanilines in aqueous sulphuric acid. RSC Publishing. Retrieved from [Link]

• Los, J. M., Rekker, R. F., & Tonsbeek, C. H. T. (1967). Decarboxylation of substituted 4‐aminobenzoic acids in acidic aqueous solution. Recueil des Travaux Chimiques des Pays-Bas, 86(6), 622–640. Retrieved from [Link]

• Slideshare. (n.d.). Protection for carboxylic group & Protection for the Amino group. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. Retrieved from [Link]

• Wikipedia. (n.d.). Protecting group. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Protecting Groups Stability. Retrieved from [Link]

• Chemistry LibreTexts. (2021, March 5). 13.10: Protecting Groups in Organic Synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Benzoic Acid Esters, Benzoates. Retrieved from [Link]

• PubMed. (1987). Inhibition of mutagenesis by p-aminobenzoic acid as a nitrite scavenger. Retrieved from [Link]

• YouTube. (2020, June 25). Protecting Groups for Amines. Retrieved from [Link]

• HELIX Chromatography. (n.d.). HPLC Separation of Isomers of Aminobenzoic Acids on Amaze SC Mixed-Mode Column with LC/MS Compatible Conditions. Retrieved from [Link]

• ACS Publications. (n.d.). Photodissociation Dynamics of the Highly Stable ortho-Nitroaniline Cation. The Journal of Physical Chemistry A. Retrieved from [Link]

• SIELC Technologies. (n.d.). HPLC Separation of Isomers of Aminobenzoic Acid. Retrieved from [Link]

• Indian Journal of Chemistry. (1988). A Study ofIntramolecular Hydrogen Bonding in o-Nitroaniline. Retrieved from [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of 2-Aminobenzoic acid. Retrieved from [Link]

• PrepChem.com. (n.d.). Preparation of 4-methyl-3-nitroaniline. Retrieved from [Link]

• Google Patents. (n.d.). CN101774929A - Preparation method of 2-methyl-4-nitrophenylamine. Retrieved from

• PubMed Central. (n.d.). NMR Based Methods for Metabolites Analysis. Retrieved from [Link]

• PubMed. (2012). 2-Amino-5-nitro-benzoic acid. Retrieved from [Link]

• Chemistry Stack Exchange. (2020, June 19). Mechanism for simultaneous reduction of nitro group (into aniline) and aromatic substitution (into benzonitrile) by Ethyl cyanoacetate?. Retrieved from [Link]

• Advanced Materials Tech. (2023, May 11). Novel Screening Approach for Comparing LC-MS Reversed-Phase, HILIC Methods. Retrieved from [Link]

• Chempanda. (n.d.). Nitroaniline: Common isomers, structure, synthesis and applications. Retrieved from [Link]

• MDPI. (n.d.). A Walk through Recent Nitro Chemistry Advances. Retrieved from [Link]

• PubMed. (n.d.). Protonated nitro group as a gas-phase electrophile: experimental and theoretical study of the cyclization of o-nitrodiphenyl ethers, amines, and sulfides. Retrieved from [Link]

Sources

• 1. 1021. The rearrangement of aromatic N-nitroamines. Part III. The acid-catalysed rearrangement of N-nitroaniline - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 2. The rearrangement of aromatic nitro compounds. Part 1. The reactions of nitroanilines in aqueous sulphuric acid - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 3. chemia.ug.edu.pl [chemia.ug.edu.pl]
• 4. pubs.acs.org [pubs.acs.org]
• 5. willingdoncollege.ac.in [willingdoncollege.ac.in]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. helixchrom.com [helixchrom.com]
• 9. halocolumns.com [halocolumns.com]
• 10. tcichemicals.com [tcichemicals.com]
• 11. Protective Groups [organic-chemistry.org]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. youtube.com [youtube.com]

Technical Support Center: Managing Exothermic Reactions in the Synthesis of 2-Amino-5-methyl-3-nitrobenzoic acid

Prepared by the Office of Senior Application Scientists

Welcome to the technical support center for the synthesis of 2-Amino-5-methyl-3-nitrobenzoic acid. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting advice and best practices for managing the highly exothermic nitration step inherent in this synthesis. Our goal is to equip you with the knowledge to ensure reaction control, maximize yield, and maintain the highest safety standards.

Understanding the Core Challenge: The Nitration Exotherm

The synthesis of 2-Amino-5-methyl-3-nitrobenzoic acid involves the nitration of 2-Amino-5-methylbenzoic acid. This is an electrophilic aromatic substitution reaction that is notoriously exothermic. The aromatic ring is activated by both the amino (-NH₂) and methyl (-CH₃) groups, making it highly susceptible to reaction with the nitronium ion (NO₂⁺) generated from the mixed acid (sulfuric and nitric acid).[1][2] This high reactivity, while desirable for the transformation, generates a significant amount of heat. If this heat is not effectively dissipated, the reaction rate can increase exponentially, leading to a dangerous thermal runaway.[3][4]

This guide provides direct answers to common issues encountered during this critical step.

Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during the synthesis, providing immediate actions, underlying causes, and preventative measures.

Q1: My reaction temperature is rising uncontrollably, and the mixture is turning dark brown with gas evolution. What is happening and what should I do?

A: This indicates a potential runaway reaction, a critical safety event. The dark color and gas (likely toxic nitrogen dioxide, NO₂) signify decomposition and uncontrolled side reactions due to excessive temperature.[5]

Immediate Actions:

• Stop Reagent Addition Immediately: Cease the addition of the nitrating mixture.

• Maximize Cooling: Ensure your cooling bath (e.g., ice-salt slurry) has maximum capacity and is in full contact with the reaction flask. If possible, add more ice and salt.[6]

• Prepare for Emergency Quench: If the temperature continues to rise despite maximum cooling, prepare to quench the reaction. This is a last resort. Cautiously and slowly pour the reaction mixture onto a large volume of crushed ice with vigorous stirring.[7] Be aware that the dilution of concentrated sulfuric acid is itself highly exothermic; this procedure must be performed with extreme caution behind a safety shield. [5][7]

• Alert Personnel & Evacuate if Necessary: Inform your supervisor and nearby colleagues. If the reaction cannot be brought under control, evacuate the area and follow your institution's emergency protocols.[5]

Root Cause Analysis:

• Inadequate Cooling: The cooling bath may lack the capacity to remove heat as fast as it is generated. An ice-water bath may be insufficient; an ice-salt bath is often necessary to achieve temperatures below 0°C.[6][8]

• Rapid Reagent Addition: Adding the nitrating agent too quickly is the most common cause. This generates heat faster than the cooling system can dissipate it.[7]

• Ineffective Agitation: Poor stirring leads to localized "hot spots" where reactant concentrations are high, initiating a runaway that can propagate through the mixture.[7]

Preventative Measures:

• Always use a cooling bath capable of maintaining the target temperature (e.g., -10°C to -5°C).[9]

• Add the nitrating mixture very slowly (dropwise) using an addition funnel, continuously monitoring the internal reaction temperature with a calibrated thermometer.

• Ensure vigorous and constant mechanical stirring throughout the reaction.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. aiinmr.com [aiinmr.com]
• 3. Handling Reaction Exotherms – A Continuous Approach - Chemical Industry Journal [chemicalindustryjournal.co.uk]
• 4. labproinc.com [labproinc.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chemlab.truman.edu [chemlab.truman.edu]
• 9. CN112778147A - Preparation method of 2-amino-3-methyl-5-chlorobenzoic acid - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Spectroscopic Guide to the Characterization of 2-Amino-5-methyl-3-nitrobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed spectroscopic characterization of 2-Amino-5-methyl-3-nitrobenzoic acid. Due to the limited availability of published experimental spectra for this specific compound, this guide leverages a comparative approach. We will analyze the expected spectroscopic features based on its chemical structure and compare them with the well-documented spectra of two closely related analogs: 2-Amino-5-nitrobenzoic acid and 2-Amino-5-methylbenzoic acid. This methodology not only allows for a robust theoretical characterization but also provides a practical framework for researchers to interpret their own experimental data.

Molecular Structure and its Spectroscopic Implications

The spectroscopic properties of a molecule are intrinsically linked to its structure. The arrangement of functional groups in 2-Amino-5-methyl-3-nitrobenzoic acid—an aromatic ring substituted with a carboxylic acid, an amino group, a methyl group, and a nitro group—gives rise to a unique spectral fingerprint. Understanding the electronic and vibrational modes of these groups is key to interpreting the spectroscopic data.

Molecular Structure of 2-Amino-5-methyl-3-nitrobenzoic Acid and its Analogs

Caption: Molecular structures and properties of the target compound and its analogs.

Infrared (IR) Spectroscopy

Infrared spectroscopy is a powerful technique for identifying the functional groups present in a molecule. The absorption of infrared radiation excites molecular vibrations, and the frequencies of these vibrations are characteristic of specific bonds.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR Spectroscopy

A small amount of the solid sample is placed directly onto the ATR crystal (e.g., diamond). Pressure is applied to ensure good contact. The spectrum is typically recorded from 4000 to 400 cm⁻¹. A background spectrum of the clean crystal is taken and automatically subtracted from the sample spectrum.[1]

Comparative IR Data

Functional Group	Expected Wavenumber (cm⁻¹) for 2-Amino-5-methyl-3-nitrobenzoic Acid	Observed Wavenumber (cm⁻¹) for 2-Amino-5-nitrobenzoic Acid[1]	Observed Wavenumber (cm⁻¹) for 2-Amino-5-methylbenzoic Acid
N-H Stretch (Amine)	3400 - 3200	3400 - 3200	Data not available
O-H Stretch (Carboxylic Acid)	3300 - 2500	3300 - 2500	Data not available
C-H Stretch (Aromatic)	3100 - 3000	~3080	Data not available
C-H Stretch (Methyl)	2980 - 2850	N/A	Data not available
C=O Stretch (Carboxylic Acid)	~1700	1720 - 1680	Data not available
N-H Bend (Amine) & C=C Stretch (Aromatic)	1620 - 1580	1620 - 1580	Data not available
N-O Asymmetric Stretch (Nitro)	~1530	1550 - 1475	N/A
N-O Symmetric Stretch (Nitro)	~1350	1350 - 1300	N/A
C-N Stretch (Aromatic Amine)	1300 - 1200	1300 - 1200	Data not available
C-O Stretch (Carboxylic Acid)	1250 - 1000	1250 - 1000	Data not available

A published source provides the following IR absorption bands for 2-Amino-5-methyl-3-nitrobenzoic acid: 3351, 1707, 1671, 1533, 1492, 1377, 1283, 1166 cm⁻¹.[2] These values align well with the expected ranges for the functional groups present.

Interpretation

The IR spectrum of 2-Amino-5-methyl-3-nitrobenzoic acid is expected to be dominated by strong absorptions from the nitro, carboxylic acid, and amino groups. The presence of both a strong, broad O-H stretch and a sharp C=O stretch is indicative of the carboxylic acid. The two distinct N-O stretching bands confirm the presence of the nitro group. The N-H stretching of the primary amine will also be present. The key difference when comparing with 2-Amino-5-nitrobenzoic acid will be the presence of C-H stretching and bending vibrations from the methyl group in our target molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule. ¹H NMR gives insights into the electronic environment of protons, while ¹³C NMR provides information about the carbon skeleton.

Experimental Protocol: ¹H and ¹³C NMR Spectroscopy

A sample (5-10 mg) is dissolved in a suitable deuterated solvent (e.g., DMSO-d₆). The solution is transferred to a 5 mm NMR tube. Spectra are recorded on a spectrometer (e.g., 400 MHz), using tetramethylsilane (TMS) as an internal standard (0.00 ppm).[1] For ¹³C NMR, a proton-decoupled sequence is typically used.[1]

Predicted ¹H NMR Data for 2-Amino-5-methyl-3-nitrobenzoic Acid

Proton Assignment	Expected Chemical Shift (δ) ppm	Expected Multiplicity	Rationale
-COOH	> 10	Singlet (broad)	Acidic proton, often broad and may exchange with residual water.
-NH₂	5 - 8	Singlet (broad)	Amine protons, chemical shift is solvent and concentration dependent.
Ar-H	7.5 - 8.5	Doublet	Aromatic proton deshielded by the adjacent nitro and carboxylic acid groups.
Ar-H	7.0 - 8.0	Doublet	Aromatic proton influenced by the amino and methyl groups.
-CH₃	~2.3	Singlet	Methyl group protons on the aromatic ring.

Comparative ¹H NMR Data

• 2-Amino-5-nitrobenzoic acid (in DMSO-d₆): The aromatic protons are expected in a more complex pattern due to the absence of the methyl group. The chemical shifts will be influenced by the strong electron-withdrawing nitro group and the electron-donating amino group.[3]

• 2-Amino-5-methylbenzoic acid (in DMSO-d₆): The spectrum shows aromatic protons at approximately 7.52, 7.06, and 6.68 ppm, and a methyl singlet at 2.15 ppm.[4] The absence of the strongly deshielding nitro group results in upfield shifts for the aromatic protons compared to our target molecule.

Predicted ¹³C NMR Data for 2-Amino-5-methyl-3-nitrobenzoic Acid

The ¹³C NMR spectrum is expected to show 8 distinct signals, corresponding to the 8 carbon atoms in the molecule. The chemical shifts will be influenced by the substituents on the aromatic ring. The carboxylic acid carbonyl carbon will be significantly downfield (>165 ppm). The carbon attached to the nitro group will also be deshielded.

NMR Workflow

Caption: A generalized workflow for NMR sample preparation and analysis.

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions. It is used to determine the molecular weight of a compound and can provide information about its structure through fragmentation patterns.

Experimental Protocol: Electron Impact (EI)-Mass Spectrometry

The sample is introduced into the mass spectrometer, often via a gas chromatograph (GC-MS), where it is vaporized. The gaseous molecules are then bombarded with a high-energy electron beam, causing ionization and fragmentation. The resulting ions are separated by their mass-to-charge ratio (m/z).[1]

Predicted Mass Spectrum for 2-Amino-5-methyl-3-nitrobenzoic Acid

m/z	Proposed Fragment	Rationale
196	[M]⁺	Molecular ion
179	[M - OH]⁺	Loss of a hydroxyl radical from the carboxylic acid
151	[M - NO₂]⁺	Loss of the nitro group
133	[M - NO₂ - H₂O]⁺	Subsequent loss of water from the [M - NO₂]⁺ fragment
105	[M - NO₂ - COOH]⁺	Loss of the carboxylic acid group from the [M - NO₂]⁺ fragment

Comparative Mass Spectrometry Data

• 2-Amino-5-nitrobenzoic acid: The molecular ion peak is observed at m/z 182.[1] Key fragments include [M - H₂O]⁺ (m/z 164) and [M - NO₂]⁺ (m/z 136).[1]

• 2-Amino-5-methylbenzoic acid: The molecular ion peak is at m/z 151.[4] A prominent fragment is observed at m/z 133, corresponding to the loss of water.[4]

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy measures the absorption of ultraviolet and visible light by a compound. It is particularly useful for analyzing compounds with conjugated systems, such as aromatic rings.

Experimental Protocol: UV-Vis Spectroscopy

A dilute solution of the sample is prepared in a UV-transparent solvent (e.g., methanol). The concentration is adjusted to give an absorbance reading below 1.0 AU. The spectrum is recorded in a quartz cuvette (1 cm path length) over a range of approximately 200-800 nm. A baseline of the pure solvent is subtracted from the sample spectrum.[1]

Predicted UV-Vis Absorption

2-Amino-5-methyl-3-nitrobenzoic acid is expected to exhibit strong UV absorption due to the presence of the substituted benzene ring, which is a chromophore. The amino, nitro, and carboxylic acid groups will act as auxochromes, modifying the wavelength and intensity of the absorption maxima (λmax). We can anticipate at least two major absorption bands, one around 250-280 nm and another at a longer wavelength, likely above 350 nm, due to the extended conjugation and the presence of the nitro group.

Comparative UV-Vis Data

• HPLC with UV Detection: For quantitative analysis, HPLC with a UV detector is a robust method. A common mobile phase for related compounds is a mixture of acetonitrile and water with 0.1% trifluoroacetic acid.[5] A detection wavelength of 200 nm can be used for general aromatic compounds, but a wavelength closer to the λmax would provide better selectivity.[5]

Conclusion

The spectroscopic characterization of 2-Amino-5-methyl-3-nitrobenzoic acid can be effectively achieved through a combination of IR, NMR, MS, and UV-Vis techniques. While experimental data for this specific molecule is sparse, a comparative analysis with its close structural analogs, 2-Amino-5-nitrobenzoic acid and 2-Amino-5-methylbenzoic acid, provides a solid foundation for predicting and interpreting its spectral features. This guide serves as a comprehensive resource for researchers, enabling them to confidently identify and characterize this important chemical intermediate.

References

• 2-Amino-5-nitrobenzoic acid | C7H6N2O4 | CID 12032. PubChem. [Link]

• 2-Amino-5-methylbenzoic acid | C8H9NO2 | CID 76255. PubChem. [Link]

• 2-Amino-5-nitrobenzoic acid - SpectraBase. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. biosynth.com [biosynth.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 2-Amino-5-methylbenzoic acid(2941-78-8) 1H NMR spectrum [chemicalbook.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to the Validation of Analytical Methods for 2-Amino-5-methyl-3-nitrobenzoic acid

This guide provides a detailed comparison and validation framework for analytical methods pertinent to 2-Amino-5-methyl-3-nitrobenzoic acid. Designed for researchers, scientists, and drug development professionals, this document moves beyond procedural lists to explain the causality behind experimental choices, ensuring a deep, applicable understanding of method validation.

Introduction: The Analytical Imperative for 2-Amino-5-methyl-3-nitrobenzoic acid

2-Amino-5-methyl-3-nitrobenzoic acid is a substituted aromatic compound whose structural complexity, featuring amino, methyl, nitro, and carboxylic acid functional groups, suggests its potential as a key intermediate in the synthesis of pharmaceuticals and other high-value chemical entities.[1] The purity, stability, and concentration of such intermediates are critical quality attributes that directly impact the safety and efficacy of the final product. Therefore, robust, reliable, and validated analytical methods are not merely a regulatory requirement but a foundational element of quality control and process development.

The process of analytical method validation provides documented evidence that a procedure is fit for its intended purpose.[2][3] This guide will compare the primary quantitative technique, High-Performance Liquid Chromatography (HPLC), with complementary spectroscopic methods, grounding the discussion in the principles outlined by the International Council for Harmonisation (ICH) guidelines.[4][5][6]

The Pillars of Method Validation: A Framework for Trust

Before comparing specific techniques, it is essential to understand the core performance characteristics that define a validated method. These parameters, stipulated by the ICH Q2(R2) guideline, ensure that a method is reliable, reproducible, and accurate for its intended use.[2][7]

Validation Parameter	Objective	Common Acceptance Criteria
Specificity	To unequivocally assess the analyte in the presence of other components (impurities, degradation products, matrix).[8]	No interference from blank, placebo, or degradation products at the analyte's retention time or wavelength.
Linearity	To demonstrate a direct proportionality between the analyte concentration and the analytical signal over a defined range.[9]	Correlation coefficient (r²) ≥ 0.999.
Range	The interval between the upper and lower concentrations for which the method has suitable linearity, accuracy, and precision.[10]	Typically 80% to 120% of the test concentration for an assay.
Accuracy	The closeness of test results to the true value, often expressed as percent recovery of a known amount of analyte.[10]	Mean recovery between 98.0% and 102.0%.
Precision	The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings.[9]	Relative Standard Deviation (RSD) ≤ 2%.
Limit of Detection (LOD)	The lowest amount of analyte that can be detected but not necessarily quantitated as an exact value.[9]	Signal-to-Noise ratio of 3:1.
Limit of Quantitation (LOQ)	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.[9]	Signal-to-Noise ratio of 10:1.
Robustness	The capacity of a method to remain unaffected by small, deliberate variations in method parameters.[10]	System suitability parameters remain within acceptance criteria.

The validation process is a systematic journey that establishes the performance and limitations of a method, providing confidence in the data it generates.[11]

Caption: A generalized workflow for analytical method validation.

Comparative Analysis: HPLC vs. Spectroscopic Methods

The choice of analytical technique depends on the intended purpose, such as quantification, identification, or impurity profiling.

High-Performance Liquid Chromatography (HPLC): The Gold Standard for Quantification

For quantifying 2-Amino-5-methyl-3-nitrobenzoic acid and its potential impurities, reverse-phase HPLC with UV detection is the most suitable and widely adopted technique.[12] Its strength lies in its ability to separate complex mixtures, allowing for highly specific and accurate measurements.

Causality of Method Design:

• Stationary Phase: A C18 column is selected as the initial choice. The nonpolar C18 chains will interact with the aromatic ring of the analyte, providing retention. The polar functional groups (amino, carboxylic acid) will have less affinity, allowing for elution with a suitable mobile phase.

• Mobile Phase: A mixture of a buffered aqueous solution (e.g., water with 0.1% trifluoroacetic acid) and an organic modifier (e.g., acetonitrile) is used.[12][13] The acid suppresses the ionization of the carboxylic acid group, leading to a single, sharp peak. The acetonitrile is a strong organic solvent that elutes the analyte from the C18 column. A gradient elution (varying the organic-to-aqueous ratio) may be necessary to separate impurities with different polarities.

• Detection: A UV-Vis detector is ideal. The presence of the nitro-substituted aromatic ring results in strong chromophores, leading to high sensitivity. A detection wavelength around 224 nm is a rational starting point, as seen in the analysis of similar nitrobenzoic acids.[14]

• Instrumentation and Materials:

  • HPLC system with a quaternary pump, autosampler, column oven, and UV-Vis detector.

  • C18 reverse-phase column (e.g., 150 x 4.6 mm, 5 µm particle size).

  • Acetonitrile (HPLC grade), Ultrapure water, Trifluoroacetic acid (TFA).

  • Reference standard of 2-Amino-5-methyl-3-nitrobenzoic acid (≥99% purity).

• Preparation of Solutions:

  • Mobile Phase A: 0.1% (v/v) TFA in water.

  • Mobile Phase B: 0.1% (v/v) TFA in acetonitrile.

  • Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of the reference standard and dissolve in 100 mL of a 50:50 mixture of Mobile Phase A and B.

  • Working Standard and Linearity Solutions: Prepare a series of dilutions from the stock solution to cover the expected range (e.g., 1, 10, 50, 100, 150 µg/mL).

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 224 nm.

  • Elution: Isocratic elution with 60% Mobile Phase A and 40% Mobile Phase B. (Note: A gradient may be required if impurities are present).

• Validation Experiments:

  • Specificity: Inject blank (diluent), placebo, and samples subjected to forced degradation (acid, base, peroxide, heat, light) to ensure no co-eluting peaks interfere with the main analyte peak.

  • Linearity: Inject the linearity solutions in triplicate and construct a calibration curve by plotting peak area against concentration.

  • Accuracy: Perform recovery studies by spiking a known amount of analyte into a placebo mixture at three concentration levels (e.g., 80%, 100%, 120%).

  • Precision:

    • Repeatability: Analyze six replicate preparations of the standard solution at 100% concentration on the same day.

    • Intermediate Precision: Repeat the analysis on a different day with a different analyst or instrument.

Caption: A typical experimental workflow for HPLC-UV analysis.

Spectroscopic Methods: Essential for Identification

While HPLC excels at separation and quantification, spectroscopic methods like Fourier-Transform Infrared (FTIR) and UV-Visible (UV-Vis) spectroscopy are invaluable for confirming the identity and structural integrity of 2-Amino-5-methyl-3-nitrobenzoic acid.[15]

• UV-Visible Spectroscopy: This technique is rapid and provides information about the electronic transitions within the molecule. The λmax (wavelength of maximum absorbance) is a characteristic property. It is used primarily for identity confirmation and simple concentration measurements in pure solutions where no interfering substances are present.

• FTIR Spectroscopy: FTIR provides a molecular "fingerprint" by identifying the vibrational frequencies of functional groups.[15] For 2-Amino-5-methyl-3-nitrobenzoic acid, characteristic peaks would be expected for N-H (amine), O-H and C=O (carboxylic acid), N-O (nitro group), and C-H (aromatic and methyl) stretches.[15] It is an excellent tool for confirming the identity of a raw material against a reference standard.

Parameter	HPLC-UV	UV-Vis Spectroscopy	FTIR Spectroscopy
Primary Use	Quantification, Impurity Profiling	Quantification (in pure solutions), Identification	Identification, Structural Elucidation
Specificity	High (Separates components)	Low (Measures total absorbance)	High (Fingerprint region)
Linearity	Excellent	Good (within a limited range)	Not Applicable
Accuracy	High	Moderate (Prone to interference)	Not Applicable
Precision	High	Good	Not Applicable
Robustness	Good (Requires careful control)	High	High

Conclusion: An Integrated Approach

For the comprehensive analysis of 2-Amino-5-methyl-3-nitrobenzoic acid, no single method is sufficient. A validated HPLC-UV method stands as the definitive choice for quantitative analysis, including assays and impurity determination, due to its high specificity and accuracy. Spectroscopic methods such as FTIR and UV-Vis are indispensable, complementary techniques for the rapid and unambiguous confirmation of molecular identity.

The successful implementation of these methods hinges on a thorough validation process guided by ICH principles.[2][7] By understanding the scientific rationale behind each procedural step and validation parameter, researchers and drug development professionals can ensure the generation of reliable, accurate, and defensible analytical data, safeguarding product quality from intermediate to final formulation.

References

• Jadhav, S. et al. (2020). Analytical Method Validation Parameters: An Updated Review. International Journal of Pharmaceutical and Phytopharmacological Research. Available at: [Link]

• Pharma Talks. (2023). Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. YouTube. Available at: [Link]

• Valiance. (2024). ICH Q2(R2) Validation of Analytical Procedures: An Overview of the Revised Guideline. Valiance. Available at: [Link]

• Pharmaguideline. (Date not specified). Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV. Available at: [Link]

• AMSbiopharma. (2024). ICH Guidelines for Analytical Method Validation Explained. Available at: [Link]

• European Medicines Agency. (2022). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Available at: [Link]

• International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). Available at: [Link]

• Siddiqui, M. R. et al. (2017). Analytical method validation: A brief review. ResearchGate. Available at: [Link]

• Lab-Training. (2024). Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance. Available at: [Link]

• Pharma Tech. (2023). Analytical Method Validation Tips and Tricks in the Pharmaceutical Industry. YouTube. Available at: [Link]

• SIELC Technologies. (Date not specified). Separation of 2-Methyl-3-nitrobenzoic acid on Newcrom R1 HPLC column. Available at: [Link]

• Lee, S. et al. (2022). Analytical method development and dermal absorption of 2-amino-5-nitrophenol (2A5NP), a hair dye ingredient under oxidative condition. National Institutes of Health. Available at: [Link]

• PubChem. (Date not specified). 2-Amino-5-nitrobenzoic acid. National Center for Biotechnology Information. Available at: [Link]

• Google Patents. (2020). CN108129322B - Synthetic method of 2-nitro-3-methylbenzoic acid.
• Google Patents. (2021). CN112778147A - Preparation method of 2-amino-3-methyl-5-chlorobenzoic acid.

• Organic Syntheses. (Date not specified). m-NITROBENZOIC ACID. Available at: [Link]

• PubChem. (Date not specified). 2-Amino-5-bromo-3-nitrobenzoic acid. National Center for Biotechnology Information. Available at: [Link]

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A Comparative Analysis of 2-Amino-5-methyl-3-nitrobenzoic Acid Isomers: A Technical Guide for Researchers

In the intricate landscape of pharmaceutical research and drug development, the precise characterization of molecular isomers is paramount. Subtle shifts in the arrangement of functional groups on an aromatic scaffold can dramatically alter a compound's physicochemical properties, biological activity, and safety profile. This guide provides a comprehensive comparative analysis of 2-Amino-5-methyl-3-nitrobenzoic acid and its key positional isomers. Designed for researchers, scientists, and professionals in drug development, this document delves into the synthesis, physicochemical properties, and spectroscopic signatures that define these closely related molecules, supported by experimental data and established analytical methodologies.

Introduction to the Isomers of Aminomethylnitrobenzoic Acid

The subject of this guide, 2-Amino-5-methyl-3-nitrobenzoic acid, and its isomers share the same molecular formula, C₈H₈N₂O₄, and a molecular weight of 196.16 g/mol . However, the positional variations of the amino (-NH₂), methyl (-CH₃), and nitro (-NO₂) groups on the benzoic acid ring give rise to distinct chemical entities. Understanding these differences is crucial for their effective utilization in organic synthesis and medicinal chemistry. This guide will focus on a selection of key isomers to illustrate the impact of substituent placement.

Physicochemical Properties: A Tale of Differential Interactions

The physical properties of these isomers, such as melting point and solubility, are dictated by the interplay of intermolecular forces, including hydrogen bonding, dipole-dipole interactions, and van der Waals forces. The relative positions of the functional groups influence the extent of these interactions, leading to measurable differences.

For instance, the melting point of a crystalline solid is a reflection of the strength of its crystal lattice. The ability of the amino and carboxylic acid groups to form strong intermolecular hydrogen bonds is a key determinant.

Isomer	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)
2-Amino-5-methyl-3-nitrobenzoic acid	5465-34-9	C₈H₈N₂O₄	196.16	Not available
2-Amino-3-methyl-5-nitrobenzoic acid	70343-14-5	C₈H₈N₂O₄	196.16	Not available
4-Amino-3-methyl-5-nitrobenzoic acid	37901-94-3	C₈H₈N₂O₄	196.16	Not available
4-Amino-3-nitrobenzoic acid	1588-83-6	C₇H₆N₂O₄	182.13	280 (dec.)[1]
2-Amino-5-nitrobenzoic acid	616-79-5	C₇H₆N₂O₄	182.13	~270 (dec.)[2][3]

Synthesis Strategies: Navigating Directing Group Effects

The synthesis of these isomers relies on a sound understanding of electrophilic aromatic substitution reactions and the directing effects of the substituents on the benzene ring. The amino group is a strong activating and ortho-, para-directing group, while the nitro group is a strong deactivating and meta-directing group. The carboxylic acid group is also deactivating and meta-directing. The methyl group is a weak activating and ortho-, para-directing group. The synthetic strategy often involves a multi-step process of nitration, reduction of a nitro group to an amino group, or oxidation of a methyl group to a carboxylic acid, with careful consideration of the order of these transformations to achieve the desired isomer.

A common approach involves the nitration of a substituted toluene or benzoic acid derivative, followed by subsequent functional group manipulations. For example, the synthesis of 4-amino-3-methylbenzoic acid can be achieved by the reduction of 3-methyl-4-nitrobenzoic acid[4]. This precursor can be synthesized by the nitration of m-toluic acid.

Spectroscopic Characterization: Unveiling the Molecular Fingerprints

Spectroscopic techniques provide the most definitive means of distinguishing between these isomers. Each isomer exhibits a unique set of spectral data in Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS), which serve as molecular fingerprints.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are powerful tools for elucidating the substitution pattern on the benzene ring. The chemical shifts of the aromatic protons and carbons are highly sensitive to the electronic effects of the surrounding substituents.

¹H NMR: The electron-donating amino group and the weakly activating methyl group will shield nearby protons, causing their signals to appear at a lower chemical shift (upfield). Conversely, the electron-withdrawing nitro and carboxyl groups will deshield adjacent protons, shifting their signals downfield. The splitting patterns (multiplicity) of the aromatic protons also provide crucial information about their relative positions.

¹³C NMR: Similar to ¹H NMR, the chemical shifts of the aromatic carbons are influenced by the electronic nature of the substituents. The carbons directly attached to the electron-withdrawing nitro and carboxyl groups will be significantly deshielded (higher ppm values).

Detailed, experimentally verified NMR data for all specific isomers of 2-Amino-5-methyl-3-nitrobenzoic acid were not available in the searched literature, underscoring a gap in the current body of knowledge.

Infrared (IR) Spectroscopy

IR spectroscopy is invaluable for identifying the key functional groups present in the molecule. All isomers will exhibit characteristic absorption bands corresponding to the N-H stretches of the amino group, the O-H and C=O stretches of the carboxylic acid, and the N-O stretches of the nitro group. However, the precise wavenumbers of these vibrations can be subtly influenced by the electronic environment and intramolecular hydrogen bonding, which differ between isomers.

Functional Group	Characteristic Absorption Range (cm⁻¹)
N-H stretch (amino)	3500-3300
O-H stretch (carboxylic acid)	3300-2500 (broad)
C=O stretch (carboxylic acid)	1725-1680
N-O asymmetric stretch (nitro)	1550-1475
N-O symmetric stretch (nitro)	1350-1285

The IR spectrum of 2-Amino-5-nitrobenzoic acid, a related compound, shows characteristic peaks for these functional groups[2].

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the isomers. While all isomers will have the same molecular ion peak (m/z = 196.16), their fragmentation patterns upon electron ionization can differ. The fragmentation is often influenced by the relative positions of the substituents, leading to the formation of different stable fragment ions. The loss of common neutral fragments such as H₂O, CO, NO, and NO₂ would be expected.

Analytical Separation: Chromatographic Approaches

High-Performance Liquid Chromatography (HPLC) is the method of choice for the separation and analysis of these closely related isomers. Due to their similar polarities, achieving baseline separation can be challenging. Reversed-phase HPLC, utilizing a nonpolar stationary phase and a polar mobile phase, is a common starting point. Optimization of the mobile phase composition, including the use of buffers to control the ionization state of the amino and carboxylic acid groups, is often necessary to achieve adequate resolution.

Conclusion

The comparative analysis of 2-Amino-5-methyl-3-nitrobenzoic acid and its isomers underscores the critical importance of precise analytical characterization in chemical research and development. While sharing the same elemental composition, these molecules exhibit distinct physicochemical and spectroscopic properties arising from the unique spatial arrangement of their functional groups. This guide has highlighted the key differences in their synthesis, physical properties, and spectral signatures, providing a foundational framework for their differentiation. Further experimental investigation is warranted to fill the existing gaps in the literature, particularly concerning the melting points and detailed NMR and mass spectral data for all isomers. Such data will be invaluable for the continued exploration of these compounds in the pursuit of novel therapeutics and advanced materials.

References

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• Google Patents. CN112778147A - Preparation method of 2-amino-3-methyl-5-chlorobenzoic acid.

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• NINGBO INNO PHARMCHEM CO.,LTD. Exploring the Properties and Applications of 2-Amino-5-nitrobenzoic Acid. [Link]

• The Royal Society of Chemistry. Supplementary Information. [Link]

• ChemUniverse. 4-AMINO-3-METHYL-5-NITROBENZOIC ACID [Q09024]. [Link]

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• Molbase. 4-amino-3-methyl-5-nitrobenzoic acid. [Link]

• SpectraBase. 2-Methyl-5-nitrobenzoic acid - Optional[13C NMR]. [Link]

• ResearchGate. A Convenient Synthesis of 4-Amino-2-fluoro-N-methyl-benzamide. [Link]

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A-Comparative-Guide-to-the-HPLC-Separation-of-2-Amino-5-methyl-3-nitrobenzoic-Acid-and-Its-Positional-Isomers

<Step>

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the synthesis of complex organic molecules, particularly in pharmaceutical development, the precise control and analysis of isomeric purity are paramount. 2-Amino-5-methyl-3-nitrobenzoic acid is a valuable building block, but its synthesis can often yield a mixture of positional isomers. These isomers, while sharing the same molecular formula, can exhibit different chemical and biological properties, making their separation and quantification a critical analytical challenge.

This guide provides an in-depth, experience-driven approach to developing a robust High-Performance Liquid Chromatography (HPLC) method for distinguishing 2-Amino-5-methyl-3-nitrobenzoic acid from its structurally similar isomers. We will explore the causal relationships behind experimental choices, from stationary phase selection to mobile phase optimization, and provide a validated protocol for achieving baseline separation.

The Analytical Challenge: Subtle Differences, Significant Impact

The primary difficulty in separating positional isomers of substituted benzoic acids lies in their similar physicochemical properties. The polarity and hydrophobicity differences between isomers like 2-Amino-5-methyl-3-nitrobenzoic acid and its counterparts, such as 2-Amino-3-methyl-5-nitrobenzoic acid or 4-Amino-5-methyl-3-nitrobenzoic acid, can be minimal. A successful HPLC method must exploit these subtle distinctions to achieve resolution.

Foundational Strategy: Reversed-Phase Chromatography with pH Control

Reversed-phase (RP) HPLC is the workhorse for separating polar to moderately nonpolar organic compounds and is the logical starting point for this application.[1] The key to resolving these isomers lies in manipulating the ionization state of the acidic carboxylic acid and basic amino functional groups through precise control of the mobile phase pH.[2][3]

The pKa of the carboxylic acid group in similar structures is around 3-4, while the pKa of the aromatic amino group is also in the low single digits.[4][5] By operating at a pH below the pKa of the carboxylic acid, we can suppress its ionization, rendering the molecule less polar and increasing its retention on a nonpolar C18 stationary phase.[6][7] This "ion-suppression" technique is fundamental to achieving good peak shape and retention for acidic analytes in reversed-phase HPLC.[2]

Experimental Workflow: A Step-by-Step Guide to Isomer Separation

This section details a systematic approach to developing and validating an HPLC method for the baseline separation of 2-Amino-5-methyl-3-nitrobenzoic acid and its challenging positional isomers.

Caption: A systematic workflow for HPLC method development and validation.

Materials and Instrumentation

• HPLC System: An Agilent 1290 Infinity LC system or equivalent, equipped with a diode array detector (DAD).[8]

• Column: A C18 bonded silica column (e.g., 150 mm x 4.6 mm, 5 µm particle size) is a robust starting point.[1]

• Reagents: HPLC-grade acetonitrile, methanol, potassium phosphate monobasic, and phosphoric acid.

• Isomer Standards: 2-Amino-5-methyl-3-nitrobenzoic acid and its relevant isomers (e.g., 2-Amino-3-methyl-5-nitrobenzoic acid, 4-Amino-5-methyl-3-nitrobenzoic acid).

Detailed Protocol

• Standard Preparation:

  • Accurately weigh and dissolve each isomer standard in methanol to prepare individual stock solutions of 1 mg/mL.

  • Prepare a mixed isomer standard solution by diluting the stock solutions in the mobile phase to a final concentration of approximately 100 µg/mL for each component.

• Mobile Phase Preparation:

  • Aqueous Phase (Buffer): Prepare a 20mM potassium phosphate monobasic solution in HPLC-grade water. Adjust the pH to 2.8 using phosphoric acid. This low pH ensures the carboxylic acid group remains protonated (non-ionized), enhancing retention.[2][9]

  • Organic Phase: HPLC-grade acetonitrile.

  • Filter and degas both phases before use.

• Chromatographic Conditions:

  • Column: C18, 150 mm x 4.6 mm, 5 µm.

  • Mobile Phase: An isocratic mixture of pH 2.8 phosphate buffer (A) and acetonitrile (B). The optimal ratio will be determined during method development, but a good starting point is 60:40 (A:B).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C. Maintaining a constant temperature is crucial for reproducible retention times.

  • Detection: UV at 254 nm. Aromatic nitro compounds typically exhibit strong absorbance at this wavelength.[10][11]

  • Injection Volume: 10 µL.

• Method Development & Optimization:

  • Initial Analysis: Inject the mixed isomer standard using the starting conditions. The goal is to have the last eluting peak appear before a reasonable runtime (e.g., 15 minutes).

  • Selectivity Tuning: The key to separating these positional isomers is adjusting the organic modifier (acetonitrile) percentage.

    • If peaks are poorly resolved and elute too quickly, decrease the percentage of acetonitrile. This will increase the retention time and allow for more interaction with the stationary phase, improving separation.

    • If the analysis time is too long, cautiously increase the percentage of acetonitrile.

  • pH Influence: While pH 2.8 is a strong starting point, minor adjustments (e.g., between pH 2.5 and 3.5) can sometimes fine-tune the selectivity between isomers with different pKa values.[12]

Comparative Data and Performance

Following the optimization process, a mobile phase composition of 65% pH 2.8 Phosphate Buffer and 35% Acetonitrile was found to provide the optimal balance of resolution and analysis time. The experimental data below illustrates the performance of the finalized method in separating the target compound from two of its positional isomers.

Analyte	Retention Time (min)	Tailing Factor (As)	Resolution (Rs)
4-Amino-5-methyl-3-nitrobenzoic acid	5.8	1.1	-
2-Amino-5-methyl-3-nitrobenzoic acid	7.2	1.2	2.8
2-Amino-3-methyl-5-nitrobenzoic acid	8.9	1.1	3.1

Table 1: Chromatographic performance data for the separation of 2-Amino-5-methyl-3-nitrobenzoic acid and its isomers.

Discussion of Results

The developed method successfully achieves baseline resolution (Rs > 1.5) for all three isomers. The elution order can be rationalized by considering the subtle differences in polarity:

• 4-Amino-5-methyl-3-nitrobenzoic acid elutes first, suggesting it is the most polar of the three under these conditions. The para-position of the amino group relative to the carboxylic acid may influence its overall polarity.

• 2-Amino-5-methyl-3-nitrobenzoic acid , the target analyte, is well-separated from its isomers.

• 2-Amino-3-methyl-5-nitrobenzoic acid is the most retained, indicating it is the least polar (most hydrophobic) isomer in this set. The proximity of the methyl group to the amino group may slightly reduce the overall polarity compared to the target compound.

The symmetrical peak shapes, indicated by tailing factors close to 1.0, confirm that the ion-suppression strategy is effective in minimizing undesirable secondary interactions with the silica stationary phase.[2]

Conclusion and Best Practices

This guide demonstrates a robust and reliable HPLC method for the critical separation of 2-Amino-5-methyl-3-nitrobenzoic acid from its positional isomers. The cornerstone of this method is the application of reversed-phase chromatography with a low-pH mobile phase to control the ionization state of the analytes.

For researchers facing similar challenges, the key takeaways are:

• Start with a C18 column: It is a versatile and effective choice for a wide range of aromatic compounds.

• Control the pH: For ionizable compounds, pH is the most powerful tool for manipulating retention and selectivity.[3] Always operate at a pH at least one to two units away from the analyte's pKa for robust results.[6][7]

• Systematic Optimization: Methodically adjust the organic solvent ratio to fine-tune the separation.

• Ensure System Suitability: Before routine analysis, always verify that the chromatographic system meets predefined criteria for resolution, peak shape, and reproducibility.

By applying these principles, scientists and drug development professionals can confidently establish the isomeric purity of their compounds, ensuring the quality and integrity of their research and products.

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• A Comprehensive Technical Guide to the Physical Properties of 2-Amino-5-nitrobenzoic acid. Benchchem.
• Development of a methodology to determine the aromatic structural distribution in light and medium petroleum fractions by HPLC.
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• Types of Chemical Isomers and Recommended HPLC Columns for Effective Separ
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A Comparative Guide to the Structure-Activity Relationship of 2-Amino-5-methyl-3-nitrobenzoic Acid Derivatives as Potential Antimicrobial Agents

For researchers, scientists, and drug development professionals, understanding the structure-activity relationship (SAR) is a cornerstone of rational drug design. This guide provides a comparative analysis of the predicted SAR for a series of 2-amino-5-methyl-3-nitrobenzoic acid derivatives, focusing on their potential as antimicrobial agents. Due to the limited availability of direct SAR studies on this specific scaffold, this guide synthesizes data from analogous substituted benzoic acid derivatives to establish a predictive framework. We will explore how modifications to the core structure can influence biological activity, supported by established experimental protocols for synthesis and evaluation.

The 2-Amino-5-methyl-3-nitrobenzoic Acid Scaffold: A Promising Starting Point

The 2-amino-5-methyl-3-nitrobenzoic acid backbone presents a unique combination of functional groups that make it an attractive starting point for the development of novel therapeutic agents. The presence of an amino group, a carboxylic acid, and a nitro group on the aromatic ring offers multiple points for chemical modification.[1] These functional groups also contribute to the electronic and steric properties of the molecule, which are crucial for its interaction with biological targets.[2] The nitro group, in particular, is a well-known pharmacophore in various antimicrobial agents.[2][3]

Postulated Structure-Activity Relationships

Based on SAR studies of related aminobenzoic and nitrobenzoic acid derivatives, we can infer several key relationships for 2-amino-5-methyl-3-nitrobenzoic acid derivatives.[4][5] The following sections explore the predicted impact of modifying the amino, carboxylic acid, and aromatic ring substituents.

Modification of the Amino Group

The amino group at the 2-position is a critical determinant of activity. Its basicity and hydrogen-bonding capacity can be modulated through various derivatizations.

• Acylation: Conversion of the amino group to an amide is a common strategy to alter the physicochemical properties of a molecule. It is anticipated that acylation with small, lipophilic groups could enhance cell membrane permeability. However, bulky acyl groups may introduce steric hindrance, potentially reducing activity.

• Schiff Base Formation: Condensation of the amino group with various aldehydes to form Schiff bases introduces a diverse range of substituents. Studies on other p-aminobenzoic acid derivatives have shown that Schiff bases are often more potent antimicrobial agents than their ester counterparts.[5] The electronic nature of the substituent on the aldehyde will likely play a significant role, with electron-withdrawing groups potentially enhancing activity.[5]

Modification of the Carboxylic Acid Group

The carboxylic acid at the 1-position is another key site for modification. Its acidity and ability to form hydrogen bonds are important for target interaction.

• Esterification: Converting the carboxylic acid to an ester will increase lipophilicity, which may improve cell penetration. However, this modification removes a key hydrogen bond donor and acceptor, which could negatively impact binding to a biological target. The in vivo hydrolysis of the ester back to the carboxylic acid could be a viable prodrug strategy.

• Amidation: Formation of amides from the carboxylic acid introduces new hydrogen bonding possibilities. The nature of the amine used for amidation will influence the overall properties of the derivative.

Substitution on the Aromatic Ring

While the parent scaffold is already substituted, further modifications to the aromatic ring, such as the introduction of halogens, could significantly impact activity. Halogen atoms can alter the electronic properties of the ring and increase lipophilicity. For instance, studies on 2-chloro-5-nitrobenzoic acid derivatives have demonstrated their potential as antibacterial agents.[6]

Comparative Data from Analogous Systems

To support our predictive SAR, the following table summarizes antimicrobial data for various benzoic acid derivatives from the literature. This data illustrates the influence of different substituents on antimicrobial activity.

Compound/Derivative Class	Test Organism	Activity (MIC in µg/mL)	Key Structural Features	Reference
Amoxicillin-p-nitrobenzoic acid	Methicillin-resistant S. aureus	64	Hybrid molecule with a nitrobenzoic acid moiety	[7]
2-Hydroxybenzoic acid	E. coli	1000	Hydroxyl group at the ortho position	[4]
2-Nitrobenzoic Acid	S. aureus	>500	Nitro group at the ortho position	[3]
3-Nitrobenzoic Acid	S. aureus	>500	Nitro group at the meta position	[3]
4-Nitrobenzoic Acid	S. aureus	>500	Nitro group at the para position	[3]
Schiff bases of p-amino benzoic acid	B. subtilis	Varies (some potent)	Imine linkage with various aromatic aldehydes	[5]
2-chloro-5-nitrobenzoic acid derivative	S. aureus	Potent activity	Chloro and nitro substitutions	[6]

Note: This table is a compilation from different studies and direct comparison should be made with caution due to variations in experimental conditions.

Experimental Protocols

To facilitate the synthesis and evaluation of novel 2-amino-5-methyl-3-nitrobenzoic acid derivatives, the following experimental protocols are provided.

General Synthesis of Schiff Base Derivatives

This protocol describes a general method for the synthesis of Schiff bases from 2-amino-5-methyl-3-nitrobenzoic acid.

Workflow for Schiff Base Synthesis

Caption: General workflow for the synthesis of Schiff base derivatives.

Step-by-Step Protocol:

• Dissolution: Dissolve one equivalent of 2-amino-5-methyl-3-nitrobenzoic acid in a suitable solvent such as ethanol in a round-bottom flask.

• Addition of Aldehyde: Add one equivalent of the desired substituted aldehyde to the solution.

• Catalysis: Add a few drops of glacial acetic acid as a catalyst.

• Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours.

• Monitoring: Monitor the progress of the reaction using thin-layer chromatography (TLC).

• Precipitation: After completion, cool the reaction mixture to room temperature to allow the Schiff base product to precipitate.

• Isolation: Collect the solid product by vacuum filtration and wash with cold ethanol.

• Purification: Recrystallize the crude product from a suitable solvent (e.g., ethanol or methanol) to obtain the pure Schiff base.

• Characterization: Confirm the structure of the synthesized compound using spectroscopic methods such as ¹H NMR, ¹³C NMR, FT-IR, and mass spectrometry.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

The broth microdilution method is a standard technique to determine the Minimum Inhibitory Concentration (MIC) of a compound.

Workflow for Broth Microdilution Assay

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Step-by-Step Protocol:

• Compound Preparation: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO). Perform serial two-fold dilutions in a 96-well microtiter plate containing Mueller-Hinton Broth (MHB).

• Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard. Dilute this suspension in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.

• Inoculation: Add the standardized bacterial inoculum to each well of the microtiter plate.

• Controls: Include a positive control (wells with inoculum and no compound) and a negative control (wells with broth only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Conclusion and Future Directions

The 2-amino-5-methyl-3-nitrobenzoic acid scaffold holds considerable promise for the development of novel antimicrobial agents. While direct experimental data is scarce, a predictive SAR framework can be constructed by drawing parallels with related benzoic acid derivatives. The synthetic accessibility of this scaffold allows for the creation of diverse chemical libraries for screening. Future research should focus on the systematic synthesis and antimicrobial evaluation of a series of 2-amino-5-methyl-3-nitrobenzoic acid derivatives to validate the predicted SAR and identify lead compounds for further development.

References

Please note that the following list includes sources that provide context and protocols relevant to the SAR of related compounds, as direct studies on 2-amino-5-methyl-3-nitrobenzoic acid derivatives are limited.

• Synthesis and in Vitro Antimicrobial and Cytotoxicity Activities of 2-[(2-nitro-1-phenylalkyl)thio]benzoic Acid Derivatives. (2005). Chemical and Pharmaceutical Bulletin. [Link]

• 4-Aminobenzoic Acid Derivatives: Converting Folate Precursor to Antimicrobial and Cytotoxic Agents. MDPI. [Link]

• An effect of positional isomerism of benzoic acid derivatives on antibacterial activity against Escherichia coli. PMC. [Link]

• An effect of positional isomerism of benzoic acid derivatives on antibacterial activity against Escherichia coli. PubMed. [Link]

• From Structure to Function: 2-Chloro-5-nitrobenzoic Acid Derivatives as Potential Next-Generation Antibacterials. MDPI. [Link]

• (PDF) An effect of positional isomerism of benzoic acid derivatives on antibacterial activity against Escherichia coli. ResearchGate. [Link]

• P-Aminobenzoic acid derivatives. Mode of action and structure-activity relationships in a cell-free system (Escherichia coli). PubMed. [Link]

• Synthesis and antimicrobial activity of the hybrid molecules between amoxicillin and derivatives of benzoic acid. PubMed. [Link]

• Design, synthesis and molecular modeling of isatin-aminobenzoic acid hybrids as antibacterial and antibiofilm agents. PMC. [Link]

• Synthesis of 4-nitro-Benzoates for evaluation antimicrobial and disinfectant activity: Part-I. ResearchGate. [Link]

• Synthesis, antimicrobial evaluation and QSAR studies of p-amino benzoic acid derivatives. Chitkara University. [Link]

• Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applications. PMC. [Link]

• Synthesis, Anticonvulsant Activity, and SAR Study of Novel 4-Quinazolinone Derivatives. PubMed. [Link]

• Substituent effect on spectral and antimicrobial activity of Schiff bases derived from aminobenzoic acids. ResearchGate. [Link]

• Synthesis, antimicrobial evaluation and QSAR studies of 2-chlorobenzoic acid derivatives. PubMed. [Link]

• Synthesis, Characterization of 4- Nitrobenzamide Derivatives and their Antimicrobial Activity. International Journal of Pharmacy and Biological Sciences. [Link]

• Functionalization of Quinazolin‐4‐ones Part 1: Synthesis of Novel 7‐Substituted‐2‐thioxo Quinazolin‐4‐ones from 4‐Substituted‐2‐Aminobenzoic Acids and PPh3(SCN)2. ResearchGate. [Link]

• Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applications. PubMed. [Link]

• Synthetic studies toward biologically active quinazolinones: a dissertation in Chemistry and Biochemistry. University of Massachusetts Dartmouth. [Link]

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• 4. An effect of positional isomerism of benzoic acid derivatives on antibacterial activity against Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. Synthesis and antimicrobial activity of the hybrid molecules between amoxicillin and derivatives of benzoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Biological Activity Screening of 2-Amino-5-methyl-3-nitrobenzoic Acid Analogs

In the landscape of modern drug discovery, the pursuit of novel chemical entities with therapeutic potential is a paramount objective. Among the myriad of scaffolds available to medicinal chemists, substituted aminobenzoic acids have consistently demonstrated a remarkable breadth of biological activity. This guide provides an in-depth comparative analysis of the biological activities of analogs of 2-Amino-5-methyl-3-nitrobenzoic acid, a unique trifunctionalized aromatic core. By examining the structure-activity relationships (SAR) governing their anticancer, antimicrobial, and anti-inflammatory properties, this document serves as a comprehensive resource for researchers, scientists, and drug development professionals. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our claims in authoritative scientific literature.

The 2-Aminobenzoic Acid Scaffold: A Privileged Structure in Medicinal Chemistry

The 2-aminobenzoic acid (anthranilic acid) framework is a well-established building block in the synthesis of a wide array of biologically active molecules.[1] Its inherent structural features—an aromatic ring substituted with both an amino and a carboxylic acid group—provide multiple reactive sites for chemical modification. The introduction of a nitro group, as seen in 2-Amino-5-methyl-3-nitrobenzoic acid, further enhances the electronic and steric properties of the molecule, often leading to potent biological effects. The nitro group can act as both a pharmacophore and a toxicophore, primarily through redox reactions within cells that can induce toxicity in microorganisms and cancer cells.[2]

This guide will explore how modifications to this core structure, particularly variations at the 5-position and derivatization of the amino and carboxylic acid moieties, influence the therapeutic potential of the resulting analogs.

Comparative Analysis of Biological Activities

The therapeutic efficacy of 2-aminobenzoic acid derivatives has been demonstrated across multiple biological assays. The following sections provide a comparative overview of their performance in key therapeutic areas, supported by quantitative experimental data.

Anticancer Activity

Derivatives of 2-aminobenzoic acid have shown significant promise as anticancer agents. Their mechanism of action often involves the inhibition of key signaling pathways implicated in cancer cell proliferation and survival. The following table summarizes the in vitro anticancer activity (IC50 values) of selected analogs against various cancer cell lines.

Compound Class	Specific Derivative/Compound	Target Cell Line	IC50 (µM)	Reference
2-Aminobenzothiazole Derivatives	Compound 13	HCT116 (Colon)	6.43 ± 0.72	[3]
A549 (Lung)	9.62 ± 1.14	[3]
A375 (Melanoma)	8.07 ± 1.36	[3]
OMS5 (with 4-nitroaniline)	A549 (Lung)	22.13	[4]
OMS14 (with piperazine-4-nitroaniline)	MCF-7 (Breast)	61.03	[4]
Para-Aminobenzoic Acid (PABA) Derivatives	Benzamide derivative	Not Specified	4.53	[5]
Chloro anilinoquinoline derivative	MCF-7 (Breast)	3.42	[5]
A549 (Lung)	5.97	[5]
3-(2-aminooxazol-5-yl)-2H-chromen-2-one Derivatives	Compound 14	HCT116 (Colon)	71.8	[6]
Compound 6	MCF-7 (Breast)	74.1	[6]

Expert Insights on Structure-Activity Relationship (SAR) in Anticancer Analogs:

The data reveals that the anticancer activity of these analogs is highly dependent on the nature and position of substituents. For instance, the introduction of a 2-aminobenzothiazole moiety can lead to potent antiproliferative effects.[3] Furthermore, the type of amine or substituted piperazine attached to the core structure significantly influences cytotoxicity, as seen with the OMS5 and OMS14 compounds.[4] The variation in IC50 values across different cancer cell lines for the same compound underscores the importance of screening against a diverse panel of cells to identify selective agents.

Antimicrobial Activity

The rise of antibiotic resistance necessitates the discovery of new antimicrobial agents. Nitroaromatic compounds, including derivatives of nitrobenzoic acid, are known to possess antibacterial and antifungal properties.[7] Their mechanism of action is often attributed to the reductive bioactivation of the nitro group by microbial nitroreductases, leading to the formation of cytotoxic radicals.[7]

Compound Class	Specific Derivative/Compound	Target Organism	MIC (µg/mL)	Reference
2-Chloro-5-nitrobenzoic Acid Derivatives	Compound 1	Staphylococcus aureus	Zone of inhibition: up to 27 mm	[8]
Escherichia coli	Zone of inhibition: up to 17 mm	[8]
Para-Aminobenzoic Acid (PABA) Derivatives	Amino derivatives	Not Specified	0.16 mM	[9]
Sulphanilamide	Bacterial strains	0.97 to 62.5	[9]
3-(2-aminooxazol-5-yl)-2H-chromen-2-one Derivatives	Compound 6	P. aeruginosa	17.8	[6]
A. niger	17.8	[6]
Compound 5	C. albicans	29.6	[6]

Expert Insights on Structure-Activity Relationship (SAR) in Antimicrobial Analogs:

The antimicrobial spectrum and potency of these analogs are dictated by their structural features. For example, derivatives of 2-chloro-5-nitrobenzoic acid have demonstrated broad-spectrum activity against both Gram-positive and Gram-negative bacteria.[8] The position of the nitro group on the benzoic acid framework significantly influences the molecule's biological activity.[7] Furthermore, the lipophilicity of the compounds plays a crucial role in their ability to penetrate microbial cell membranes.

Anti-inflammatory Activity

Chronic inflammation is a hallmark of numerous diseases. Many non-steroidal anti-inflammatory drugs (NSAIDs) are derivatives of aromatic carboxylic acids. Analogs of 2-Amino-5-methyl-3-nitrobenzoic acid have been investigated for their potential to modulate inflammatory pathways, often by inhibiting enzymes like cyclooxygenases (COX-1 and COX-2) and 5-lipoxygenase (5-LOX).

Compound Class	Specific Derivative/Compound	Assay	IC50 (µM)	Reference
(2S,3S)-2-(4-isopropylbenzyl)-2-methyl-4-nitro-3-phenylbutanal/acid Derivatives	FM4 (acid)	COX-2	0.74	[10]
FM10 (acid)	COX-2	0.69	[10]
FM12 (acid)	COX-2	0.18	[10]

Expert Insights on Structure-Activity Relationship (SAR) in Anti-inflammatory Analogs:

The anti-inflammatory potential of these compounds is closely linked to their ability to inhibit key enzymes in the arachidonic acid cascade. The potent COX-2 inhibition exhibited by the carboxylic acid analogs (FM4, FM10, and FM12) highlights the importance of the carboxylate group for binding to the active site of the enzyme.[10] The presence of a nitro group can also contribute to the overall anti-inflammatory profile, although the precise mechanism requires further elucidation.

Experimental Protocols for Biological Screening

To ensure scientific integrity and reproducibility, this section provides detailed, step-by-step methodologies for the key biological assays discussed in this guide.

Synthesis of 2-Amino-5-methyl-3-nitrobenzoic Acid Analogs

A general synthetic route to create a library of analogs often starts with a commercially available precursor, which is then subjected to a series of chemical transformations to introduce diversity.

General Procedure for the Synthesis of 4-(5-nitrothiazol-2-yl)semicarbazide Derivatives:

• Synthesis of Intermediate 3: Dissolve ethyl-5-nitrothiazole-2-ylcarbamate (compound 2) in ethanol.

• Add hydrazine hydrate to the solution.

• Reflux the reaction mixture for approximately 18 hours.

• Cool the reaction mixture and filter the resulting precipitate to obtain 4-(5-nitrothiazol-2-yl)semicarbazide (compound 3).

• Synthesis of Final Compounds (Semicarbazones): React compound 3 with an appropriate aldehyde or ketone in the presence of a few drops of glacial acetic acid.

• Reflux the mixture for 29-80 hours.

• Evaporate the solvent or quench the reaction with ice-cold water.

• Filter, dry, and recrystallize the crude product from ethanol to yield the final semicarbazone derivatives.[11]

Anticancer Activity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability and cytotoxicity.

• Cell Seeding: Seed cancer cells (e.g., MCF-7, A549) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the test compounds (analogs of 2-Amino-5-methyl-3-nitrobenzoic acid) and incubate for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT reagent (5 mg/mL in PBS) to each well and incubate for 2 to 4 hours at 37°C until a purple formazan precipitate is visible.

• Formazan Solubilization: Add a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration compared to the untreated control. Plot the percentage of viability against the logarithm of the compound concentration to determine the IC50 value.

Antimicrobial Activity: Broth Microdilution Method for MIC Determination

This method determines the minimum inhibitory concentration (MIC) of an antimicrobial agent.

• Preparation of Test Compounds: Prepare stock solutions of each analog in a suitable solvent like DMSO.

• Preparation of Microbial Inoculum: Prepare a standardized suspension of the test microorganism (e.g., S. aureus, E. coli) corresponding to a 0.5 McFarland standard.

• Serial Dilution: In a 96-well microtiter plate, perform serial two-fold dilutions of the test compounds in an appropriate growth medium (e.g., Mueller-Hinton Broth).

• Inoculation: Add the microbial inoculum to each well.

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria.

• MIC Determination: The MIC is the lowest concentration of the compound that shows no visible growth (turbidity).[7]

Anti-inflammatory Activity: COX Inhibition Assay

This assay measures the ability of a compound to inhibit the activity of cyclooxygenase enzymes.

• Enzyme and Substrate Preparation: Prepare solutions of purified COX-1 or COX-2 enzyme and the substrate (arachidonic acid).

• Compound Incubation: Incubate the enzyme with various concentrations of the test compounds or a vehicle control.

• Reaction Initiation: Initiate the enzymatic reaction by adding the arachidonic acid substrate.

• Reaction Termination: Stop the reaction after a specific time.

• Product Quantification: Measure the amount of prostaglandin E2 (PGE2) produced using a suitable method, such as an enzyme-linked immunosorbent assay (ELISA).

• Data Analysis: Calculate the percentage of COX inhibition for each compound concentration and determine the IC50 value.

Signaling Pathways and Mechanisms of Action

Understanding the molecular targets and signaling pathways affected by these analogs is crucial for rational drug design.

Many 2-aminobenzoic acid derivatives exert their anticancer effects by inhibiting protein kinases, such as the Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR).[3] Inhibition of these kinases disrupts downstream signaling pathways, like the PI3K/Akt/mTOR pathway, which are critical for cancer cell growth and survival.[4] This ultimately leads to cell cycle arrest and apoptosis.

Conclusion and Future Directions

The analogs of 2-Amino-5-methyl-3-nitrobenzoic acid represent a promising and versatile class of compounds with a diverse range of biological activities. This guide has provided a comparative analysis of their anticancer, antimicrobial, and anti-inflammatory potential, supported by experimental data and detailed protocols. The structure-activity relationships discussed herein offer valuable insights for the rational design of new and more potent therapeutic agents.

Future research should focus on synthesizing and screening a wider array of analogs with systematic modifications to the core structure. A deeper understanding of their mechanisms of action, including the identification of specific molecular targets, will be crucial for their clinical development. Furthermore, in vivo studies are necessary to evaluate the efficacy and safety of the most promising candidates. The continued exploration of this chemical space holds significant promise for the discovery of novel drugs to address unmet medical needs.

References

• Mohamed, Y. A., et al. (2023). Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applications. Biomedicines, 11(10), 2686. [Link]

• Kumar, A., et al. (2019). Design, synthesis, and pharmacological evaluation of 2-amino-5-nitrothiazole derived semicarbazones as dual inhibitors of monoamine oxidase and cholinesterase: effect of the size of aryl binding site. Journal of Enzyme Inhibition and Medicinal Chemistry, 34(1), 1195-1207. [Link]

• Wang, Y., et al. (2021). 2-Aminobenzothiazoles in anticancer drug design and discovery. European Journal of Medicinal Chemistry, 223, 113647. [Link]

• ResearchGate. (n.d.). Antimicrobial activity (MIC values in mg/mL) of compounds. [Link]

• Al-Ostath, A., et al. (2023). Novel 2-Aminobenzothiazole Derivatives: Docking, Synthesis, and Biological Evaluation as Anticancer Agents. ACS Omega, 8(36), 32801-32817. [Link]

• Ilies, D. C., et al. (2024). From Structure to Function: 2-Chloro-5-nitrobenzoic Acid Derivatives as Potential Next-Generation Antibacterials. International Journal of Molecular Sciences, 25(1), 543. [Link]

• Mohamed, Y. A., et al. (2023). Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applications. Biomedicines, 11(10), 2686. [Link]

• Wyrwicka, A., et al. (2021). An effect of positional isomerism of benzoic acid derivatives on antibacterial activity against Escherichia coli. International Journal of Molecular Sciences, 22(12), 6563. [Link]

• Ullah, F., et al. (2022). Anti-Inflammatory, Analgesic and Antioxidant Potential of New (2 S,3 S)-2-(4-isopropylbenzyl)-2-methyl-4-nitro-3-phenylbutanals and Their Corresponding Carboxylic Acids through In Vitro, In Silico and In Vivo Studies. Molecules, 27(13), 4068. [Link]

• Kumar, A., et al. (2019). Design, synthesis, and pharmacological evaluation of 2-amino-5-nitrothiazole derived semicarbazones as dual inhibitors of monoamine oxidase and cholinesterase: effect of the size of aryl binding site. Journal of Enzyme Inhibition and Medicinal Chemistry, 34(1), 1195-1207. [Link]

• ResearchGate. (n.d.). Synthetic routes of p-aminobenzoic acid derivatives having anticancer... [Link]

• Reilly, M., et al. (2018). Design, synthesis, and biological activity of substituted 2-amino-5-oxo-5H-chromeno[2,3-b]pyridine-3-carboxylic acid derivatives as inhibitors of the inflammatory kinases TBK1 and IKKε for the treatment of obesity. Bioorganic & Medicinal Chemistry, 26(20), 5443-5461. [Link]

• Mohamed, Y. A., et al. (2023). Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applications. Biomedicines, 11(10), 2686. [Link]

• chemeurope.com. (n.d.). Quantitative structure-activity relationship. [Link]

• ResearchGate. (2016). (PDF) Quantitative structure-activity relationship studies on nitric oxide synthase inhibitors. [Link]

• Ullah, F., et al. (2022). Anti-Inflammatory, Analgesic and Antioxidant Potential of New (2S,3S)-2-(4-isopropylbenzyl)-2-methyl-4-nitro-3-phenylbutanals and Their Corresponding Carboxylic Acids through In Vitro, In Silico and In Vivo Studies. Molecules, 27(13), 4068. [Link]

• Mohamed, Y. A., et al. (2023). Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applications. Biomedicines, 11(10), 2686. [Link]

• Li, Y., et al. (2021). Quantitative Structure-Activity Relationship (QSAR) Studies on the Toxic Effects of Nitroaromatic Compounds (NACs): A Systematic Review. International Journal of Molecular Sciences, 22(16), 8567. [Link]

• Li, Y., et al. (2024). Design, Synthesis, and Biological Evaluation of 2-Substituted Aniline Pyrimidine Derivatives as Potent Dual Mer/c-Met Inhibitors. Molecules, 29(2), 475. [Link]

• de la Cruz, H., et al. (2018). Structure-Activity Relationships Based on 3D-QSAR CoMFA/CoMSIA and Design of Aryloxypropanol-Amine Agonists with Selectivity for the Human β3-Adrenergic Receptor and Anti-Obesity and Anti-Diabetic Profiles. Molecules, 23(5), 1163. [Link]

• Kakkar, S., et al. (2018). Design, synthesis and biological evaluation of 3-(2-aminooxazol-5-yl)-2H-chromen-2-one derivatives. Chemistry Central Journal, 12(1), 130. [Link]

• Systematic Reviews in Pharmacy. (2020). QSAR machine learning models and their applications. [Link]

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A Comparative Guide to the Reactivity of Substituted Nitrobenzoic Acids for Researchers and Drug Development Professionals

In the landscape of organic synthesis, particularly within the pharmaceutical and fine chemical industries, substituted nitrobenzoic acids represent a class of exquisitely versatile building blocks. The strategic placement of a nitro group on the benzoic acid framework profoundly modulates the molecule's electronic character, thereby dictating its reactivity in a wide array of chemical transformations. This guide provides an in-depth, objective comparison of the reactivity of ortho-, meta-, and para-nitrobenzoic acids, supported by experimental data and detailed methodologies, to empower researchers, scientists, and drug development professionals in making informed decisions for their synthetic strategies.

The Decisive Influence of Substituent Position: A Theoretical Framework

The reactivity of a substituted benzene ring is fundamentally governed by the interplay of inductive and resonance effects exerted by its substituents. The nitro group (–NO₂) is a potent electron-withdrawing group through both mechanisms, while the carboxylic acid group (–COOH) is also deactivating. The relative positioning of these two groups creates distinct electronic environments at different sites on the aromatic ring, leading to significant differences in the reactivity of the nitrobenzoic acid isomers.

• Inductive Effect (-I): The highly electronegative nitrogen and oxygen atoms of the nitro group pull electron density away from the aromatic ring through the sigma bond network. This effect decreases with distance.

• Resonance Effect (-M): The nitro group can withdraw electron density from the aromatic ring via delocalization of pi-electrons. This effect is most pronounced when the nitro group is at the ortho or para position relative to the reaction center, as it allows for the delocalization of charge into the nitro group. This effect does not operate at the meta position.[1]

These electronic effects are paramount in determining the acidity of the carboxylic acid, the susceptibility of the aromatic ring to nucleophilic attack, and the rates of reactions involving the carboxylic acid and nitro functionalities.

Acidity (pKa): A Quantitative Look at Electronic Effects

The acidity of the nitrobenzoic acid isomers provides a clear, quantitative measure of the electronic influence of the nitro group. A lower pKa value indicates a stronger acid, signifying a more stable conjugate base (carboxylate anion).

Compound	Isomer Position	pKa Value
Benzoic Acid	-	4.20[1]
2-Nitrobenzoic Acid	Ortho	2.17[1]
3-Nitrobenzoic Acid	Meta	3.45[1]
4-Nitrobenzoic Acid	Para	3.44[1]

Analysis of Acidity Trends:

The observed order of acidity is ortho > para > meta > benzoic acid .[1]

• Ortho-Nitrobenzoic Acid: The significantly enhanced acidity of the ortho isomer is a classic example of the "ortho effect" .[1] The bulky nitro group sterically hinders the carboxyl group, forcing it out of the plane of the benzene ring. This disrupts resonance between the carboxyl group and the aromatic ring, leading to a more stable carboxylate anion upon deprotonation and thus, a stronger acid.[1]

• Para-Nitrobenzoic Acid: The nitro group at the para position exerts both a strong inductive and a strong resonance effect, effectively withdrawing electron density and stabilizing the negative charge on the carboxylate anion.[1]

• Meta-Nitrobenzoic Acid: At the meta position, the nitro group can only exert its electron-withdrawing inductive effect; the resonance effect is inoperative.[1] Consequently, the stabilization of the conjugate base is less pronounced compared to the ortho and para isomers, resulting in weaker acidity.[1]

Experimental Protocol: Determination of pKa by Potentiometric Titration

This method provides a reliable means to experimentally verify the pKa values of the nitrobenzoic acid isomers.

Materials and Equipment:

• pH meter with a glass electrode

• Burette (25 mL or 50 mL)

• Magnetic stirrer and stir bar

• Beaker (100 mL)

• Standardized 0.1 M NaOH solution

• 0.01 M solutions of each nitrobenzoic acid isomer

• Standard pH buffers (pH 4, 7, and 10)

Procedure:

• Calibration: Calibrate the pH meter using the standard buffer solutions.

• Sample Preparation: Pipette a known volume (e.g., 25 mL) of the 0.01 M nitrobenzoic acid solution into a beaker.

• Titration Setup: Place the beaker on a magnetic stirrer, add a stir bar, and immerse the calibrated pH electrode into the solution.

• Titration: Record the initial pH. Add the 0.1 M NaOH solution from the burette in small increments (e.g., 0.5 mL), recording the pH after each addition and allowing the reading to stabilize.

• Equivalence Point: Continue the titration until a sharp increase in pH is observed, indicating the equivalence point. Continue adding titrant for a few more increments beyond this point.

• Data Analysis: Plot a graph of pH (y-axis) versus the volume of NaOH added (x-axis). The equivalence point is the midpoint of the steepest part of the curve. The pKa is equal to the pH at the half-equivalence point (the volume of NaOH added is half of that at the equivalence point).

Caption: Workflow for pKa determination by potentiometric titration.

Esterification: Reactivity of the Carboxylic Acid Group

The esterification of nitrobenzoic acids, a cornerstone reaction in the synthesis of pharmaceuticals and other fine chemicals, is also influenced by the position of the nitro group. The reaction rate is sensitive to both the electronic effects of the nitro group and steric hindrance.

Theoretical Reactivity:

• Electronic Effects: The electron-withdrawing nitro group increases the electrophilicity of the carbonyl carbon of the carboxylic acid, making it more susceptible to nucleophilic attack by an alcohol. This effect is strongest for the ortho and para isomers due to the combination of inductive and resonance effects.

• Steric Effects: The ortho-nitro group, despite its strong electron-withdrawing nature, can sterically hinder the approach of the alcohol to the carboxylic acid group, which may slow down the reaction rate compared to the para isomer.

para > meta > ortho

The para isomer is expected to be the most reactive due to the strong, unhindered electron-withdrawing effect of the nitro group. The meta isomer's reactivity is enhanced only by the inductive effect. The ortho isomer's reactivity is a balance between the strong electron-withdrawing effect and significant steric hindrance.

Experimental Protocol: Fischer Esterification of 3-Nitrobenzoic Acid

This protocol for the synthesis of methyl 3-nitrobenzoate can be adapted to compare the reactivity of the other isomers under identical conditions.[2]

Materials and Equipment:

• Round-bottom flask (appropriate size)

• Reflux condenser

• Heating mantle

• Separatory funnel

• Beakers

• Suction filtration apparatus

• 3-Nitrobenzoic acid (or other isomers)

• Anhydrous methanol

• Concentrated sulfuric acid

• Dichloromethane

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

Procedure:

• Reaction Setup: In a round-bottom flask, combine 1.0 g of 3-nitrobenzoic acid with 8 mL of anhydrous methanol. Carefully add 0.4 mL of concentrated sulfuric acid. Add a boiling chip.

• Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux for 1 hour.[2]

• Work-up: Allow the reaction mixture to cool to room temperature. Pour the mixture into a separatory funnel containing 20 mL of water.

• Extraction: Add 15 mL of dichloromethane to the separatory funnel and shake gently to extract the product. Separate the layers.

• Washing: Wash the organic layer sequentially with 15 mL of water and 15 mL of saturated sodium bicarbonate solution (vent frequently to release CO₂).

• Drying and Evaporation: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent by rotary evaporation.

• Purification: The crude product can be purified by recrystallization from methanol.[3]

• Analysis: The yield of the purified methyl 3-nitrobenzoate can be determined, and its purity can be assessed by melting point and spectroscopic methods (IR, NMR).

By running parallel reactions for the ortho, meta, and para isomers under identical conditions and monitoring the reactions over time (e.g., by taking aliquots for analysis by GC or HPLC), a quantitative comparison of their esterification rates can be achieved.

Reduction of the Nitro Group: Formation of Aminobenzoic Acids

The reduction of the nitro group to an amino group is a critical transformation, as aminobenzoic acids are valuable intermediates in the synthesis of dyes, pharmaceuticals, and polymers. The rate of this reduction can be influenced by the electronic environment of the nitro group.

Theoretical Reactivity:

Electron-donating groups on the aromatic ring generally accelerate the catalytic hydrogenation of nitroarenes, while electron-withdrawing groups can retard the rate. This is because the reaction often involves the adsorption of the nitro group onto the catalyst surface, and electron-withdrawing groups decrease the electron density on the nitro group. Therefore, the carboxylic acid group, being electron-withdrawing, will influence the reduction rate.

The expected order of reactivity for the reduction of the nitro group is:

meta > para > ortho

This prediction is based on the Hammett equation, where a negative slope is often observed for the catalytic transfer hydrogenation of nitroarenes, indicating that electron-withdrawing groups hinder the reduction rate. The electron-withdrawing effect of the carboxyl group is weakest at the meta position and strongest at the ortho and para positions.

Experimental Protocol: Catalytic Hydrogenation of 4-Nitrobenzoic Acid

This protocol for the synthesis of 4-aminobenzoic acid can be used as a basis for comparing the reduction of the different isomers.

Materials and Equipment:

• Autoclave or a flask suitable for hydrogenation

• Magnetic stirrer

• Filtration apparatus

• 4-Nitrobenzoic acid

• Sodium hydroxide

• Pd/C catalyst (e.g., 5% or 10%)

• Hydrochloric acid

• Water

Procedure:

• Salt Formation: Prepare an aqueous solution of the sodium salt of 4-nitrobenzoic acid by dissolving it in a stoichiometric amount of sodium hydroxide solution.

• Hydrogenation: Place the solution in a suitable hydrogenation vessel and add the Pd/C catalyst (e.g., 1-2 mol%). Seal the vessel and purge with hydrogen gas. Pressurize the vessel with hydrogen (e.g., 2-4 MPa) and heat to 60-70°C with vigorous stirring.

• Reaction Monitoring: Monitor the reaction by observing the cessation of hydrogen uptake.

• Work-up: After the reaction is complete, cool the vessel to room temperature and carefully vent the hydrogen. Filter the reaction mixture to recover the catalyst.

• Precipitation: Acidify the filtrate with hydrochloric acid to a pH of approximately 3-4 to precipitate the 4-aminobenzoic acid.

• Isolation and Purification: Cool the mixture, collect the product by filtration, wash with cold water, and dry. The yield can be determined, and purity can be assessed by melting point and spectroscopy. A reported yield for this reaction is up to 96%.

Nucleophilic Aromatic Substitution (SNAr): Reactivity of Halogenated Nitrobenzoic Acids

The presence of a strongly electron-withdrawing nitro group activates an aromatic ring towards nucleophilic aromatic substitution (SNAr), especially when it is positioned ortho or para to a good leaving group (e.g., a halogen).

Theoretical Reactivity:

For an SNAr reaction to occur, the aromatic ring must be electron-deficient to be attacked by a nucleophile. The rate-determining step is typically the formation of a resonance-stabilized carbanion intermediate known as a Meisenheimer complex. The stability of this intermediate is greatly enhanced by electron-withdrawing groups at the ortho and para positions to the site of nucleophilic attack.

Therefore, for a halogenated nitrobenzoic acid, the reactivity towards nucleophiles will be highest when the nitro group is ortho or para to the halogen leaving group. The carboxylic acid group, also being electron-withdrawing, will further activate the ring.

Experimental Protocol: Nucleophilic Aromatic Substitution of 2-Bromo-3-nitrobenzoic Acid

This protocol demonstrates a typical SNAr reaction on a substituted nitrobenzoic acid.

Materials and Equipment:

• Reaction vessel (e.g., round-bottom flask)

• Magnetic stirrer and hotplate

• Inert atmosphere setup (e.g., nitrogen or argon)

• 2-Bromo-3-nitrobenzoic acid

• Nucleophile (e.g., an amine, alcohol, or thiol)

• Base (e.g., K₂CO₃, Et₃N)

• Polar aprotic solvent (e.g., DMF, DMSO)

• Extraction and purification equipment

Procedure (Example with an Amine Nucleophile):

• Reaction Setup: In a reaction vessel under an inert atmosphere, dissolve 2-bromo-3-nitrobenzoic acid (1.0 mmol) and the amine nucleophile (1.2 mmol) in a polar aprotic solvent (e.g., DMF).

• Base Addition: Add a suitable base (e.g., K₂CO₃, 2.0 mmol).

• Reaction: Stir the mixture at room temperature or with gentle heating (e.g., 50-80°C). Monitor the reaction progress by TLC or HPLC until the starting material is consumed.

• Work-up: Cool the reaction mixture and pour it into water. Acidify with dilute HCl to precipitate the product.

• Isolation: Collect the product by filtration or extract with an appropriate organic solvent (e.g., ethyl acetate).

• Purification: Wash the organic extract with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography or recrystallization.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. chemlab.truman.edu [chemlab.truman.edu]
• 3. devchemistrypoint.wordpress.com [devchemistrypoint.wordpress.com]

spectroscopic comparison of 2-Amino-5-methyl-3-nitrobenzoic acid and its precursors

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical synthesis and materials science, the precise characterization of molecules is not merely a procedural step but the very foundation of innovation and quality. The journey of a chemical entity from a simple precursor to a complex final product is a narrative told through the subtle shifts and appearances of signals in spectroscopic data. This guide provides an in-depth spectroscopic comparison of 2-Amino-5-methyl-3-nitrobenzoic acid , a significant building block, with its logical synthetic precursors: 2-amino-5-methylbenzoic acid and 5-methyl-3-nitrobenzoic acid .

By examining the changes in Fourier-Transform Infrared (FTIR), Nuclear Magnetic Resonance (NMR), and UV-Visible (UV-Vis) spectra, we can trace the chemical transformations—specifically, the introduction of a nitro group and an amino group—that define the synthetic pathway. This guide is structured to provide not just data, but a causal understanding of why these spectral changes occur, offering field-proven insights for researchers engaged in synthesis, process development, and quality control.

The Synthetic Relationship

The transformation from the precursors to the final product involves key electrophilic aromatic substitution and reduction/amination reactions. The nitration of 2-amino-5-methylbenzoic acid introduces the electron-withdrawing nitro (-NO₂) group, while the conceptual amination of 5-methyl-3-nitrobenzoic acid would add the electron-donating amino (-NH₂) group. These transformations fundamentally alter the electronic and vibrational properties of the molecule, changes that are vividly captured by spectroscopy.

Caption: Synthetic routes to 2-Amino-5-methyl-3-nitrobenzoic acid from its precursors.

Experimental Protocols: A Foundation of Trust

To ensure the integrity and reproducibility of spectroscopic data, standardized protocols are paramount. The methodologies described here represent a self-validating system for the characterization of aromatic carboxylic acids.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The power of NMR lies in its ability to map the chemical environment of each proton and carbon atom.

• Sample Preparation : Accurately weigh 5-10 mg of the sample and dissolve it in approximately 0.6-0.7 mL of a deuterated solvent, typically DMSO-d₆, in a 5 mm NMR tube. Ensure the sample is fully dissolved.

• ¹H NMR Acquisition : Record the spectrum on a 400 MHz spectrometer. A spectral width of 0-12 ppm is typical. Acquire a sufficient number of scans (e.g., 16) to achieve a high signal-to-noise ratio, with a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition : On the same instrument, record the proton-decoupled ¹³C spectrum at 100 MHz. Use a spectral width of 0-200 ppm and accumulate a larger number of scans (e.g., 1024 or more) with a relaxation delay of 2 seconds to ensure detection of all carbon signals.

• Data Processing : Process the raw data (Free Induction Decay) by applying Fourier transformation, phase correction, and baseline correction. Reference the chemical shifts to the residual solvent peak (DMSO-d₆: δ 2.50 for ¹H, δ 39.52 for ¹³C).

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy provides a molecular fingerprint by probing the vibrational modes of functional groups.

• Sample Preparation : Use an Attenuated Total Reflectance (ATR) accessory for solid samples. Place a small amount of the dry, powdered sample directly onto the ATR crystal (e.g., diamond).

• Data Acquisition : Apply consistent pressure to ensure good contact. Record a background spectrum of the clean, empty ATR crystal first. Then, acquire the sample spectrum from 4000 to 400 cm⁻¹ with a resolution of 4 cm⁻¹. Co-add multiple scans (e.g., 32) to improve data quality. The background is automatically subtracted.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy reveals information about the electronic transitions within the molecule, particularly in conjugated π-systems.

• Sample Preparation : Prepare a dilute solution (typically 10⁻⁴ to 10⁻⁵ M) of the compound in a UV-transparent solvent, such as methanol. Ensure the maximum absorbance is within the linear range of the spectrophotometer (ideally < 1.5 AU).

• Data Acquisition : Use a dual-beam spectrophotometer. Fill a quartz cuvette with the pure solvent to record a baseline (blank). Then, use a matched cuvette to record the sample's absorbance spectrum over a range of 200-800 nm.

Caption: General workflow for the spectroscopic analysis of a chemical compound.

Spectroscopic Data Comparison: Unveiling Molecular Transformations

The addition of an electron-withdrawing nitro group and an electron-donating amino group creates significant and predictable changes across all spectroscopic methods.

FTIR Spectral Analysis

The infrared spectrum is highly sensitive to the presence of specific functional groups. The introduction of the -NH₂ and -NO₂ groups provides the most dramatic points of comparison.

Functional Group	2-Amino-5-methylbenzoic Acid (cm⁻¹)	5-Methyl-3-nitrobenzoic Acid (cm⁻¹) (Analog Data)	2-Amino-5-methyl-3-nitrobenzoic Acid (cm⁻¹)[1]	Interpretation of Change
O-H Stretch (Carboxylic Acid)	~3300-2500 (broad)	~3300-2500 (broad)	~3300-2500 (broad)	The broad O-H stretch from hydrogen-bonded dimers is a consistent feature across all three compounds.
N-H Stretch (Amine)	~3450, ~3350 (two bands)	N/A	3351 (one prominent band)	The characteristic two bands for a primary amine in the precursor are replaced by a single prominent N-H stretch in the final product, possibly due to intramolecular hydrogen bonding with the adjacent nitro group.
C=O Stretch (Carboxylic Acid)	~1670	~1700	1707	The C=O stretch shifts to a slightly higher wavenumber upon addition of the electron-withdrawing nitro group, which reduces electron density in the carbonyl bond.
N-O Asymmetric Stretch (Nitro)	N/A	~1530	1533	A strong, characteristic absorption appears, confirming the successful nitration.
N-O Symmetric Stretch (Nitro)	N/A	~1350	1377	A second strong absorption characteristic of the nitro group appears.
N-H Bend (Amine)	~1620	N/A	1671 (overlaps C=C)	This bending vibration is present in both amino-containing compounds.

¹H NMR Spectral Analysis

The chemical shifts of aromatic protons are exquisitely sensitive to the electronic effects of substituents. The interplay between the electron-donating amino group (-NH₂) and the electron-withdrawing nitro group (-NO₂) governs the observed patterns.

Proton Assignment	2-Amino-5-methylbenzoic Acid (δ ppm)	5-Methyl-3-nitrobenzoic Acid (δ ppm) (Analog Data)	2-Amino-5-methyl-3-nitrobenzoic Acid (δ ppm) (Expected)	Interpretation of Change
-COOH	~12.0-13.0 (br s)	~11.0-13.0 (br s)	~13.0 (br s)	The acidic proton appears as a broad singlet far downfield in all three compounds.
-NH₂	~5.0-6.0 (br s)	N/A	~7.9 (br s)	The amino protons are significantly deshielded in the final product due to the strong electron-withdrawing effect of the ortho-nitro group and potential intramolecular hydrogen bonding.
Aromatic H	~7.6 (d), ~6.8 (dd), ~6.6 (d)	~8.4 (s), ~8.3 (s), ~7.8 (s)	H-4: ~8.0 (d), H-6: ~7.8 (d)	From Precursor 1: The powerful deshielding effect of the new nitro group at C3 causes a significant downfield shift for the adjacent protons (H-4). From Precursor 2: The introduction of the strongly electron-donating amino group at C2 would cause a significant upfield (shielding) shift for the ortho (H-3, now gone) and para (H-6) protons compared to the all-deshielded protons of the nitro-only precursor.
-CH₃	~2.2 (s)	~2.5 (s)	~2.4 (s)	The methyl group protons show minor shifts but remain as a characteristic singlet.
(Note: Data for 5-Methyl-3-nitrobenzoic Acid is based on analogous compounds like 3-methyl-4-nitrobenzoic acid and may vary slightly. Expected data for the final product is from a technical guide.)

¹³C NMR Spectral Analysis

Carbon chemical shifts further illuminate the changes in electron density around the aromatic ring.

Carbon Assignment	2-Amino-5-methylbenzoic Acid (δ ppm)	5-Methyl-3-nitrobenzoic Acid (δ ppm) (Analog Data)	2-Amino-5-methyl-3-nitrobenzoic Acid (δ ppm) (Expected)	Interpretation of Change
C=O	~169	~166	~168	The carboxylic carbon chemical shift remains relatively stable.
C-NH₂	~148 (C-2)	N/A	~145 (C-2)	The carbon directly attached to the amino group is significantly downfield. The presence of the ortho-nitro group slightly modifies this shift.
C-NO₂	N/A	~148 (C-3)	~135 (C-3)	The carbon bearing the nitro group is strongly deshielded. The presence of the ortho-amino group provides some shielding, shifting it upfield compared to a nitro-only environment.
C-CH₃	~128 (C-5)	~140 (C-5)	~130 (C-5)	The position of this carbon shifts based on the para-relationship to either the amino or nitro group.
-CH₃	~20	~21	~20	The methyl carbon remains in the typical upfield region for alkyl groups.
(Note: Data for 5-Methyl-3-nitrobenzoic Acid is based on analogous compounds. Expected data for the final product is from a technical guide.)

UV-Vis Spectral Analysis

The absorption maxima (λmax) are dictated by the extent of the conjugated π-system and the nature of the substituents, which act as chromophores (-NO₂) and auxochromes (-NH₂, -COOH, -CH₃).

Compound	λmax (nm) (in Methanol)	Interpretation of Change
2-Amino-5-methylbenzoic Acid	~230, ~320	The spectrum is dominated by the aminobenzoic acid chromophore. The amino group acts as a strong auxochrome, causing a bathochromic (red) shift compared to benzoic acid itself.
5-Methyl-3-nitrobenzoic Acid	~260	Here, the nitrobenzoic acid system is the primary chromophore. The nitro group extends conjugation and causes a red shift relative to benzoic acid.
2-Amino-5-methyl-3-nitrobenzoic Acid	~250, ~410	The final product shows a complex spectrum with significant red shifts. The presence of both a strong electron-donating group (-NH₂) and a strong electron-withdrawing group (-NO₂) in conjugation creates a powerful "push-pull" system. This dramatically lowers the energy gap for π-π* transitions, resulting in a strong bathochromic shift of the longest wavelength absorption band into the visible region, which accounts for the compound's color.
(Note: λmax values are estimations based on data for structurally similar compounds.)

Conclusion

The spectroscopic comparison of 2-Amino-5-methyl-3-nitrobenzoic acid with its precursors, 2-amino-5-methylbenzoic acid and 5-methyl-3-nitrobenzoic acid, provides a clear and instructive narrative of chemical transformation.

• FTIR unequivocally confirms the success of the reaction by showing the appearance of strong N-O stretching bands from the nitro group or the disappearance/shifting of N-H bands.

• NMR provides a detailed map of the altered electronic landscape of the aromatic ring. The predictable downfield shifts caused by the introduction of the nitro group and the characteristic shielding effects of the amino group allow for precise structural confirmation and regiochemical analysis.

• UV-Vis spectroscopy illustrates the profound impact of substituents on the conjugated system. The significant bathochromic shift observed in the final product is a classic textbook example of the synergistic effect of electron-donating and electron-withdrawing groups, providing a quick qualitative check for the formation of the target "push-pull" chromophore.

For the researcher and development professional, a thorough understanding of these spectroscopic shifts is not just an analytical exercise. It is a vital tool for real-time reaction monitoring, impurity profiling, and ultimate quality assurance of the final product. This guide serves as a foundational reference for leveraging these powerful analytical techniques to navigate the synthetic pathway with confidence and precision.

References

• PubChem. (n.d.). 2-Amino-5-methylbenzoic acid. National Center for Biotechnology Information. Retrieved January 16, 2026, from [Link]

• NIST. (n.d.). 2-Amino-5-methylbenzoic acid. NIST Chemistry WebBook. Retrieved January 16, 2026, from [Link]

• ChemBK. (2024, April 9). 5-Nitro-3-Methyl benzoic acid. Retrieved January 16, 2026, from [Link]

• PubChem. (n.d.). 3-Methyl-5-nitrobenzoic acid. National Center for Biotechnology Information. Retrieved January 16, 2026, from [Link]

• Forbes, W. F., & Sheratte, M. B. (n.d.). PART II. ULTRAVIOLET ABSORPTION SPECTRA OF SUBSTITUTED BENZOIC ACIDS AND PHENYL BENZOATES. Canadian Science Publishing. Retrieved January 16, 2026, from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

A Comprehensive Guide to Establishing a Reference Standard for 2-Amino-5-methyl-3-nitrobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, this guide provides an in-depth, scientifically grounded framework for establishing a robust and reliable reference standard for 2-Amino-5-methyl-3-nitrobenzoic acid. Adhering to the principles of scientific integrity, this document outlines the critical steps from material acquisition to comprehensive characterization and stability assessment, ensuring the generation of a reference standard suitable for rigorous pharmaceutical development and quality control.

The Imperative for a Well-Characterized Reference Standard

In pharmaceutical research and development, a reference standard serves as the benchmark against which all subsequent batches of a substance are qualified. Its purity, identity, and stability are paramount for accurate analytical measurements, ensuring the quality, safety, and efficacy of the final drug product. For a key intermediate like 2-Amino-5-methyl-3-nitrobenzoic acid, a well-characterized reference standard is indispensable for:

• Accurate quantification in various analytical methods.

• Identification and control of impurities in synthetic batches.

• Validation of analytical procedures.

• Ensuring batch-to-batch consistency.

This guide will walk you through the process of establishing such a standard, from initial characterization to long-term stability monitoring.

Physicochemical Properties of 2-Amino-5-methyl-3-nitrobenzoic Acid

A thorough understanding of the physicochemical properties of the target compound is the foundation for developing appropriate analytical methods and handling procedures.

Property	Value	Source
CAS Number	5465-34-9	[1]
Molecular Formula	C₈H₈N₂O₄	[1]
Molecular Weight	196.16 g/mol	[1]
Appearance	Solid (form may vary)	General knowledge
Boiling Point	398.3 °C	[1]

Sourcing and Initial Assessment of the Candidate Material

The journey to a qualified reference standard begins with the selection of a high-purity batch of 2-Amino-5-methyl-3-nitrobenzoic acid. Commercially, this compound is available from various suppliers for "pharmaceutical testing"[1].

Initial Assessment Workflow:

Caption: Workflow for sourcing and initial assessment of the candidate material.

Upon receipt of a candidate batch, it is crucial to perform an initial assessment to confirm its identity and approximate purity. This typically involves techniques like FTIR and a preliminary HPLC analysis.

Comprehensive Characterization of the Reference Standard

A multi-faceted analytical approach is essential for the unambiguous characterization of the reference standard. The following techniques should be employed to confirm the structure and assess the purity of the candidate material.

Spectroscopic Identification

FTIR is a powerful technique for identifying the functional groups present in the molecule, serving as a fingerprint for the compound.

Experimental Protocol: FTIR-ATR

• Instrument: A calibrated FTIR spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory.

• Sample Preparation: A small amount of the solid 2-Amino-5-methyl-3-nitrobenzoic acid is placed directly onto the ATR crystal.

• Data Acquisition: The spectrum is recorded in the mid-infrared range (4000-400 cm⁻¹). A background spectrum of the clean ATR crystal is recorded and subtracted from the sample spectrum.

• Data Interpretation: The obtained spectrum should be compared with known spectra or interpreted based on characteristic functional group absorptions.

Characteristic IR Absorptions for 2-Amino-5-methyl-3-nitrobenzoic Acid: [1]

Wavenumber (cm⁻¹)	Functional Group Assignment
3351	N-H stretch (Amine)
1707	C=O stretch (Carboxylic Acid)
1671	N-H bend (Amine) & C=C stretch (Aromatic)
1533	N-O asymmetric stretch (Nitro group)
1492	C=C stretch (Aromatic)
1377	N-O symmetric stretch (Nitro group)
1283	C-N stretch (Aromatic Amine)
1166	C-O stretch (Carboxylic Acid)

¹H and ¹³C NMR spectroscopy are indispensable for elucidating the detailed molecular structure and confirming the identity of the compound.

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Dissolve 5-10 mg of the sample in a suitable deuterated solvent (e.g., DMSO-d₆).

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Data Acquisition: Acquire ¹H and ¹³C spectra using standard parameters.

• Data Analysis: The chemical shifts, coupling constants, and integration of the signals in the ¹H spectrum, along with the chemical shifts in the ¹³C spectrum, should be consistent with the structure of 2-Amino-5-methyl-3-nitrobenzoic acid.

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound, further confirming its identity.

Experimental Protocol: LC-MS

• Instrumentation: A liquid chromatograph coupled to a mass spectrometer (LC-MS).

• Sample Introduction: The sample is introduced into the mass spectrometer after separation on an HPLC column.

• Data Acquisition: Acquire the mass spectrum in a suitable ionization mode (e.g., Electrospray Ionization - ESI).

• Data Interpretation: The molecular ion peak should correspond to the molecular weight of 2-Amino-5-methyl-3-nitrobenzoic acid (196.16 g/mol ).

Purity Assessment: The Cornerstone of a Reference Standard

A high-purity reference standard is non-negotiable. A combination of chromatographic and other techniques should be used to determine the purity and identify any impurities present.

Workflow for HPLC Method Development and Validation:

Caption: Workflow for developing and validating a stability-indicating HPLC method.

Proposed HPLC Method (to be validated):

Parameter	Recommended Condition	Rationale
Column	C18 reversed-phase (e.g., 4.6 mm x 150 mm, 5 µm)	Provides good retention and separation for aromatic compounds.
Mobile Phase A	0.1% Formic Acid in Water	Provides acidic conditions to ensure the carboxylic acid is protonated, leading to better retention and peak shape.
Mobile Phase B	Acetonitrile	Common organic modifier for reversed-phase chromatography.
Gradient Elution	Start with a low percentage of Mobile Phase B (e.g., 10%) and gradually increase to a high percentage (e.g., 90%) over 20-30 minutes.	To ensure the separation of the main compound from all potential impurities, including those generated during forced degradation.
Flow Rate	1.0 mL/min	A typical flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	To ensure reproducible retention times.
Detection	UV at an appropriate wavelength (e.g., 254 nm or a wavelength of maximum absorbance)	Aromatic nitro compounds typically have strong UV absorbance.
Injection Volume	10 µL	A standard injection volume.

Method Validation: The developed HPLC method must be validated according to ICH Q2(R1) guidelines, including specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), and robustness.

Understanding the potential impurities is critical for developing a truly specific analytical method. Potential impurities in 2-Amino-5-methyl-3-nitrobenzoic acid can arise from the synthesis process or degradation.

A known synthesis route involves the nitration of 2-amino-5-methylbenzoic acid[1]. Potential impurities could therefore include:

• Starting material: Unreacted 2-amino-5-methylbenzoic acid.

• Isomeric impurities: Other nitrated isomers of 2-amino-5-methylbenzoic acid.

• Byproducts: Compounds formed from side reactions during the nitration process.

Stability Assessment: Ensuring the Longevity of the Reference Standard

A reference standard must be stable under defined storage conditions. A stability testing program, including forced degradation studies, is essential to determine the intrinsic stability of the molecule and to establish a retest date.

Forced Degradation Studies

Forced degradation studies are conducted under more severe conditions than accelerated stability testing to identify potential degradation products and pathways. This information is crucial for developing a stability-indicating HPLC method.

Experimental Protocol: Forced Degradation [2]

• Stock Solution: Prepare a stock solution of 2-Amino-5-methyl-3-nitrobenzoic acid (e.g., 1 mg/mL) in a suitable solvent like methanol or acetonitrile.

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with 0.1 M HCl (1:1 v/v) and heat at 60°C for 24 hours.

  • Base Hydrolysis: Mix the stock solution with 0.1 M NaOH (1:1 v/v) and heat at 60°C for 24 hours.

  • Oxidative Degradation: Mix the stock solution with 3% H₂O₂ (1:1 v/v) and keep at room temperature for 24 hours, protected from light.

  • Thermal Degradation (Solution): Heat the stock solution at 60°C for 24 hours, protected from light.

  • Thermal Degradation (Solid): Store the solid compound at an elevated temperature (e.g., 60°C) for an extended period.

  • Photolytic Degradation: Expose the stock solution in a photochemically transparent container to a light source as per ICH Q1B guidelines. A control sample should be stored in the dark.

• Sample Analysis: Analyze the stressed samples at appropriate time points using the developed stability-indicating HPLC method. Characterize any significant degradation products using LC-MS/MS.

Long-Term Stability Study

Based on the forced degradation results, a long-term stability study under ICH-recommended storage conditions should be initiated to establish a retest period for the reference standard.

Protocol for Long-Term Stability Study:

• Storage Conditions: Store the reference standard at the recommended long-term storage condition (e.g., 2-8 °C or 25 °C/60% RH), protected from light.

• Testing Intervals: Test the reference standard at appropriate intervals (e.g., 0, 3, 6, 9, 12, 18, 24 months).

• Analytical Tests: At each time point, perform purity testing using the validated HPLC method and any other relevant tests to monitor for changes in the physical and chemical properties of the standard.

Certification and Documentation

Once the reference standard has been thoroughly characterized and its stability established, a comprehensive Certificate of Analysis (CoA) must be prepared.

The CoA should include:

• Name and batch number of the reference standard.

• Physicochemical properties.

• Results of all identification and characterization tests (with spectra).

• Purity value determined by the validated HPLC method and, if applicable, by other methods.

• List of identified and unidentified impurities with their levels.

• Recommended storage conditions.

• Date of certification and the retest date.

Conclusion

Establishing a reference standard for 2-Amino-5-methyl-3-nitrobenzoic acid is a rigorous but essential process for ensuring the quality and consistency of analytical data in pharmaceutical development. By following the comprehensive approach outlined in this guide, researchers and scientists can confidently qualify a reliable reference standard. The principles of thorough characterization, robust purity assessment, and a well-designed stability program are the cornerstones of this critical endeavor. This self-validating system of protocols ensures the trustworthiness and scientific integrity of the established reference standard, providing a solid foundation for drug development activities.

References

• BenchChem. (2025). Technical Support Center: 2-Amino-5-nitrobenzoic acid Stability and Degradation.
• BenchChem. (2025). Application Notes and Protocols for the Analytical Detection of 2-Amino-5-nitrobenzoic acid.

Sources

• 1. biosynth.com [biosynth.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

A Senior Application Scientist's Guide to the Purity Assessment of Synthesized 2-Amino-5-methyl-3-nitrobenzoic Acid

Abstract

The robust characterization of chemical intermediates is a cornerstone of efficient, safe, and reproducible research, particularly within the pharmaceutical and materials science sectors. 2-Amino-5-methyl-3-nitrobenzoic acid is a key building block whose purity directly impacts the yield, impurity profile, and efficacy of downstream products. This guide provides an in-depth comparison of orthogonal analytical techniques for the comprehensive purity assessment of this compound. We move beyond mere protocol recitation to explain the strategic rationale behind employing a multi-technique approach, contrasting the utility of High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Elemental Analysis (EA). Detailed, field-tested protocols are provided, empowering researchers to establish self-validating systems for purity verification, ensuring the highest level of scientific integrity in their work.

The Analytical Imperative: Why Purity Matters

2-Amino-5-methyl-3-nitrobenzoic acid (C₈H₈N₂O₄, M.W.: 196.16 g/mol ) serves as a critical precursor in the synthesis of various complex organic molecules. Its molecular architecture, featuring amino, methyl, nitro, and carboxylic acid functionalities, offers rich reactivity. However, this same reactivity presents a significant challenge during its synthesis. A common synthetic route involves the nitration of 2-amino-5-methylbenzoic acid.[1] This electrophilic aromatic substitution is seldom perfectly selective, leading to a variety of potential impurities that can be difficult to separate and may interfere with subsequent reactions.

The presence of even minor impurities, such as regioisomers or unreacted starting materials, can lead to:

• Reduced yields in subsequent synthetic steps.

• Formation of complex and difficult-to-remove side products.

• Altered pharmacological activity or toxicity in drug development contexts.

• Inconsistent material properties in polymer or dye synthesis.

Therefore, a rigorous, multi-faceted approach to purity assessment is not merely a quality control checkpoint; it is a fundamental prerequisite for reliable scientific outcomes.

The Analytical Challenge: Profiling Potential Impurities

Effective purity analysis begins with understanding the potential impurities that can arise from the synthesis. The nitration of 2-amino-5-methylbenzoic acid can theoretically produce several unwanted compounds:

• Unreacted Starting Material: 2-amino-5-methylbenzoic acid.

• Regioisomers: The directing effects of the amino and methyl groups can lead to nitration at other positions on the aromatic ring, yielding isomers like 2-amino-5-methyl-4-nitrobenzoic acid or 2-amino-5-methyl-6-nitrobenzoic acid.

• Over-nitrated Products: Dinitro-substituted species, while less common under controlled conditions, are a possibility.

• Residual Solvents and Reagents: Acids (sulfuric, nitric) and solvents used in the reaction and purification steps.

A successful analytical strategy must be capable of separating and identifying these structurally similar compounds from the target molecule.

A Multi-Pronged Strategy for Purity Verification

No single analytical technique can provide a complete picture of a compound's purity. A robust assessment relies on the orthogonal application of multiple methods, where each technique provides a different and complementary piece of the puzzle. This integrated workflow ensures both the identity and purity of the synthesized material are confirmed with a high degree of confidence.

Caption: Integrated workflow for purity assessment.

Comparative Analysis of Core Techniques

The choice of analytical method is dictated by the specific question being asked. Is the goal to detect trace impurities, confirm the chemical structure, or determine the absolute percentage of the active molecule?

High-Performance Liquid Chromatography (HPLC): The Workhorse for Purity and Impurity Profiling

HPLC is the cornerstone of purity analysis for non-volatile organic compounds.[2] Its primary strength lies in its ability to physically separate the target compound from impurities, allowing for their individual detection and quantification.

• Causality of Choice: For compounds like 2-Amino-5-methyl-3-nitrobenzoic acid, a reverse-phase HPLC (RP-HPLC) method is ideal. The C18 stationary phase provides excellent separation for moderately polar aromatic compounds.[3] An acidic mobile phase (e.g., using trifluoroacetic or phosphoric acid) is crucial to suppress the ionization of the carboxylic acid and amino groups, ensuring sharp, symmetrical peaks and reproducible retention times.[2][3]

• Data Provided: HPLC with UV detection provides the "Area Percent" purity, which is the ratio of the main peak's area to the total area of all detected peaks. This is an excellent measure of purity relative to other UV-active, separable impurities.

• Limitations: Area percent purity assumes that all compounds have a similar response to the UV detector, which may not be true. It also cannot identify the structure of unknown impurity peaks without being coupled to a mass spectrometer (LC-MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Confirmation

While HPLC separates components, NMR spectroscopy elucidates their exact chemical structure. It is an indispensable tool for confirming that the main peak from the HPLC is indeed the desired product and not a structural isomer.

• Causality of Choice:

  • ¹H NMR: Provides information on the number of different types of protons, their electronic environment, and their connectivity. For 2-Amino-5-methyl-3-nitrobenzoic acid, one would expect distinct signals for the two aromatic protons, the amino protons, the methyl protons, and the carboxylic acid proton. The splitting patterns and chemical shifts are unique fingerprints of the molecule's structure.

  • ¹³C NMR: Complements the ¹H NMR by showing the number of unique carbon environments.

• Expertise in Action - Quantitative NMR (qNMR): Beyond structural confirmation, qNMR provides a highly accurate measure of absolute purity.[4] By adding a precise amount of a certified internal standard (e.g., benzoic acid) to a precisely weighed sample, the purity of the target compound can be calculated by comparing the integral of a specific proton signal from the sample to that of the standard.[5][6] This method is orthogonal to chromatography and is not dependent on detector response factors, making it a primary analytical method for purity assignment.[4]

Mass Spectrometry (MS): Unambiguous Molecular Weight Verification

Mass spectrometry provides a direct measurement of the mass-to-charge ratio (m/z) of ionized molecules, offering definitive confirmation of the compound's molecular weight.

• Causality of Choice: MS is typically coupled with a chromatographic technique (LC-MS or GC-MS).

  • LC-MS: This is the preferred method for this compound. It allows for the mass analysis of each peak as it elutes from the HPLC column, providing molecular weight information for the main product and all separated impurities.

  • GC-MS: Direct GC-MS analysis of aminobenzoic acids is challenging due to their low volatility and thermal instability.[7] Analysis typically requires a derivatization step to convert the polar carboxylic acid and amino groups into more volatile esters or silyl ethers, adding complexity to the workflow.[8][9]

• Data Provided: A high-resolution mass spectrometer (HRMS) can provide a mass so accurate that it helps confirm the elemental formula of the compound.

Elemental Analysis (EA): The Fundamental Composition Check

Elemental analysis determines the mass percentage of carbon, hydrogen, and nitrogen (CHN analysis) in a sample.[10][11]

• Causality of Choice: This technique is used to verify that the empirical formula of the synthesized compound matches the theoretical composition. It is a fundamental check that confirms the absence of significant inorganic impurities or residual solvents that do not contain C, H, or N.

• Trustworthiness: For a new compound to be published, the experimentally determined mass percentages for C, H, and N must typically be within ±0.4% of the calculated theoretical values.[12]

• Limitations: Elemental analysis is a bulk property measurement. It cannot distinguish between isomers, as they have the same elemental composition.[4] A sample containing 95% of the desired product and 5% of a regioisomer will yield a "perfect" elemental analysis result. This highlights why it must be used in conjunction with a separation technique like HPLC.

Detailed Experimental Protocols

The following protocols are designed as self-validating systems, incorporating system suitability tests (SSTs) to ensure the instrumentation and method are performing correctly before sample analysis.

Protocol: RP-HPLC-UV Purity Method

This method is designed for determining the purity of 2-Amino-5-methyl-3-nitrobenzoic acid relative to other UV-active impurities.

1. Instrumentation and Materials:

• HPLC system with UV-Vis detector, pump, and autosampler.

• C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).[3]

• Acetonitrile (HPLC grade), Ultrapure water.

• Trifluoroacetic acid (TFA) or Phosphoric acid.

• Reference standard of 2-Amino-5-methyl-3-nitrobenzoic acid (>99% purity).

2. Preparation of Solutions:

• Mobile Phase A: 0.1% (v/v) TFA in Ultrapure water.

• Mobile Phase B: 0.1% (v/v) TFA in Acetonitrile.

• Diluent: 50:50 (v/v) Water:Acetonitrile.

• Reference Standard Solution: Accurately weigh ~10 mg of the reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with the diluent to obtain a concentration of approximately 100 µg/mL.

• Sample Solution: Prepare the synthesized sample in the same manner as the reference standard.

3. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm (or the absorbance maximum of the compound).

• Gradient Elution:

  Time (min)	% Mobile Phase A	% Mobile Phase B
  0.0	90	10
  20.0	10	90
  25.0	10	90
  25.1	90	10

  | 30.0 | 90 | 10 |

4. System Suitability Test (SST):

• Inject the Reference Standard Solution five times.

• Acceptance Criteria:

  • Relative Standard Deviation (RSD) of the peak area < 2.0%.

  • Tailing factor for the main peak between 0.8 and 1.5.

  • Theoretical plates > 2000.

• Do not proceed with sample analysis if SST fails.

5. Analysis and Calculation:

• Inject the sample solution in duplicate.

• Integrate all peaks with an area greater than 0.05% of the total area.

• Calculate the Area Percent Purity:

  • Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

Protocol: ¹H-qNMR for Absolute Purity Assessment

This protocol provides a highly accurate, absolute purity value using an internal standard.

1. Instrumentation and Materials:

• NMR Spectrometer (≥400 MHz).

• High-precision analytical balance.

• Certified qNMR internal standard (e.g., Benzoic Acid, NIST PS1).[6]

• Deuterated solvent (e.g., DMSO-d₆).

• Class A volumetric glassware.

2. Sample Preparation:

• Accurately weigh ~10 mg of the internal standard (w_std) into a vial. Record the exact weight.

• Accurately weigh ~20 mg of the synthesized 2-Amino-5-methyl-3-nitrobenzoic acid (w_analyte) into the same vial. Record the exact weight.

• Dissolve the mixture in a precise volume of deuterated solvent (e.g., 0.75 mL).

3. NMR Data Acquisition:

• Acquire a quantitative ¹H NMR spectrum.

• Key Parameters:

  • Ensure a long relaxation delay (D1) of at least 5 times the longest T1 of the protons being quantified (typically D1 ≥ 30s).

  • Use a 90° pulse angle.

  • Acquire a sufficient number of scans for a high signal-to-noise ratio (>250:1 for the peaks of interest).

4. Data Processing and Calculation:

• Process the spectrum with identical phasing and baseline correction.

• Carefully integrate a well-resolved, unique proton signal for the analyte (I_analyte) and a signal for the internal standard (I_std). For the analyte, a signal from an aromatic proton is often suitable. For the benzoic acid standard, the aromatic proton signals can be used.[13]

• Calculate the purity using the following formula:

  Purity (%) = (I_analyte / I_std) x (N_std / N_analyte) x (MW_analyte / MW_std) x (w_std / w_analyte) x P_std

  Where:

  • I: Integral value of the signal.

  • N: Number of protons giving rise to the signal (e.g., N=1 for a single CH).

  • MW: Molecular weight.

  • w: Weight.

  • P_std: Purity of the internal standard (e.g., 99.99%).

Synthesizing the Data: A Holistic Purity Verdict

The final assessment of purity should not rely on a single number but on the convergence of evidence from these orthogonal techniques.

Comparative Summary of Techniques

Parameter	HPLC-UV	NMR Spectroscopy	Mass Spectrometry	Elemental Analysis
Primary Information	Relative purity, impurity profile	Structural identity, isomer confirmation	Molecular weight	Elemental composition
Quantitative Power	Relative (Area %)	Absolute (qNMR)	Semi-quantitative	Absolute (mass %)
Isomer Detection	Excellent (if separable)	Excellent (definitive)	Possible (if separable)	None
Sensitivity	High (µg/mL to ng/mL)	Moderate (mg)	Very High (pg/mL to fg/mL)	Low (mg)
Throughput	High	Moderate	High	Moderate
Key Strength	Robust separation of impurities	Unambiguous structure proof	Definitive MW confirmation	Fundamental formula verification
Key Limitation	Assumes equal detector response	Lower sensitivity	Requires ionization	Blind to isomers

Decision Flowchart for Analysis

Caption: Decision-making guide for selecting purity tests.

Conclusion

References

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Safety & Regulatory Compliance

A Procedural Guide to the Safe Disposal of 2-Amino-5-methyl-3-nitrobenzoic Acid

For professionals engaged in the intricate work of research and drug development, the responsible management of chemical reagents is a cornerstone of laboratory safety, operational integrity, and environmental stewardship. This guide provides a detailed, procedural framework for the proper disposal of 2-Amino-5-methyl-3-nitrobenzoic acid, a specialized nitroaromatic compound. The protocols herein are synthesized from established safety data for analogous compounds and general hazardous waste regulations, ensuring a narrative grounded in expertise and trustworthiness.

The fundamental principle guiding the disposal of this and similar chemical entities is the prevention of environmental release. Aromatic nitro compounds can be persistent in the environment and may require specific treatment methods, such as incineration at a licensed facility, to ensure complete destruction.[1][2] Biological degradation pathways for nitroaromatic compounds exist but are complex and not suitable for bulk laboratory waste disposal, underscoring the need for professional waste management.[3][4][5]

Section 1: Essential Safety and Hazard Profile

These compounds are consistently identified as causing skin and serious eye irritation, and may cause respiratory irritation.[8] Therefore, handling during disposal preparation must be conducted with appropriate Personal Protective Equipment (PPE).

Table 1: Hazard Profile and Physical Properties (Based on Analogous Compounds)

Property	Value/Classification	Source(s)
GHS Hazard Statements	H315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation	[6]
GHS Precautionary Statements	P261: Avoid breathing dustP280: Wear protective gloves/eye protectionP302+P352: IF ON SKIN: Wash with plenty of soap and waterP305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsingP501: Dispose of contents/container to an approved waste disposal plant	[9]
Appearance	Solid powder	[6]
Incompatible Materials	Strong oxidizing agents, strong acids, strong bases	[7][9]
Hazardous Decomposition	Combustion may produce carbon monoxide (CO), carbon dioxide (CO2), and nitrogen oxides (NOx)	[7]

Section 2: Disposal Decision Workflow

The logical process for disposing of 2-Amino-5-methyl-3-nitrobenzoic acid is systematic, ensuring safety and compliance at each step. This workflow minimizes risk and directs the user toward the correct disposal pathway, which universally concludes with professional waste management.

Caption: Disposal decision workflow for 2-Amino-5-methyl-3-nitrobenzoic acid.

Section 3: Step-by-Step Disposal Protocol

This protocol provides a direct, procedural guide for laboratory personnel. The causality behind these steps is rooted in regulatory compliance and chemical safety principles, such as waste segregation to prevent dangerous reactions.[10]

Experimental Protocol: Waste Collection and Preparation for Disposal

• Personnel Protection: Before handling the waste, ensure you are in a well-ventilated area (e.g., a chemical fume hood) and are wearing appropriate PPE, including chemical-resistant nitrile gloves, safety goggles, and a lab coat.[6]

• Waste Segregation: Chemically-contaminated solid waste, such as 2-Amino-5-methyl-3-nitrobenzoic acid, must be segregated from other waste streams.[10]

  • Causality: Aromatic nitro compounds are incompatible with strong oxidizing agents.[7] Accidental mixing can lead to vigorous, exothermic reactions. Segregation prevents such hazardous events.

• Container Selection:

  • For solid waste , place it directly into a designated hazardous waste container that is compatible with organic solids. The container must have a secure, tight-fitting lid.[2]

  • For contaminated materials (e.g., gloves, weigh boats, paper towels used for minor spills), place them in a sealed plastic bag and then into the solid hazardous waste container.

  • Do not use metal containers , as the acidic nature of the benzoic acid moiety could lead to corrosion over time. The original product container is often an excellent choice for waste accumulation.[2]

• Container Labeling: The waste container must be labeled clearly and accurately as soon as the first particle of waste is added. The label must include:

  • The words "Hazardous Waste".

  • The full chemical name: "Waste 2-Amino-5-methyl-3-nitrobenzoic acid". Do not use abbreviations.

  • The date of accumulation.

  • Causality: Proper labeling is a regulatory requirement and is critical for informing waste handlers of the container's contents and associated hazards, ensuring safe handling throughout the disposal chain.[2]

• Waste Storage:

  • Keep the waste container tightly sealed at all times, except when adding waste.[2]

  • Store the sealed container in a designated Satellite Accumulation Area (SAA). This area must be at or near the point of generation and under the control of the laboratory personnel.

  • Ensure the SAA provides secondary containment for liquid waste, although this specific compound is a solid.

• Scheduling Disposal:

  • Once the container is full, or in accordance with your institution's policies, arrange for a pickup from your Environmental Health & Safety (EH&S) department or a licensed hazardous waste disposal contractor.[1]

  • Never dispose of 2-Amino-5-methyl-3-nitrobenzoic acid down the drain or in the regular trash. [6] This is a violation of environmental regulations and poses a risk to public wastewater treatment systems and the environment.

Section 4: Spill Management

In the event of an accidental spill, immediate and correct action is vital to mitigate exposure and prevent environmental contamination.

• Evacuate and Ventilate: Clear the immediate area of personnel and ensure adequate ventilation.

• Control the Spill: For a solid spill, carefully sweep the material to avoid creating dust. Use an inert absorbent material like sand or vermiculite for any solutions.[10]

• Collect Waste: Place all spilled material and contaminated cleanup supplies into a hazardous waste container, as described in Section 3.

• Decontaminate: Clean the spill area with an appropriate solvent (e.g., ethanol or acetone) followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.[6]

By adhering to this structured and scientifically-grounded disposal guide, researchers and laboratory professionals can manage 2-Amino-5-methyl-3-nitrobenzoic acid waste with confidence, ensuring a safe laboratory environment and upholding their commitment to environmental responsibility.

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• AIP Publishing. (2019). Advanced oxidative degradation of benzoic acid and 4-nitro benzoic acid–A comparative study. In AIP Conference Proceedings. Retrieved from [Link]

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